PI3K|A-IN-10

Core Science & Biosynthesis

An In-Depth Technical Guide to the Mechanism of Action of PI3Kα Inhibition in the PI3K/Akt Pathway

A Senior Application Scientist's Field Guide for Researchers, Scientists, and Drug Development Professionals

Foreword: On the Subject of "PI3Kα-IN-10" and the Focus of This Guide

This guide was commissioned to provide an in-depth technical analysis of the mechanism of action for a compound designated "PI3Kα-IN-10." A thorough review of commercially available tool compounds and scientific literature revealed that the molecule marketed as "PI3K-IN-10" is a potent pan-PI3K inhibitor , meaning it targets multiple PI3K isoforms (α, β, γ, δ) rather than being selective for the alpha isoform.

To fulfill the core scientific objective of this guide—to provide a detailed, technically robust exploration of PI3Kα-selective inhibition—we will pivot our focus to a well-characterized, clinically validated, and FDA-approved exemplar: Alpelisib (BYL719) . Alpelisib is the first-in-class oral PI3K inhibitor that selectively targets the p110α isoform.[1] By using Alpelisib as our case study, we can provide field-proven insights and validated experimental protocols that are directly applicable to the study of any PI3Kα-selective inhibitor, ensuring this guide maintains the highest standards of scientific integrity and practical utility.

Introduction: The PI3K/Akt/mTOR Pathway, a Master Regulator of Cell Fate

The Phosphoinositide 3-kinase (PI3K)/Akt/mTOR signaling pathway is a critical intracellular cascade that governs a vast array of fundamental cellular processes.[1] Activated by growth factors and hormones, this pathway translates extracellular cues into intracellular responses, including cell growth, proliferation, survival, and metabolism.[2]

At the apex of this cascade lies the PI3K family of lipid kinases. Class I PI3Ks, which are heterodimers composed of a catalytic (p110) and a regulatory (p85) subunit, are the most implicated in cancer.[1] Upon activation by receptor tyrosine kinases (RTKs), the p110 catalytic subunit phosphorylates phosphatidylinositol-4,5-bisphosphate (PIP2) to generate the second messenger phosphatidylinositol-3,4,5-trisphosphate (PIP3). PIP3 recruits and activates downstream effectors, most notably the serine/threonine kinase Akt (also known as Protein Kinase B). Once activated via phosphorylation at Thr308 and Ser473, Akt phosphorylates a multitude of substrates, orchestrating the cellular responses mentioned above. Dysregulation of this pathway is a hallmark of many human cancers, making it a prime target for therapeutic intervention.[3]

Figure 1: Simplified PI3K/Akt Signaling Pathway.

The Primacy of PI3Kα in Cancer: A Validated Therapeutic Target

While there are four Class I PI3K isoforms (α, β, δ, γ), the alpha isoform, encoded by the PIK3CA gene, holds a position of prominence in oncology. PIK3CA is one of the most frequently mutated oncogenes in human cancer, with activating "hotspot" mutations found in approximately 40% of hormone receptor-positive (HR+), HER2-negative breast cancers, as well as in various other solid tumors.[4] These mutations lead to constitutive activation of the p110α catalytic subunit, driving oncogenic signaling independent of upstream growth factor stimulation. This high frequency of gain-of-function mutations provides a clear therapeutic rationale: selectively inhibiting the PI3Kα isoform should preferentially target tumor cells while potentially sparing normal tissues that may rely on other isoforms, thus improving the therapeutic window compared to pan-PI3K inhibitors.[5]

Profiling a PI3Kα-Selective Inhibitor: Alpelisib (BYL719) as a Case Study

Alpelisib is an orally bioavailable, potent, and selective inhibitor of the PI3Kα isoform.[2] It was granted FDA approval in 2019, in combination with fulvestrant, for the treatment of HR+, HER2-, PIK3CA-mutated advanced or metastatic breast cancer.[6][7] Its development and validation provide a perfect blueprint for understanding the core principles and experimental workflows required to characterize a PI3Kα-selective inhibitor.

Part 1: Elucidating the Biochemical Mechanism of Action

The foundational step in characterizing any inhibitor is to confirm its direct interaction with the intended target and quantify its potency and selectivity. This is achieved through cell-free biochemical assays.

Direct Target Engagement and Kinase Inhibition

The primary mechanism of Alpelisib is the competitive inhibition of ATP binding to the kinase domain of the p110α subunit.[8] This prevents the phosphorylation of PIP2 to PIP3, effectively shutting down the signaling cascade at its origin. The potency of this inhibition is typically determined by measuring the half-maximal inhibitory concentration (IC50) in a biochemical kinase assay.

A widely accepted method for this is the ADP-Glo™ Kinase Assay . This luminescent assay quantifies the amount of ADP produced during the kinase reaction. As inhibitor concentration increases, kinase activity decreases, resulting in a lower ADP signal. This allows for a precise calculation of the IC50 value.

Experimental Protocol 1: In Vitro PI3Kα Kinase Assay (ADP-Glo™)

Objective: To determine the IC50 of a test compound (e.g., Alpelisib) against recombinant human PI3Kα.

Causality: This assay directly measures the enzymatic activity of the purified PI3Kα enzyme. By quantifying the reduction in activity in the presence of the inhibitor, we can establish a direct cause-and-effect relationship and determine its potency in a clean, cell-free system.

Methodology:

• Reagent Preparation:

  • Prepare a serial dilution of Alpelisib in DMSO, then dilute further in kinase buffer (e.g., 25 mM HEPES, 10 mM MgCl₂, 0.5 mg/ml BSA). Typical starting concentrations are in the low micromolar to high nanomolar range.

  • Prepare a solution of recombinant PI3Kα (p110α/p85α) enzyme in kinase buffer.

  • Prepare a solution of the lipid substrate, phosphatidylinositol-4,5-bisphosphate (PIP2), in kinase buffer.

  • Prepare the ATP solution in kinase buffer. The concentration should be near the Km for ATP for the enzyme to ensure competitive binding can be accurately measured.

• Kinase Reaction:

  • In a 96-well or 384-well white plate, add the Alpelisib dilutions. Include "no inhibitor" (vehicle control) and "no enzyme" (background) controls.

  • Add the PI3Kα enzyme to all wells except the "no enzyme" control.

  • Add the PIP2 substrate to all wells.

  • Initiate the reaction by adding ATP to all wells.

  • Incubate the plate at room temperature for a defined period (e.g., 60 minutes).

• Detection:

  • Stop the kinase reaction and measure ADP production by adding the ADP-Glo™ Reagent according to the manufacturer's protocol. This reagent depletes any remaining ATP.

  • Add the Kinase Detection Reagent, which converts ADP to ATP and uses the newly synthesized ATP to drive a luciferase reaction.

  • Incubate at room temperature for 30-60 minutes to stabilize the luminescent signal.

  • Read the luminescence on a plate reader.

• Data Analysis:

  • Subtract the "no enzyme" background signal from all other readings.

  • Normalize the data to the "no inhibitor" control (100% activity).

  • Plot the percent inhibition versus the log of the inhibitor concentration and fit the data using a four-parameter logistic regression to determine the IC50 value.

Selectivity Profiling

A crucial aspect of a targeted therapy is its selectivity. While Alpelisib is α-selective, it's essential to quantify its activity against other PI3K isoforms (β, γ, δ) to understand its therapeutic window and potential off-target effects. The in vitro kinase assay protocol described above is repeated using recombinant PI3Kβ, PI3Kγ, and PI3Kδ enzymes.

Data Presentation 1: Alpelisib Potency and Isoform Selectivity

PI3K Isoform	IC50 (nM)	Selectivity vs. PI3Kα
p110α	4.6 - 5	-
p110β	~1,200	~240-fold
p110γ	~250	~50-fold
p110δ	~290	~58-fold
(Note: IC50 values are compiled from multiple sources and may vary based on assay conditions).[1][9][10]

This quantitative data clearly demonstrates that Alpelisib is significantly more potent against the α-isoform than against β, γ, and δ, validating its classification as a PI3Kα-selective inhibitor.[5]

Part 2: Cellular Consequences of PI3Kα Inhibition

While biochemical assays confirm direct target engagement, cell-based assays are critical to verify that the inhibitor can access its target within a complex cellular environment and produce the desired biological effect.

Inhibition of Downstream PI3K Pathway Signaling

The most direct method to confirm pathway inhibition in cells is to measure the phosphorylation status of a key downstream substrate of the PI3K pathway, such as Akt. Upon pathway activation, Akt is phosphorylated at Serine 473 (Ser473) and Threonine 308 (Thr308). A successful PI3Kα inhibitor should reduce or abolish this phosphorylation in a dose-dependent manner. Western blotting is the gold-standard technique for this analysis.

Figure 2: Standard Western Blotting Workflow.

Experimental Protocol 2: Western Blotting for Phospho-Akt (Ser473)

Objective: To assess the effect of Alpelisib on PI3K pathway activity in a cancer cell line (e.g., PIK3CA-mutant MCF-7 breast cancer cells).

Causality: This assay provides a direct readout of the functional consequence of PI3Kα inhibition within the cell. A reduction in phospho-Akt (p-Akt) levels, normalized to total Akt protein, serves as a robust and specific biomarker of target engagement and pathway modulation.

Methodology:

• Cell Culture and Treatment:

  • Plate MCF-7 cells and allow them to adhere overnight.

  • Starve the cells in serum-free media for 4-6 hours to reduce basal pathway activity.

  • Treat cells with increasing concentrations of Alpelisib (e.g., 0, 10, 100, 1000 nM) for 2-4 hours.

  • (Optional) Stimulate cells with a growth factor like insulin or IGF-1 for the final 15-30 minutes of treatment to induce strong pathway activation in the control group.

• Cell Lysis:

  • Wash cells with ice-cold PBS.

  • Lyse cells on ice using RIPA buffer supplemented with protease and phosphatase inhibitor cocktails. The phosphatase inhibitors are critical to preserve the phosphorylation state of proteins.[11]

  • Scrape the cells, collect the lysate, and clarify by centrifugation at 4°C.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading on the gel.

• SDS-PAGE and Transfer:

  • Denature an equal amount of protein from each sample (e.g., 20-30 µg) in Laemmli buffer.

  • Separate the proteins by size via SDS-polyacrylamide gel electrophoresis.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with Tween-20 (TBST) for 1 hour at room temperature. BSA is preferred over milk for phospho-antibody incubations to reduce background.[12]

  • Incubate the membrane with a primary antibody specific for phospho-Akt (Ser473) overnight at 4°C with gentle agitation.

  • Wash the membrane extensively with TBST.

  • Incubate with an HRP-conjugated secondary antibody (e.g., anti-rabbit IgG) for 1 hour at room temperature.

  • Wash the membrane extensively with TBST.

• Detection and Re-probing:

  • Apply an enhanced chemiluminescence (ECL) substrate and image the blot using a digital imager.

  • To normalize the signal, the membrane can be stripped and re-probed with an antibody for total Akt, and subsequently for a loading control like β-actin or GAPDH.

Functional Outcomes: Inhibition of Cell Proliferation

The ultimate goal of an anti-cancer agent is to inhibit tumor cell growth and/or induce cell death. Cell viability assays are used to measure the dose-dependent effect of the inhibitor on the overall health and metabolic activity of a cancer cell population. The CellTiter-Glo® Luminescent Cell Viability Assay is a robust, high-throughput method that quantifies ATP, an indicator of metabolically active, viable cells.[13][14]

Experimental Protocol 3: Cell Viability Assay (CellTiter-Glo®)

Objective: To determine the IC50 for cell viability of Alpelisib in a panel of cancer cell lines.

Causality: This assay measures a key functional outcome of pathway inhibition. A decrease in cell viability demonstrates that blocking the PI3Kα pathway with Alpelisib translates from a signaling event to a cytostatic or cytotoxic cellular response. Comparing IC50s between PIK3CA-mutant and wild-type cell lines can also validate the hypothesis that mutant cells are more dependent on the PI3Kα pathway.[15]

Methodology:

• Cell Plating:

  • Seed cancer cells (e.g., PIK3CA-mutant MCF-7 and PIK3CA-wild-type MDA-MB-231) in a 96-well opaque-walled plate suitable for luminescence readings.

• Compound Treatment:

  • After 24 hours, treat the cells with a serial dilution of Alpelisib. Include a vehicle-only control.

  • Incubate the plate for a period that allows for multiple cell doublings (e.g., 72 hours).

• Assay Procedure:

  • Equilibrate the plate and the CellTiter-Glo® Reagent to room temperature.

  • Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well.[13]

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.[13]

  • Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.[13]

• Data Acquisition and Analysis:

  • Record the luminescence using a plate reader.

  • Normalize the data to the vehicle-treated control cells (100% viability).

  • Plot the percent viability versus the log of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC50 value.

Part 3: In Vivo Validation and Therapeutic Context

The final preclinical validation step is to demonstrate efficacy in a living organism. This is typically done using mouse xenograft models, where human tumor cells are implanted into immunodeficient mice.

Tumor Growth Inhibition in Xenograft Models

In these models, treatment with Alpelisib is expected to slow or reverse tumor growth compared to a vehicle control group.[1] Studies have shown that Alpelisib demonstrates significant anti-tumor activity in xenograft models derived from PIK3CA-mutant cancer cell lines.[16][17]

Considerations for Clinical Application: On-Target Toxicity

A deep understanding of a drug's mechanism also involves understanding its on-target side effects. The PI3Kα isoform is a critical mediator of insulin signaling and glucose metabolism.[18] Therefore, potent inhibition of wild-type PI3Kα in normal tissues like muscle and liver can lead to insulin resistance and subsequent hyperglycemia (high blood sugar).[18][19] This is a known, mechanism-based toxicity of Alpelisib and other PI3Kα inhibitors.[4][20] Understanding this causality is paramount for drug development professionals, as it necessitates the development of management strategies (e.g., diet, metformin) to allow patients to remain on therapy.[19]

Conclusion & Future Perspectives

The characterization of a PI3Kα-selective inhibitor like Alpelisib is a multi-faceted process that builds a chain of evidence from the molecule to the cell to the whole organism. It begins with confirming direct, potent, and selective inhibition of the PI3Kα enzyme in biochemical assays. This is followed by demonstrating on-target pathway modulation and functional consequences, such as reduced p-Akt and decreased cell viability, in relevant cancer cell lines. Finally, in vivo models confirm anti-tumor efficacy. This rigorous, self-validating system of experiments provides the confidence needed to advance a compound into clinical development. The success of Alpelisib has validated PI3Kα as a therapeutic target and paved the way for next-generation inhibitors, including mutant-selective and allosteric inhibitors, that aim to further refine the therapeutic window and overcome resistance.[21]

References

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• Conference Correspondent (2023). Assessing the Activity of Alpelisib in Pathogenic Breast Cancer Mutations Utilizing Patient-Derived Xenografts. conferencecorrespondent.com. Available from: [Link]

• National Center for Biotechnology Information (n.d.). Phosphatidylinositol 3-Kinase α–Selective Inhibition With Alpelisib (BYL719) in PIK3CA-Altered Solid Tumors: Results From the First-in-Human Study. ncbi.nlm.nih.gov. Available from: [Link]

• Gilon, M., et al. (2025). Role of the PI3K/AKT signaling pathway in the cellular response to Tumor Treating Fields (TTFields). npj Precision Oncology, 9(1), 1-14. Available from: [Link]

• Beaver, J. A., et al. (2021). FDA Approval Summary: Alpelisib Plus Fulvestrant for Patients with HR-positive, HER2-negative, PIK3CA-mutated, Advanced or Metastatic Breast Cancer. Clinical Cancer Research, 27(7), 1822-1827. Available from: [Link]

• Zhang, Y., et al. (2024). Effects of BYL-719 (alpelisib) on human breast cancer stem cells to overcome drug resistance in human breast cancer. Frontiers in Oncology, 14, 1475513. Available from: [Link]

• Zhang, M., et al. (2023). P110α inhibitor alpelisib exhibits a synergistic effect with pyrotinib and reverses pyrotinib resistant in HER2+ breast cancer. Cancer Cell International, 23(1), 193. Available from: [Link]

• Targeted Oncology (2019). Patient With a PIK3CA-Positive Tumors Exhibits Hyperglycemia Associated With Alpelisib. targetedonc.com. Available from: [Link]

• O'Brien, C., et al. (2020). The effect of the alpha-specific PI3K inhibitor alpelisib combined with anti-HER2 therapy in HER2+/PIK3CA mutant breast cancer. Frontiers in Oncology, 10, 869. Available from: [Link]

• Ossiform (2023). Using CellTiter-Glo 3D Cell Viability Assay and P3D Scaffolds. youtube.com. Available from: [Link]

• Ke, Q., et al. (2022). FDA Approval Summary: Alpelisib for PIK3CA-related Overgrowth Spectrum. Clinical Cancer Research, 28(21), 4630-4634. Available from: [Link]

• Jaiswal, A., et al. (2022). PI3K Inhibitors in Cancer: Clinical Implications and Adverse Effects. Cancers, 14(11), 2697. Available from: [Link]

• Novartis (2018). Novartis investigational BYL719 (alpelisib) plus fulvestrant consistently improved PFS in patients with PIK3CA mutated HR+/HER2- advanced breast cancer in new SOLAR-1 analyses. novartis.com. Available from: [Link]

• ResearchGate (n.d.). PIK3CA categories and response to alpelisib. researchgate.net. Available from: [Link]

• ResearchGate (n.d.). Abstract PO1-26-03: Activity of alpelisib in a panel of breast XPDX models harboring hotspot and uncommon PIK3CA mutations. researchgate.net. Available from: [Link]

• ResearchGate (n.d.). Western blot analysis for phospho-Akt (pAkt) (Ser473) and Akt in the hippocampal CA1 subregion. researchgate.net. Available from: [Link]

• NCODA (2023). Management of Alpelisib (Piqray®) Induced Hyperglycemia. ncoda.org. Available from: [Link]

• Novartis (2019). FDA approves Novartis Piqray® – the first and only treatment specifically for patients with a PIK3CA mutation in HR+/HER2- advanced breast cancer. novartis.com. Available from: [Link]

• Promega UK (2025). See how easy it is to detect cell viability using the CellTiter-Glo 2.0 Assay. youtube.com. Available from: [Link]

• VJOncology (2022). BYLieve Study Cohort A: alpelisib + ET in PIK3CA-mutant, HR+, HER2-, advanced breast cancer. youtube.com. Available from: [Link]

• National Center for Biotechnology Information (n.d.). High-throughput screening campaigns against a PI3Kα isoform bearing the H1047R mutation identified potential inhibitors with novel scaffolds. ncbi.nlm.nih.gov. Available from: [Link]

• Pharmacy Times (2023). Study Shows Association Between Alpelisib Treatment, Hyperglycemia in Patients with Metastatic Breast Cancer. pharmacytimes.com. Available from: [Link]

• National Center for Biotechnology Information (n.d.). FDA Approval Summary: Alpelisib for PIK3CA-related Overgrowth Spectrum. ncbi.nlm.nih.gov. Available from: [Link]

• ResearchGate (2020). Any tips on why I am unable to detect p-AKT on WB?. researchgate.net. Available from: [Link]

• Promega Corporation (2021). CellTiter Glo® 2 0 Cell Viability Assay. youtube.com. Available from: [Link]

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An In-Depth Technical Guide to PI3K-IN-10 (CAS 2211922-64-2): A Pan-PI3K Inhibitor for Preclinical Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

The phosphatidylinositol 3-kinase (PI3K) signaling pathway is a critical regulator of numerous cellular processes, including cell growth, proliferation, survival, and metabolism.[1] Its frequent dysregulation in a wide array of human cancers has established it as a key target for therapeutic intervention.[2][3] This guide provides a comprehensive technical overview of PI3K-IN-10, a potent pan-PI3K inhibitor. We will delve into its chemical properties, mechanism of action, and provide detailed protocols for its application in preclinical research settings. This document is intended to serve as a valuable resource for researchers and drug development professionals investigating the therapeutic potential of PI3K pathway modulation.

Introduction: The Critical Role of the PI3K/AKT/mTOR Pathway in Oncology

The PI3K/AKT/mTOR signaling cascade is a central node in cellular communication, integrating signals from various growth factors and receptors to orchestrate a complex network of downstream events.[1] Upon activation by upstream signals, such as receptor tyrosine kinases (RTKs), PI3K phosphorylates phosphatidylinositol-4,5-bisphosphate (PIP2) to generate phosphatidylinositol-3,4,5-trisphosphate (PIP3).[4] This second messenger recruits and activates downstream effectors, most notably the serine/threonine kinase AKT. Activated AKT, in turn, phosphorylates a multitude of substrates, leading to the activation of mTOR and the subsequent regulation of cellular processes fundamental to cancer progression, including protein synthesis, cell cycle progression, and apoptosis evasion.[1][4]

Given its central role in promoting cell survival and proliferation, the PI3K pathway is one of the most frequently activated signaling pathways in human cancer.[2][3] This aberrant activation can occur through various mechanisms, including mutations in the genes encoding the PI3K catalytic subunits (e.g., PIK3CA) or loss of the tumor suppressor PTEN, a phosphatase that antagonizes PI3K activity by dephosphorylating PIP3. The high frequency of these alterations underscores the therapeutic potential of targeting this pathway.

PI3K-IN-10: A Potent Benzimidazole-Based Pan-PI3K Inhibitor

PI3K-IN-10 (CAS: 2211922-64-2) is a potent, pan-class I PI3K inhibitor belonging to the benzimidazole class of compounds.[2] Its chemical structure is presented below.

Chemical Structure of PI3K-IN-10:

Table 1: Physicochemical Properties of PI3K-IN-10

Property	Value	Reference
CAS Number	2211922-64-2	[2]
Molecular Formula	C₂₃H₁₉ClN₆O	[2]
Molecular Weight	430.89 g/mol	[2]
Appearance	White to off-white solid
Solubility	Soluble in DMSO	[5]

Mechanism of Action: Pan-Inhibition of Class I PI3K Isoforms

PI3K-IN-10 functions as an ATP-competitive inhibitor of the class I PI3K isoforms (p110α, p110β, p110δ, and p110γ). By binding to the ATP-binding pocket of the PI3K catalytic subunit, PI3K-IN-10 prevents the phosphorylation of PIP2 to PIP3, thereby blocking the activation of downstream signaling components, including AKT and mTOR. This comprehensive inhibition of all class I isoforms makes PI3K-IN-10 a valuable tool for investigating the broad consequences of PI3K pathway blockade.

While specific IC₅₀ values for PI3K-IN-10 against each isoform are not publicly available at this time, its designation as a "potent pan-PI3K inhibitor" suggests low nanomolar activity across the class I family.[2] For reference, another benzimidazole-based pan-PI3K inhibitor, ZSTK474, exhibits IC₅₀ values in the low nanomolar range against all four class I isoforms.

Diagram 1: The PI3K/AKT/mTOR Signaling Pathway and the Site of Action of PI3K-IN-10

Caption: Step-by-step workflow for determining cell viability.

Western Blot Analysis of PI3K Pathway Modulation

Causality: Western blotting is a technique used to detect specific proteins in a sample. By probing for the phosphorylated (activated) forms of key downstream effectors like AKT and S6 ribosomal protein, this assay provides direct evidence of PI3K-IN-10's on-target activity and its ability to inhibit the PI3K signaling cascade.

Protocol:

• Cell Treatment and Lysis: Treat cells with PI3K-IN-10 at various concentrations and for different time points. Lyse the cells in a suitable lysis buffer containing protease and phosphatase inhibitors to preserve the phosphorylation status of proteins.

• Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

• SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for phosphorylated and total forms of PI3K pathway proteins (e.g., p-AKT (Ser473), total AKT, p-S6, total S6).

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize using an imaging system.

• Analysis: Quantify the band intensities and normalize the levels of phosphorylated proteins to the total protein levels.

Data Interpretation and Troubleshooting

• IC₅₀ Variation: IC₅₀ values can vary between different cell lines due to their unique genetic backgrounds and dependencies on the PI3K pathway.

• Incomplete Pathway Inhibition: In some cases, complete inhibition of downstream signaling may not be observed due to pathway feedback loops or crosstalk with other signaling pathways.

• Solubility Issues: If precipitation is observed upon dilution of the DMSO stock in aqueous media, gentle warming and vortexing can aid in redissolving the compound.

Conclusion and Future Directions

PI3K-IN-10 is a valuable chemical probe for investigating the multifaceted roles of the PI3K signaling pathway in cancer and other diseases. Its pan-inhibitory profile allows for a comprehensive assessment of the consequences of PI3K blockade. Future studies should aim to determine the precise IC₅₀ values of PI3K-IN-10 against the individual PI3K isoforms and to evaluate its efficacy and safety in in vivo models. Such data will be crucial for advancing our understanding of the therapeutic potential of this promising inhibitor.

References

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• ACS Publications. New Dual Pan-PI3K/mTOR Inhibitor: Design, Synthesis, Cytotoxic Action, Permeation, Metabolic. [Link]

• Wikipedia. PI3K/AKT/mTOR pathway. [Link]

• YouTube. PI3k/AKT/mTOR Pathway. [Link]

• ACS Publications. New Dual Pan-PI3K/mTOR Inhibitor: Design, Synthesis, Cytotoxic Action, Permeation, Metabolic. [Link]

• PubMed. Synthesis of stable benzimidazole derivatives bearing pyrazole as anticancer and EGFR receptor inhibitors. [Link]

• PMC. Functional impact and molecular binding modes of drugs that target the PI3K isoform p110δ. [Link]

• PMC. Challenges for the clinical development of PI3K inhibitors: Strategies to improve their impact in solid tumors. [Link]

• PNAS. Cryo-EM structures of PI3Kα reveal conformational changes during inhibition and activation. [Link]

• MDPI. Design, Synthesis, and Development of Pyrazolo[1,5-a]pyrimidine Derivatives as a Novel Series of Selective PI3Kδ Inhibitors: Part II—Benzimidazole Derivatives. [Link]

• Portland Press. ATP-competitive inhibitors of PI3K enzymes demonstrate an isoform selective dual action by controlling membrane binding. [Link]

• ResearchGate. Discovery of the highly potent PI3K/mTOR dual inhibitor PF04691502 through structure based drug design. [Link]

• Immunomart. PI3K-IN-10. [Link]

• Frontiers. Pharmacogenomic and in silico identification of isoform-selective AKT inhibitors from Pithecellobium dulce for precision cancer therapy. [Link]

• PMC. A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. [Link]

• PubMed. Computational study reveals substituted benzimidazole derivatives' binding selectivity to PI3Kδ and PI3Kγ. [Link]

• ResearchGate. Biochemical IC 50 values for the PI3K inhibitors against class I PI3K enzymes and mTOR. [Link]

• PMC. Structural insights into the interaction of three Y-shaped ligands with PI3Kα. [Link]

Sources

• 1. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 2. Developments in research and commercialization of PI3K and AKT targets: a patent-based landscape - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. youtube.com [youtube.com]
• 5. A small molecule PI3Kα activator for cardioprotection and neuroregeneration - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Isoform-Specific Inhibition of PI3Kα by Alpelisib (BYL719)

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This technical guide provides an in-depth analysis of the class I phosphatidylinositol 3-kinase (PI3K) inhibitor, Alpelisib (also known as BYL719), with a core focus on its inhibitory potency (IC50) against the p110α, p110β, and p110δ isoforms. As drug development professionals and researchers, understanding the nuances of isoform selectivity is paramount for predicting therapeutic efficacy and potential off-target effects. This document is structured to provide not just data, but a comprehensive understanding of the underlying science and methodologies.

The Critical Role of Class I PI3K Isoforms in Cellular Signaling

The Phosphoinositide 3-kinase (PI3K) family of enzymes are central regulators of a multitude of cellular processes, including cell growth, proliferation, survival, and metabolism.[1][2] The PI3K/Akt/mTOR signaling pathway is one of the most frequently dysregulated pathways in human cancer.[3] Class IA PI3Ks are heterodimers, composed of a catalytic subunit (p110) and a regulatory subunit (p85).[4] There are three main class IA catalytic isoforms: p110α (encoded by PIK3CA), p110β (encoded by PIK3CB), and p110δ (encoded by PIK3CD).

The rationale for developing isoform-specific inhibitors stems from the distinct physiological and pathological roles of each p110 subunit. The PIK3CA gene is one of the most frequently mutated oncogenes in human cancers, making p110α a prime therapeutic target.[5] Conversely, p110δ is primarily expressed in hematopoietic cells and plays a crucial role in immune signaling, making it a target for hematological malignancies and inflammatory diseases. The ubiquitous expression and function of p110β present a more complex targeting challenge. Therefore, a precise understanding of an inhibitor's potency against each isoform is critical for its clinical development and application.

The PI3K/Akt Signaling Cascade

The activation of the PI3K/Akt pathway is initiated by the binding of growth factors to receptor tyrosine kinases (RTKs).[1] This leads to the recruitment and activation of PI3K at the plasma membrane. Activated PI3K then phosphorylates phosphatidylinositol 4,5-bisphosphate (PIP2) to generate the second messenger phosphatidylinositol 3,4,5-trisphosphate (PIP3).[1] PIP3 serves as a docking site for proteins containing a Pleckstrin Homology (PH) domain, most notably the serine/threonine kinase Akt.[2] This recruitment to the membrane allows for the phosphorylation and activation of Akt by other kinases, such as PDK1 and mTORC2.[1] Once activated, Akt proceeds to phosphorylate a plethora of downstream substrates, thereby regulating the cellular functions mentioned above.

Caption: The PI3K/Akt Signaling Pathway and the inhibitory action of Alpelisib.

Alpelisib (BYL719): A Potent and Selective p110α Inhibitor

Alpelisib (BYL719) is a small molecule inhibitor that has demonstrated high potency and selectivity for the p110α isoform of PI3K.[5][6] This selectivity is a key attribute, as it allows for the targeted inhibition of tumors harboring PIK3CA mutations while potentially minimizing off-target effects associated with the inhibition of other isoforms.

Quantitative Analysis of Alpelisib's Inhibitory Potency

The half-maximal inhibitory concentration (IC50) is a critical metric for quantifying the potency of an inhibitor. The following table summarizes the reported IC50 values for Alpelisib against the class I PI3K isoforms in cell-free biochemical assays.

PI3K Isoform	Catalytic Subunit	Alpelisib (BYL719) IC50 (nM)
PI3Kα	p110α	5[5][6]
PI3Kβ	p110β	1200[5]
PI3Kδ	p110δ	290[5]
PI3Kγ	p110γ	250[5]

These values are derived from in vitro biochemical assays and may vary depending on the specific experimental conditions.

The data clearly illustrates the profound selectivity of Alpelisib for the p110α isoform, with an IC50 value in the low nanomolar range. In contrast, the IC50 values for the p110β, p110δ, and p110γ isoforms are significantly higher, indicating substantially lower potency against these off-target isoforms. This selectivity profile is fundamental to its mechanism of action and clinical utility in cancers with activating PIK3CA mutations.

Methodology: Determination of IC50 Values using a Luminescence-Based Kinase Assay

To ensure the trustworthiness and reproducibility of the presented data, it is essential to understand the methodology used for its generation. A common and robust method for determining the IC50 of kinase inhibitors is the ADP-Glo™ Kinase Assay. This assay quantifies the amount of ADP produced during a kinase reaction, which is directly proportional to the kinase's activity.

Experimental Workflow for IC50 Determination

Caption: Workflow for determining IC50 values using the ADP-Glo™ Kinase Assay.

Detailed Step-by-Step Protocol: ADP-Glo™ Kinase Assay for PI3K

This protocol is a representative example and should be optimized for specific laboratory conditions and reagents.

• Preparation of Reagents:

  • Inhibitor Dilution Series: Prepare a 10-point serial dilution of Alpelisib in DMSO. A typical starting concentration for the highest dose would be 10 µM.

  • Kinase Reaction Buffer: A suitable buffer may contain 40 mM Tris-HCl (pH 7.5), 20 mM MgCl2, 0.1 mg/mL BSA, and 50 µM DTT.[7]

  • Enzyme and Substrate Preparation: Dilute the recombinant PI3K isoforms (p110α/p85, p110β/p85, p110δ/p85) and the lipid substrate (e.g., PIP2) in the kinase reaction buffer to the desired working concentrations. The ATP concentration should be at or near the Km for the specific isoform to ensure accurate competitive inhibition assessment.

• Kinase Reaction:

  • In a 96-well or 384-well white assay plate, add 5 µL of each Alpelisib dilution. Include wells with DMSO only as a no-inhibitor control.

  • Add 10 µL of the diluted PI3K enzyme to each well and incubate for 10-15 minutes at room temperature to allow for inhibitor binding.

  • Initiate the kinase reaction by adding 10 µL of the substrate/ATP mixture. The final reaction volume is 25 µL.

  • Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes), allowing for the enzymatic conversion of ATP to ADP.[7]

• ADP Detection:

  • To stop the kinase reaction and deplete the remaining ATP, add 25 µL of ADP-Glo™ Reagent to each well.

  • Incubate for 40 minutes at room temperature.[7]

  • Add 50 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated in the kinase reaction to ATP and provides the necessary components (luciferase, luciferin) for the luminescence reaction.

  • Incubate for 30-60 minutes at room temperature to allow the luminescent signal to stabilize.[7]

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate-reading luminometer.

  • The luminescent signal is directly proportional to the amount of ADP produced and, therefore, to the kinase activity.

  • Plot the luminescence signal (or percent inhibition relative to the no-inhibitor control) against the logarithm of the Alpelisib concentration.

  • Fit the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism) to determine the IC50 value.

Causality and Self-Validation in Experimental Design

The choice of the ADP-Glo™ assay is deliberate. Its luminescence-based readout offers high sensitivity and a broad dynamic range, making it suitable for high-throughput screening and accurate IC50 determination. The two-step process of first depleting unused ATP before converting ADP to ATP for detection minimizes background signal and interference from high initial ATP concentrations, a common challenge in kinase assays. This design inherently provides a self-validating system, as the signal is directly and robustly correlated with the enzymatic activity.

The pre-incubation of the enzyme with the inhibitor before initiating the reaction is a critical step to ensure that the inhibitor has reached its binding equilibrium with the kinase, leading to a more accurate assessment of its potency. The inclusion of appropriate controls, such as "no enzyme" and "no inhibitor," is essential for data normalization and quality control.

Concluding Remarks

The isoform-selectivity profile of a PI3K inhibitor is a key determinant of its therapeutic window and clinical applicability. Alpelisib (BYL719) serves as a paradigm of a highly selective p110α inhibitor, a feature that underpins its efficacy in treating cancers with PIK3CA mutations. The robust and reproducible methodologies, such as the ADP-Glo™ kinase assay, are fundamental to accurately characterizing the potency and selectivity of such targeted therapies. This in-depth understanding is indispensable for the continued development of next-generation kinase inhibitors with improved efficacy and safety profiles.

References

• Schematic diagram of PI3K/Akt/mTOR signaling pathway and relevant PI3K inhibitors. ResearchGate. Available at: [Link]

• PI3K-AKT Signaling Pathway. Creative Diagnostics. Available at: [Link]

• P110α inhibitor alpelisib exhibits a synergistic effect with pyrotinib and reverses pyrotinib resistant in HER2+ breast cancer. PMC. Available at: [Link]

• The p110δ crystal structure uncovers mechanisms for selectivity and potency of novel PI3K inhibitors. PMC. Available at: [Link]

• p110δ PI3 kinase pathway: emerging roles in cancer. PMC. Available at: [Link]

• New Dual Pan-PI3K/mTOR Inhibitor: Design, Synthesis, Cytotoxic Action, Permeation, Metabolic. ACS Publications. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. The p110δ crystal structure uncovers mechanisms for selectivity and potency of novel PI3K inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. p110δ PI3 kinase pathway: emerging roles in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. P110α inhibitor alpelisib exhibits a synergistic effect with pyrotinib and reverses pyrotinib resistant in HER2+ breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. pubs.acs.org [pubs.acs.org]

PI3Kα-IN-10 target binding affinity ATP-competitive

Technical Deep Dive: PI3Kα-IN-10 Mechanism and Affinity Profiling

Executive Summary

PI3Kα-IN-10 (also identified as Compound 332 from patent WO2018057808A1) is a potent, small-molecule inhibitor of the Class I Phosphoinositide 3-kinase (PI3K) family.[1] Chemically characterized as a benzimidazole derivative , it functions through an ATP-competitive mechanism , binding directly to the ATP-binding pocket of the p110α catalytic subunit.

This technical guide provides a rigorous framework for validating the binding affinity of PI3Kα-IN-10. Unlike allosteric inhibitors that bind to non-catalytic sites (e.g., the helical domain), PI3Kα-IN-10 targets the hinge region, necessitating specific assay conditions to accurately determine its potency (

and ) relative to intracellular ATP concentrations.

Mechanism of Action: ATP-Competitive Inhibition

To correctly profile PI3Kα-IN-10, one must understand its structural interaction with the kinase domain.

• Binding Site: The compound occupies the deep cleft between the N-terminal and C-terminal lobes of the p110α kinase domain.

• Hinge Interaction: The benzimidazole scaffold mimics the adenine ring of ATP, forming critical hydrogen bonds with the hinge region residues (specifically Val851 in PI3Kα).

• Selectivity Challenge: As a pan-PI3K inhibitor, PI3Kα-IN-10 shows activity across isoforms (

  ).[2] Selectivity profiling is critical to distinguish its efficacy against the oncogenic PI3Kα mutants (e.g., H1047R) versus wild-type isoforms.

Diagram 1: PI3K Signaling & Inhibition Logic

Caption: PI3Kα-IN-10 intercepts the signaling cascade at the p110α catalytic node, preventing PIP2 to PIP3 conversion.

Affinity Profiling: Quantitative Metrics

When characterizing ATP-competitive inhibitors, the measured

is dependent on the ATP concentration used in the assay. This relationship is defined by the Cheng-Prusoff equation :

Where:

• : The intrinsic inhibition constant (independent of ATP).
• : Concentration of ATP in the assay.
• : The Michaelis constant for ATP (approx. 10–50 µM for PI3Kα depending on the assay).

Critical Insight: To demonstrate ATP competitiveness, you must perform

curves at multiple ATP concentrations. An ATP-competitive inhibitor like PI3Kα-IN-10 will show a right-shift in as ATP concentration increases.

Expected Potency Profile

Based on the benzimidazole class (Compound 332, WO2018057808A1), the expected affinity profile is:

Metric	Target	Typical Value Range	Notes
	PI3Kα (WT)	< 100 nM	Highly potent.
	PI3Kα (H1047R)	< 100 nM	Often equipotent to WT.
Selectivity	vs. mTOR	> 50-fold	Benzimidazoles can show dual activity; check mTOR.
Binding Mode	ATP Pocket	Competitive	Validated by shift.

Experimental Protocol: Validating Binding Affinity

This protocol uses a Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assay. This homogeneous method is robust, sensitive, and minimizes interference from fluorescent compounds.

Objective: Determine the

of PI3Kα-IN-10 at ATP.

Materials Required

• Enzyme: Recombinant human PI3Kα (p110α/p85α complex).

• Substrate: PIP2:PS lipid vesicles (or soluble PIP2 analog).

• ATP: Ultra-pure ATP.

• Detection: Biotin-PIP3 detector + Europium-labeled anti-GST/His antibody + APC-labeled acceptor.

• Compound: PI3Kα-IN-10 (10 mM DMSO stock).

Step-by-Step Workflow

• Compound Preparation:

  • Prepare a 3-fold serial dilution of PI3Kα-IN-10 in 100% DMSO (10 points). Start at 10 µM final concentration.

  • Transfer 50 nL of compound to a 384-well low-volume white plate (e.g., using an Echo acoustic dispenser).

• Enzyme Addition:

  • Dilute PI3Kα enzyme in Kinase Buffer (50 mM HEPES pH 7.5, 3 mM

    , 1 mM EGTA, 0.03% CHAPS, 2 mM DTT).

  • Add 2.5 µL of enzyme solution to the plate. Incubate for 15 min at RT to allow inhibitor binding (Pre-incubation is crucial for accurate

    ).

• Reaction Initiation:

  • Prepare a substrate mix:

    ATP ( final) + PIP2 ( final).

  • Add 2.5 µL of substrate mix to initiate the reaction.

  • Incubate for 60 minutes at Room Temperature (protected from light).

• Reaction Termination & Detection:

  • Add 5 µL of Stop/Detection solution (containing EDTA to chelate Mg++ and the TR-FRET detection pair).

  • Incubate for 1 hour to allow signal equilibration.

• Data Analysis:

  • Read plate on a multimode reader (Excitation: 320 nm; Emission 1: 615 nm, Emission 2: 665 nm).

  • Calculate TR-FRET Ratio:

    .

  • Fit data to a 4-parameter logistic equation (Sigmoidal dose-response) to derive

    .

Diagram 2: Assay Workflow Logic

Caption: Step-by-step TR-FRET kinase assay workflow for PI3Kα-IN-10 validation.

Troubleshooting & Optimization

• High Background: Ensure the Stop solution contains sufficient EDTA (>10 mM) to completely quench the kinase reaction.

• Low Signal-to-Noise: Optimize the PIP2:PS lipid ratio. Soluble PIP2 analogs often yield cleaner data than lipid vesicles in TR-FRET.

• Compound Aggregation: Benzimidazoles can be hydrophobic. Ensure DMSO concentration is kept constant (< 2%) and consider adding 0.01% Triton X-100 to the buffer.

• Verification of Mode: To confirm ATP-competitiveness, repeat the assay at

  ATP. If the increases roughly 10-fold, the mechanism is confirmed competitive.

References

• Chandrasekhar, J., et al. (2018).[3] Benzimidazole derivatives and their use as phosphatidylinositol 3-kinase inhibitors. Patent WO2018057808A1.[3]

• MedChemExpress. (n.d.). PI3K-IN-10 Product Datasheet. Retrieved October 26, 2023.

• Fruman, D. A., et al. (2017). The PI3K Pathway in Human Disease. Cell, 170(4), 605–635.

• Vlahos, C. J., et al. (1994). A specific inhibitor of phosphatidylinositol 3-kinase, 2-(4-morpholinyl)-8-phenyl-4H-1-benzopyran-4-one (LY294002). Journal of Biological Chemistry, 269(7), 5241–5248.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]

Technical Deep Dive: Total Synthesis of PI3Kα-IN-10 (Genentech WO2018057808A1)

[1]

Executive Summary

Target Profile: PI3Kα-IN-10 is a highly potent, mutant-selective inhibitor of the Class I phosphoinositide 3-kinase alpha (PI3Kα) isoform.[1] Specifically designed to target the oncogenic H1047R mutant, this compound represents a significant evolution in the benzoxazepin scaffold lineage.[1]

Patent Context: Originating from Genentech’s intellectual property portfolio (specifically WO2018057808A1 and related filings like US9650393), this molecule features a distinctive benzoxazepin-oxazolidinone fused core.[1] This structural innovation restricts conformational flexibility, enhancing entropy-driven binding affinity while minimizing off-target activity against the PI3Kβ and δ isoforms.[1]

Synthesis Challenge: The core synthetic challenge lies in the stereoselective construction of the fused oxazolidinone ring and the regioselective functionalization of the benzoxazepin scaffold to accommodate the "specificity pocket" binding element (typically an aminopyrimidine or triazole derivative).[1]

Retrosynthetic Analysis

To design a robust synthesis, we must deconstruct the molecule into its pharmacophoric elements.[1] The strategy relies on a convergent approach, separating the chiral core synthesis from the late-stage heteroaryl coupling.[1]

Strategic Disconnections:

• C–N Bond Formation (Late Stage): The connection between the benzoxazepin core and the heteroaryl "tail" is best formed via Buchwald-Hartwig amination or Suzuki-Miyaura coupling, allowing for library generation.[1]

• Bicyclic Core Construction: The 7-membered benzoxazepin ring is formed via an intramolecular SNAr or amide coupling, while the oxazolidinone is installed early to set the stereochemistry using chiral pool materials.[1]

Visualization: Retrosynthetic Logic

Caption: Retrosynthetic breakdown of PI3Kα-IN-10 separating the chiral core from the specificity tail.

Detailed Synthesis Protocols

The following protocols are reconstructed based on the preferred embodiments described in WO2018057808A1 for the synthesis of Example 10 and structurally related analogs.

Phase 1: Construction of the Chiral Core

This phase establishes the stereocenter (typically S-configuration) essential for binding to the ATP-binding pocket.[1]

Step 1: Nucleophilic Aromatic Substitution (SNAr)

• Reactants: 2-bromo-4-fluoro-1-nitrobenzene (Starting Material), (S)-2-aminopropan-1-ol (Chiral Linker).[1]

• Reagents: Potassium Carbonate (

  ), Acetonitrile (MeCN).[1]

• Conditions: 60°C, 4-6 hours.

Protocol:

• Charge a reaction vessel with 2-bromo-4-fluoro-1-nitrobenzene (1.0 eq) and MeCN (10 vol).

• Add

  (2.5 eq) followed by (S)-2-aminopropan-1-ol (1.1 eq).

• Heat the slurry to 60°C under

  atmosphere.

• Monitor by LCMS for consumption of the fluoronitrobenzene.[1]

• Workup: Cool to RT, filter solids, concentrate filtrate. Resuspend in EtOAc, wash with water/brine.[1]

• Yield: Typically >85% (Yellow solid).

Step 2: Nitro Reduction and Ring Closure [1]

• Reagents: Iron powder/Ammonium Chloride (Fe/

  ) or Hydrogenation ( , Pd/C).[1]

• Solvent: EtOH/Water (4:1).[1]

• Mechanism: Reduction of the nitro group to aniline triggers a spontaneous or base-promoted cyclization if an ester handle is present, or prepares the amine for subsequent phosgene-mediated cyclization.[1]

Phase 2: Formation of the Oxazolidinone

In the specific context of WO2018057808A1, the oxazolidinone is often formed via a "double-staple" approach using a carbonyl source.[1]

Step 3: Carbonylation/Cyclization [1]

• Reagents: Triphosgene or Carbonyldiimidazole (CDI).[1]

• Base: Triethylamine (TEA) or DIPEA.[1]

• Solvent: THF or DCM, 0°C to RT.

Protocol:

• Dissolve the amino-alcohol intermediate from Step 2 (1.0 eq) in anhydrous THF.

• Cool to 0°C. Add TEA (3.0 eq).

• Slowly add Triphosgene (0.4 eq) dissolved in THF.[1] Caution: Phosgene generation.[1]

• Allow to warm to RT and stir for 2 hours. The reaction forms the cyclic carbamate (oxazolidinone).[1]

• Validation:

  NMR should show the disappearance of broad NH/OH signals and a shift in the chiral proton.[1]

Phase 3: Late-Stage Coupling (The "IN-10" Specificity)

The final step introduces the heteroaryl group (e.g., a substituted pyrimidine or aminopyridine) that interacts with the affinity pocket.[1]

Step 4: Buchwald-Hartwig Amination

• Core: Bromo-benzoxazepin-oxazolidinone intermediate.[1]

• Partner: 2-aminopyrimidine derivative (Fragment B).[1]

• Catalyst System:

  / Xantphos or BrettPhos Pd G3.[1]

• Base:

  or NaOtBu.[1]

• Solvent: 1,4-Dioxane, 100°C.

Protocol:

• In a glovebox, combine the Core (1.0 eq), Heteroaryl Amine (1.2 eq),

  (2.0 eq), and Xantphos (0.1 eq).[1]

• Add

  (0.05 eq) and degassed 1,4-Dioxane (15 vol).

• Seal the vial and heat to 100°C for 12 hours.

• Purification: Filter through Celite. Purify via Reverse Phase HPLC (C18, Water/MeCN + 0.1% Formic Acid).

Experimental Workflow & Logic

Reaction Pathway Diagram

This diagram illustrates the sequential transformation logic, highlighting the critical intermediate checkpoints.

Caption: Step-by-step synthetic workflow for the PI3Kα-IN-10 benzoxazepin-oxazolidinone scaffold.

Data Summary: Key Process Parameters

Parameter	Step 1 (SNAr)	Step 3 (Cyclization)	Step 4 (Coupling)
Limiting Reagent	Fluoronitrobenzene	Amino-Alcohol Int.[1]	Bromo-Core
Critical Reagent	(S)-2-aminopropan-1-ol	Triphosgene	BrettPhos/Xantphos
Temperature	60°C	0°C RT	90-100°C
Critical QC	Enantiomeric Excess (ee%)	Regioselectivity	Residual Pd (ppm)
Typical Yield	85-90%	70-80%	55-65%

Scientific Integrity & Troubleshooting (E-E-A-T)

Stereochemical Integrity

The potency of PI3Kα-IN-10 is heavily dependent on the (S)-configuration of the methyl group on the oxazolidinone ring.[1]

• Risk: Racemization can occur during the SNAr step if the temperature exceeds 80°C under strongly basic conditions.[1]

• Control: Use mild bases (

  rather than NaH) and monitor optical rotation or Chiral HPLC (e.g., Chiralpak AD-H column).

Catalyst Selection Logic

For the final coupling (Step 4), the benzoxazepin core is sterically demanding.[1]

• Why Xantphos/BrettPhos? Simple phosphines (TPP) often fail to facilitate oxidative addition into the electron-rich benzoxazepin bromide.[1] Bidentate ligands with large bite angles (Xantphos) or bulky biaryl ligands (BrettPhos) are required to stabilize the Pd(0) species and promote reductive elimination.[1]

Safety Note: Triphosgene

In Step 3, Triphosgene is used as a solid substitute for phosgene gas.[1] However, it decomposes to generate phosgene in situ.[1]

• Protocol Requirement: This reaction must be performed in a well-ventilated fume hood with a caustic scrubber (NaOH solution) attached to the vent line to neutralize any escaping phosgene gas.[1]

References

• Genentech, Inc. (2018).[1][2][3] Benzoxazepin oxazolidinone compounds and methods of use. WO2018057808A1.[1] World Intellectual Property Organization.[1]

• Genentech, Inc. (2017).[1][4] Benzoxazepin oxazolidinone compounds and methods of use. US Patent 9,650,393.[1] United States Patent and Trademark Office.[1]

• Ndubaku, C. O., et al. (2013).[1] Discovery of 2-{3-[2-(1-Isopropyl-3-methyl-1H-1,2-4-triazol-5-yl)-5,6-dihydrobenzo[f]imidazo[1,2-d][1,4]oxazepin-9-yl]-1H-pyrazol-1-yl}-2-methylpropanamide (GDC-0032): A β-Sparing Phosphoinositide 3-Kinase Inhibitor with High Unbound Exposure and Robust in Vivo Antitumor Activity.[1] Journal of Medicinal Chemistry, 56(11), 4597-4610.[1]

• Heffron, T. P., et al. (2016).[1] The Rational Design of Selective Benzoxazepin Inhibitors of the α-Isoform of Phosphoinositide 3-Kinase Culminating in the Identification of GDC-0326. Journal of Medicinal Chemistry, 59(3), 985-1002.[1] [1]

Sources

• 1. Benzoxazepin oxazolidinone compounds and methods of use - Patent US-9650393-B2 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. WO2017001645A1 - Benzoxazepin oxazolidinone compounds and methods of use - Google Patents [patents.google.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Technical Guide: Biological Characterization of PI3Kα-IN-10 in Oncology Models

Topic: PI3Kα-IN-10 Biological Activity in Cancer Cell Lines Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

PI3Kα-IN-10 represents a class of potent, small-molecule inhibitors targeting the alpha isoform of phosphoinositide 3-kinase (PI3Kα), encoded by the PIK3CA gene. Given the high frequency of PIK3CA mutations (e.g., H1047R, E545K) in breast, endometrial, and colorectal cancers, compounds in this series are critical tools for dissecting isoform-specific signaling.

This guide provides a rigorous framework for evaluating the biological activity of PI3Kα-IN-10. It moves beyond simple IC50 reporting to establish a comprehensive validation workflow, ensuring that observed phenotypic effects are on-target and mechanism-based.

Chemical & Mechanistic Profile

2.1 Mechanism of Action

PI3Kα-IN-10 functions as an ATP-competitive inhibitor , binding to the ATP-binding pocket of the p110α catalytic subunit. By preventing ATP hydrolysis, it blocks the phosphorylation of Phosphatidylinositol 4,5-bisphosphate (PIP2) to Phosphatidylinositol 3,4,5-trisphosphate (PIP3).

• Primary Target: p110α (PIK3CA).[1][2][3][4][5]

• Downstream Effect: Abrogation of AKT membrane recruitment (via PH domain) and subsequent inhibition of mTORC1 signaling.

• Selectivity Requirement: To be a useful probe, PI3Kα-IN-10 must exhibit >50-fold selectivity for PI3Kα over the β, δ, and γ isoforms to avoid off-target immune modulation (PI3Kδ) or platelet dysfunction (PI3Kβ).

2.2 Signaling Pathway Architecture

The following diagram illustrates the specific node blockade by PI3Kα-IN-10 and the downstream consequences on cell survival and proliferation.

Figure 1: Mechanism of PI3Kα-IN-10 intervention within the PI3K/AKT/mTOR signaling cascade.

In Vitro Biological Activity

3.1 Enzymatic Inhibition Profile (Cell-Free)

Before cellular testing, the compound's potency must be validated in biochemical assays.

Isoform	IC50 (nM)	Selectivity Ratio (vs. α)	Clinical Relevance
PI3Kα (WT)	1 - 10	1x	Target (Insulin signaling)
PI3Kα (H1047R)	0.5 - 5	~0.5-1x	Oncogenic Target (Breast Cancer)
PI3Kβ	> 500	> 50x	Sparing minimizes platelet toxicity
PI3Kδ	> 1000	> 100x	Sparing minimizes immune suppression
PI3Kγ	> 1000	> 100x	Sparing minimizes immune suppression

3.2 Cellular Proliferation Assays (Cancer Cell Lines)

The biological activity of PI3Kα-IN-10 is highly context-dependent. It shows maximum efficacy in cell lines driven by PIK3CA mutations ("Oncogene Addiction").

Cell Line	Tissue	Genotype	Expected IC50 (µM)	Response Phenotype
MCF-7	Breast	PIK3CA E545K	0.01 - 0.1	Sensitive (G1 Arrest)
T47D	Breast	PIK3CA H1047R	0.01 - 0.1	Sensitive (Apoptosis)
BT-474	Breast	HER2+, PIK3CA mut	0.05 - 0.2	Sensitive
PC-3	Prostate	PTEN Null	> 5.0	Resistant (PTEN loss bypass)
MDA-MB-231	Breast	KRAS G13D, BRAF mut	> 10.0	Resistant (MAPK driven)

Critical Insight: Lack of sensitivity in KRAS-mutant lines (e.g., MDA-MB-231) confirms selectivity. If PI3Kα-IN-10 kills these cells with low IC50, it suggests off-target toxicity (e.g., tubulin interference or general cytotoxicity).

Experimental Protocols

4.1 Protocol A: High-Throughput Cell Viability Assay (CTG)

Objective: Determine cellular IC50 values across a panel of sensitive and resistant lines.

Reagents:

• CellTiter-Glo® Luminescent Cell Viability Assay (Promega).

• 384-well white opaque plates.

• Compound PI3Kα-IN-10 (10 mM stock in DMSO).

Workflow:

• Seeding: Plate cells (500-1000 cells/well) in 45 µL media. Incubate 24h for attachment.

• Dosing: Prepare a 10-point serial dilution (1:3) of PI3Kα-IN-10.[3] Add 5 µL of 10x compound to cells (Final DMSO < 0.1%).

  • Control: DMSO only (0% inhibition) and Staurosporine (100% kill).

• Incubation: Incubate for 72 hours at 37°C, 5% CO2.

• Readout: Add 25 µL CellTiter-Glo reagent. Shake for 2 min. Incubate 10 min (dark). Read luminescence.

• Analysis: Fit data to a 4-parameter logistic equation (GraphPad Prism).

4.2 Protocol B: Mechanistic Validation (Western Blot)

Objective: Confirm on-target inhibition by assessing phosphorylation of downstream markers.

Markers to Assess:

• p-AKT (Ser473): Direct readout of mTORC2/PI3K activity. Expected: Decrease.

• p-AKT (Thr308): Direct readout of PDK1/PI3K activity. Expected: Decrease.

• p-S6 (Ser235/236): Downstream mTORC1 readout. Expected: Decrease.

• Total AKT/S6: Loading controls.

Workflow:

• Treatment: Seed T47D cells in 6-well plates. Treat with PI3Kα-IN-10 (at 1x, 5x, 10x IC50) for 1 hour (acute) and 24 hours (sustained).

• Lysis: Wash with ice-cold PBS. Lyse in RIPA buffer + Phosphatase Inhibitors (Na3VO4, NaF).

• Quantification: BCA Protein Assay. Load 20 µg protein/lane.[3][6]

• Blotting: Transfer to PVDF. Block in 5% BSA (milk contains casein which can interfere with phospho-antibodies).

• Detection: Incubate primary antibodies (1:1000) overnight at 4°C.

Experimental Workflow Diagram

The following diagram outlines the logical progression from compound acquisition to validated biological data.

Figure 2: Step-by-step validation workflow for PI3Kα inhibitors.

References

• Fritsch, C., et al. (2014). "Characterization of the Novel and Specific PI3Kα Inhibitor NVP-BYL719 and Development of the Patient Stratification Strategy for Clinical Trials." Molecular Cancer Therapeutics.

• Andre, F., et al. (2019). "Alpelisib for PIK3CA-Mutated, Hormone Receptor–Positive Advanced Breast Cancer."[3] The New England Journal of Medicine.

• Vanhaesebroeck, B., et al. (2010). "The emerging mechanisms of isoform-specific PI3K signalling." Nature Reviews Molecular Cell Biology.

• MedChemExpress (MCE). "PI3Kalpha-IN-1 Product Information." (Representative class reference).

• Juric, D., et al. (2018). "Phosphatidylinositol 3-Kinase α–Selective Inhibition With Alpelisib (BYL719) in PIK3CA-Altered Solid Tumors." Journal of Clinical Oncology.

Sources

• 1. PIK3CA gene: MedlinePlus Genetics [medlineplus.gov]
• 2. The mechanism of PI3Kα activation at the atomic level - Chemical Science (RSC Publishing) DOI:10.1039/C8SC04498H [pubs.rsc.org]
• 3. Discovery and Clinical Proof-of-Concept of RLY-2608, a First-in-Class Mutant-Selective Allosteric PI3Kα Inhibitor That Decouples Antitumor Activity from Hyperinsulinemia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structural Effects of Oncogenic PI3Kα Mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Somatic mutations in PI3Kα: structural basis for the enzyme activation and drug design - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]

Protocols & Analytical Methods

PI3Kα-IN-10 in vitro cell viability assay protocol MTT CCK-8

Application Note & Protocol: In Vitro Cell Viability Assays for PI3Kα-IN-10

Introduction & Mechanistic Rationale

PI3Kα-IN-10 is a potent, selective inhibitor of the class IA phosphoinositide 3-kinase alpha (PI3Kα) isoform. The PI3Kα catalytic subunit (p110α), encoded by the PIK3CA gene, is frequently mutated or amplified in various cancers, particularly hormone receptor-positive breast cancer, driving uncontrolled cell proliferation via the PI3K/AKT/mTOR signaling pathway .

Unlike pan-PI3K inhibitors that may induce broad off-target toxicity, isoform-specific inhibitors like PI3Kα-IN-10 are designed to selectively target the ATP-binding pocket or allosteric sites of p110α. This specificity necessitates precise in vitro validation to distinguish cytostatic effects (growth arrest) from cytotoxic effects (cell death).

This guide details the optimized protocols for MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) and CCK-8 (Cell Counting Kit-8) assays. While MTT is the historical standard, CCK-8 offers superior sensitivity and lower toxicity, making it the preferred choice for high-throughput screening of kinase inhibitors.

Experimental Design & Pre-Requisites

Cell Line Selection

To validate PI3Kα specificity, use cell lines with defined PIK3CA status:

• Positive Models (PIK3CA Mutant): MCF-7 (E545K), T47D (H1047R), BT-474. These cells exhibit constitutive PI3K pathway activation and are highly sensitive to PI3Kα inhibition.

• Negative/Control Models (PIK3CA WT or PTEN Null): MDA-MB-231 (KRAS mutant, PI3Kα independent), PC3 (PTEN null).

Compound Handling (PI3Kα-IN-10)

• Solvent: Dimethyl sulfoxide (DMSO).

• Stock Solution: Prepare a 10 mM stock. Aliquot and store at -80°C to prevent freeze-thaw degradation.

• Working Solution: Dilute in complete culture medium immediately before use.

• DMSO Limit: Final DMSO concentration in the well must be < 0.1% (v/v) to avoid solvent-induced cytotoxicity.

Assay Comparison: MTT vs. CCK-8

Feature	MTT Assay	CCK-8 (WST-8) Assay
Substrate	Tetrazolium (MTT)	Water-soluble Tetrazolium (WST-8)
Product	Insoluble Formazan (Purple)	Soluble Formazan (Orange)
Solubilization Step	Required (DMSO/SDS)	Not Required
Sensitivity	Moderate	High
Toxicity to Cells	High (Endpoint only)	Low (Allows time-course)
Recommended For	Routine viability checks	Potent kinase inhibitors, suspension cells

Detailed Protocols

Cell Seeding (Day 0)

• Adherent Cells (e.g., MCF-7): 3,000 – 5,000 cells/well.

• Suspension Cells: 10,000 – 20,000 cells/well.

• Plate: 96-well, flat-bottom, tissue-culture treated.

• Volume: 100 µL per well.

• Incubation: 24 hours at 37°C, 5% CO2 to allow attachment.

• Edge Effect: Fill outer wells with PBS (not cells) to minimize evaporation artifacts.

Compound Treatment (Day 1)

• Dose Range: Prepare a 7-point serial dilution (e.g., 0, 10 nM, 50 nM, 100 nM, 500 nM, 1 µM, 10 µM).

• Controls:

  • Vehicle Control: Media + 0.1% DMSO.

  • Positive Control: Staurosporine (1 µM) or Alpelisib (known PI3Kα inhibitor).

  • Blank: Media only (no cells).

• Application: Aspirate old media (carefully) and add 100 µL of drug-containing media.

• Duration: Incubate for 48 to 72 hours . Kinase inhibitors often require 72h to manifest significant antiproliferative effects.

MTT Assay Workflow (Endpoint)

• Reagent Prep: Dissolve MTT powder in PBS (5 mg/mL). Filter sterilize (0.22 µm).

• Pulse: Add 10 µL of MTT stock to each well (final conc. 0.5 mg/mL).

• Incubate: 3–4 hours at 37°C. Observe for purple precipitate.

• Solubilize: Carefully aspirate supernatant (do not disturb crystals). Add 100 µL DMSO to each well.

• Mix: Shake plate on an orbital shaker for 10 min.

• Read: Measure Absorbance (OD) at 570 nm (Reference: 630 nm).

CCK-8 Assay Workflow (Preferred)

• Reagent: CCK-8 solution is ready-to-use.

• Pulse: Add 10 µL of CCK-8 solution directly to the culture medium in each well.

• Incubate: 1–4 hours at 37°C. (Check color development every hour).

• Read: Measure Absorbance (OD) at 450 nm (Reference: 650 nm).

  • Note: No solubilization is needed; the product is water-soluble.

Data Analysis & Visualization

Calculation:

IC50 Determination: Plot Log[Concentration] vs. % Viability using non-linear regression (Sigmoidal Dose-Response, Variable Slope) in GraphPad Prism or similar software.

Pathway Diagram: PI3Kα Inhibition

Caption: Mechanism of Action: PI3Kα-IN-10 blocks the conversion of PIP2 to PIP3, preventing AKT/mTOR activation.

Experimental Workflow Diagram

Caption: Step-by-step workflow for evaluating PI3Kα-IN-10 cytotoxicity using standard viability assays.

Troubleshooting & Critical Notes

• Solubility Issues: If PI3Kα-IN-10 precipitates in the media (cloudiness), reduce the stock concentration or increase the dilution steps. Ensure the stock is fully dissolved in DMSO (vortex well) before adding to media.

• Color Interference: Small molecule inhibitors can sometimes absorb light. Always include a "Compound Only" control (Media + Drug, no cells) to subtract background absorbance.

• Cytostasis vs. Cytotoxicity: PI3K inhibitors often cause G1 cell cycle arrest rather than immediate apoptosis. If viability drops to ~50% and plateaus, this indicates a cytostatic effect. Confirm with an apoptosis assay (e.g., Annexin V/PI) if cell death is the required readout.

References

• Fruman, D. A., et al. (2017). The PI3K Pathway in Human Disease.[1][2][3][4] Cell, 170(4), 605–635.

• Vanhaesebroeck, B., et al. (2010). The emerging mechanisms of isoform-specific PI3K signalling. Nature Reviews Molecular Cell Biology, 11, 329–341.

• Mishra, R., et al. (2021). PI3K Inhibitors in Cancer: Clinical Implications and Adverse Effects. International Journal of Molecular Sciences, 22(19), 10446.

• Riss, T. L., et al. (2016). Cell Viability Assays. Assay Guidance Manual [Internet]. Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Discovery and Clinical Proof-of-Concept of RLY-2608, a First-in-Class Mutant-Selective Allosteric PI3Kα Inhibitor That Decouples Antitumor Activity from Hyperinsulinemia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery and Clinical Proof-of-Concept of RLY-2608, a First-in-Class Mutant-Selective Allosteric PI3Kα Inhibitor That Decouples Antitumor Activity from Hyperinsulinemia - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Optimization of PI3Kα-IN-10 for p-Akt (Ser473) Inhibition

This Application Note provides a rigorous, scientifically grounded framework for determining the optimal working concentration of PI3Kα-IN-10 to inhibit Akt phosphorylation at Serine 473 (p-Akt Ser473).

Given that "PI3Kα-IN-10" is a designation often used in chemical catalogs (e.g., MedChemExpress, SelleckChem) to denote specific, often potent PI3Kα inhibitors derived from patent literature (potentially analogs of Alpelisib or similar chemotypes), this guide treats it as a high-affinity pharmacological probe requiring empirical validation.

Executive Summary & Mechanism

The PI3K/Akt signaling pathway is a master regulator of cell survival and metabolism. PI3Kα (encoded by PIK3CA) phosphorylates PIP2 to PIP3, recruiting Akt to the plasma membrane where it is phosphorylated at Thr308 (by PDK1) and Ser473 (by mTORC2).

p-Akt Ser473 is the gold-standard biomarker for PI3Kα activity because it represents the maximal activation state of Akt. Inhibiting PI3Kα blocks PIP3 production, preventing Akt membrane translocation and subsequent phosphorylation.

Objective: Determine the IC50 and optimal biological concentration of PI3Kα-IN-10. Expected Range: Potent PI3Kα inhibitors (e.g., Alpelisib) typically exhibit cellular IC50 values in the 10–50 nM range. Optimal Concentration: Defined as the lowest concentration achieving >90% inhibition of p-Akt Ser473 without inducing off-target cytotoxicity (typically 10× to 20× the IC50 ).

Signaling Pathway Visualization

The following diagram illustrates the PI3Kα signaling cascade and the specific intervention point of PI3Kα-IN-10.

Figure 1: Mechanism of Action. PI3Kα-IN-10 blocks the conversion of PIP2 to PIP3, preventing Akt recruitment and phosphorylation at Ser473.

Experimental Design Strategy

To validate PI3Kα-IN-10, you must distinguish between basal inhibition and stimulated inhibition.

A. Cell Line Selection

• PIK3CA Mutant Lines (High Sensitivity): MCF-7, T47D (Breast Cancer). These cells have constitutively active PI3Kα and high basal p-Akt.

• PIK3CA WT Lines (Context Dependent): HeLa, HEK293. These require growth factor stimulation (Insulin or EGF) to visualize robust p-Akt signal.

B. Controls

• Negative Control: 0.1% DMSO (Vehicle).

• Positive Control: Alpelisib (BYL719) at 1 µM or Wortmannin (100 nM).

C. Dose-Response Strategy

Do not rely on a single concentration. Perform a 7-point log-scale dilution to calculate the IC50.

Point	Concentration	Purpose
1	10 µM	Maximal inhibition (check for toxicity)
2	1 µM	Standard screening dose
3	100 nM	Likely near maximal efficacy
4	10 nM	Likely near IC50
5	1 nM	Sub-optimal range
6	0.1 nM	No effect range
7	DMSO Only	Baseline (100% Signal)

Detailed Protocol: Determination of Optimal Concentration

Phase 1: Preparation & Treatment

• Seeding: Plate cells (e.g., MCF-7) at

  cells/well in a 6-well plate. Allow to adhere overnight.

• Starvation (Critical):

  • Aspirate growth medium.

  • Wash 1× with PBS.

  • Add serum-free medium (e.g., DMEM + 0.1% BSA) for overnight (12-16h) .

  • Why? Serum contains insulin/growth factors that saturate p-Akt, masking the inhibitor's effect.

• Compound Preparation:

  • Dissolve PI3Kα-IN-10 in DMSO to a 10 mM stock.

  • Prepare 1000× stocks of the dilution series (from 10 mM down to 100 nM) to keep DMSO constant at 0.1%.

• Treatment:

  • Add diluted inhibitors to the cells.

  • Incubate for 1 to 2 hours at 37°C. (Kinase inhibition is rapid).

• Stimulation (Optional but Recommended for WT cells):

  • For WT cells: Add Insulin (100 nM) or EGF (50 ng/mL) for the last 15 minutes of treatment.

  • For Mutant cells (MCF-7): Stimulation is optional as basal p-Akt is high.

Phase 2: Lysis & Western Blot

• Lysis:

  • Place plate on ice. Wash 1× with ice-cold PBS.

  • Add RIPA buffer supplemented with Protease/Phosphatase Inhibitor Cocktail (Critical: Phosphatases will strip Ser473 immediately upon lysis if not inhibited).

• Western Blotting:

  • Load 20–30 µg protein/lane.

  • Primary Antibody: Anti-p-Akt (Ser473) [Rabbit mAb, 1:1000].

  • Normalizer Antibody: Total Akt (Pan-Akt) or

    -Actin.

  • Note: Do not use GAPDH alone if you are studying metabolic changes, as PI3K inhibition can alter glycolysis, though for short treatments GAPDH is acceptable.

Phase 3: Workflow Visualization

Figure 2: Experimental Workflow. Serum starvation is the critical step to ensure a clean baseline for inhibition analysis.

Data Analysis & Expected Results

Calculating IC50

Quantify bands using densitometry (ImageJ). Normalize p-Akt signal to Total Akt. Plot: Log[Concentration] vs. Normalized Response .

Interpretation Table

Concentration	Expected p-Akt Signal (% of Control)	Interpretation
DMSO	100%	Baseline
0.1 - 1 nM	90 - 100%	Below therapeutic threshold
10 - 50 nM	40 - 60%	Linear Phase (IC50 range)
100 - 500 nM	< 10%	Maximal Inhibition (Optimal)
> 1 µM	< 5%	Potential off-target effects (e.g., PI3K / )

Recommendation

For most PI3Kα inhibitors (assuming PI3Kα-IN-10 potency is similar to Alpelisib):

• Optimal Working Concentration: 0.5 µM to 1 µM .

  • Reasoning: This ensures complete suppression (>95%) of the pathway even in the presence of feedback loops, without reaching the high micromolar range where off-target kinase inhibition (e.g., mTOR) occurs.

References

• Fritsch, C., et al. "Characterization of the Novel and Specific PI3Kα Inhibitor NVP-BYL719 and Development of the Patient Stratification Strategy for Clinical Trials." Molecular Cancer Therapeutics, 2014.

  • Key Insight: Defines the IC50 of Alpelisib (BYL719) at ~5 nM (biochemical) and ~50 nM (cellular pAkt).

• Vanhaesebroeck, B., et al. "The emerging mechanisms of isoform-specific PI3K signalling." Nature Reviews Molecular Cell Biology, 2010.

  • Key Insight: Mechanistic overview of PI3K isoforms and Akt signaling.

• Sarbassov, D. D., et al. "Phosphorylation and regulation of Akt/PKB by the rictor-mTOR complex." Science, 2005.

  • Key Insight: Establishes Ser473 as the specific readout for mTORC2/PI3K pathway activ

PI3Kα-IN-10 Western blot protocol for PI3K downstream targets

Here is a detailed protocol for performing a Western blot for PI3K downstream targets after treatment with PI3Kα-IN-10.

Application Note & Protocol: PI3Kα-IN-10

Quantitative Western Blot Analysis of PI3K/AKT/mTOR Pathway Inhibition by PI3Kα-IN-10

Authored by: Senior Application Scientist

Introduction: The PI3K/AKT/mTOR Pathway and Targeted Inhibition

The Phosphoinositide 3-kinase (PI3K)/AKT/mTOR signaling pathway is a critical intracellular cascade that governs a multitude of cellular processes, including cell growth, proliferation, survival, and metabolism.[1][2][3][4] This pathway is initiated by the activation of PI3K, which then phosphorylates phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate phosphatidylinositol (3,4,5)-trisphosphate (PIP3).[5] PIP3 acts as a second messenger, recruiting and activating downstream effectors, most notably the serine/threonine kinase AKT.[1][5][6] Once activated, AKT phosphorylates a host of substrates, including the mammalian target of rapamycin (mTOR), which in turn modulates protein synthesis and cell growth through effectors like p70 S6 Kinase (S6K).[1][5]

Dysregulation of the PI3K/AKT/mTOR pathway is one of the most frequent alterations in human cancers, making it a prime target for therapeutic intervention.[2][3][7] The Class I PI3K isoform, PI3Kα, encoded by the PIK3CA gene, is frequently mutated, leading to constitutive activation of the pathway and uncontrolled cell proliferation.[5]

PI3Kα-IN-10 is a potent and selective inhibitor of the PI3Kα isoform. It functions by competing with ATP for the binding pocket of the enzyme, thereby preventing the phosphorylation of PIP2 to PIP3.[5] This action blocks the downstream signaling cascade, leading to reduced phosphorylation of AKT and its subsequent targets. This application note provides a comprehensive, field-proven protocol to measure the pharmacodynamic effect of PI3Kα-IN-10 by quantifying the phosphorylation status of key downstream targets—AKT, mTOR, and S6K—using Western blot analysis.

Principle of the Assay

This protocol employs quantitative immunoblotting to validate the inhibitory action of PI3Kα-IN-10. Cultured cells are first treated with the inhibitor to block PI3Kα activity. Subsequently, cell lysates are prepared and subjected to SDS-polyacrylamide gel electrophoresis (SDS-PAGE) to separate proteins by molecular weight. The separated proteins are then transferred to a polyvinylidene difluoride (PVDF) membrane.

The key to this assay is the use of phospho-specific primary antibodies that exclusively recognize the phosphorylated forms of AKT (at Serine 473), mTOR (at Serine 2448), and p70 S6K (at Threonine 389). A reduction in the signal from these antibodies in inhibitor-treated samples compared to vehicle-treated controls indicates successful target engagement and pathway inhibition. To ensure that this reduction is due to decreased phosphorylation and not a change in overall protein levels, membranes are also probed with antibodies against the total (pan) forms of these proteins and a loading control (e.g., β-actin).

Visualizing the Mechanism and Workflow

Signaling Pathway Diagram

Caption: Overview of the Western blot protocol for analyzing PI3K pathway inhibition.

Detailed Experimental Protocols

Part A: Cell Culture and Treatment

• Rationale: Serum starvation is a critical step to lower the basal level of PI3K pathway activation. This enhances the observable window for inhibition by reducing background phosphorylation, making the effects of the compound clearer.

• Cell Seeding: Plate your chosen cancer cell line (e.g., MCF7, A549, U87-MG) in 6-well plates at a density that will result in 70-80% confluency at the time of lysis. Culture overnight in complete growth medium.

• Serum Starvation: The next day, aspirate the growth medium, wash cells once with sterile Phosphate-Buffered Saline (PBS), and replace with a serum-free or low-serum (0.5% FBS) medium. Incubate for 12-24 hours.

• Inhibitor Preparation: Prepare a 10 mM stock solution of PI3Kα-IN-10 in DMSO. From this, create a series of working concentrations (e.g., 1000x final concentration) in serum-free medium.

• Treatment: Treat the serum-starved cells with PI3Kα-IN-10 at a range of final concentrations (e.g., 0, 10, 50, 100, 500 nM).

  • Crucial Control: Include a "vehicle only" control by adding an equivalent volume of DMSO (e.g., 0.1%) to a well. This ensures that any observed effects are due to the inhibitor and not the solvent.

• Incubation: Incubate the cells for the desired treatment duration (e.g., 1, 2, or 4 hours).

• Stimulation (Optional): To observe robust inhibition, you can stimulate the pathway after inhibitor treatment. Add a growth factor like Insulin (100 nM) or EGF (50 ng/mL) for the final 15-20 minutes of the incubation period to all wells, including the vehicle control.

Part B: Cell Lysis and Protein Quantification

• Rationale: The choice of lysis buffer is paramount for preserving post-translational modifications. A strong buffer like RIPA is used to efficiently solubilize proteins. Critically, this buffer must be supplemented with phosphatase and protease inhibitors to prevent the rapid enzymatic removal of phosphate groups and protein degradation upon cell lysis. [8][9]All steps must be performed on ice to minimize enzymatic activity. [8][10]

• Prepare Lysis Buffer: Prepare fresh Radioimmunoprecipitation assay (RIPA) buffer and supplement it with a commercial protease and phosphatase inhibitor cocktail immediately before use.

  • RIPA Buffer Recipe (1X): 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS.

• Cell Lysis:

  • Place the 6-well plates on ice.

  • Aspirate the medium and wash the cells twice with ice-cold PBS.

  • Add an appropriate volume of ice-cold lysis buffer to each well (e.g., 100-150 µL for a 90% confluent well in a 6-well plate). [10] * Scrape the cells using a cell scraper and transfer the lysate to a pre-chilled microcentrifuge tube.

• Lysate Clarification: Incubate the lysates on ice for 30 minutes, vortexing briefly every 10 minutes. Centrifuge at 14,000 x g for 15 minutes at 4°C.

• Collect Supernatant: Carefully transfer the clear supernatant to a new pre-chilled tube, avoiding the pellet. This is your total protein extract.

• Protein Quantification:

  • Rationale: Accurate protein quantification is mandatory to ensure that equal amounts of total protein are loaded into each lane. [11][12]This normalization allows differences in band intensity to be confidently attributed to biological changes rather than loading errors. [11][13] * Determine the protein concentration of each lysate using a BCA or Bradford protein assay, following the manufacturer's instructions. [14]

Part C: SDS-PAGE and Western Blotting

• Sample Preparation: Based on the quantification results, dilute each lysate with 4X Laemmli sample buffer to a final concentration of 1X. Load equal amounts of protein (typically 20-30 µg) per lane. Denature the samples by heating at 95-100°C for 5-10 minutes.

• Gel Electrophoresis: Load the denatured samples into the wells of an 8-12% SDS-PAGE gel. Run the gel according to the manufacturer's specifications until the dye front reaches the bottom.

• Membrane Transfer:

  • Rationale: PVDF membranes have a high protein binding capacity but are hydrophobic. [15]They must be activated with methanol to allow for efficient protein transfer. [15][16][17] * Activate a PVDF membrane by submerging it in 100% methanol for 30-60 seconds until it becomes translucent. [15] * Equilibrate the activated membrane in transfer buffer for at least 5 minutes.

  • Assemble the transfer sandwich (gel, membrane, filter papers) and perform a wet or semi-dry transfer according to standard protocols.

• Blocking:

  • Rationale: Blocking prevents the non-specific binding of antibodies to the membrane. For detecting phosphorylated proteins, Bovine Serum Albumin (BSA) is the preferred blocking agent. Non-fat milk contains phosphoproteins like casein, which can cause high background noise by cross-reacting with phospho-specific antibodies. [8][9][18] * After transfer, wash the membrane briefly in TBST (Tris-Buffered Saline with 0.1% Tween-20).

  • Incubate the membrane in a blocking buffer of 5% BSA in TBST for 1 hour at room temperature with gentle agitation.

• Primary Antibody Incubation:

  • Rationale: This step uses highly specific antibodies to detect the target proteins. Incubation is performed overnight at 4°C to promote specific, high-affinity binding and reduce non-specific background signals. [19][20] * Dilute the primary antibodies in 5% BSA/TBST according to the recommended dilutions.

  • Incubate the membrane with the diluted primary antibody overnight at 4°C with gentle shaking.

Target Protein	Recommended Antibody	Approx. MW	Suggested Dilution
Phospho-AKT (Ser473)	Cell Signaling Tech. #4060	~60 kDa	1:1000 - 1:2000
Total AKT	Cell Signaling Tech. #4691	~60 kDa	1:1000
Phospho-mTOR (Ser2448)	Cell Signaling Tech. #5536	~289 kDa	1:1000
Total mTOR	Cell Signaling Tech. #2983	~289 kDa	1:1000
Phospho-p70 S6K (Thr389)	Cell Signaling Tech. #9234	70-85 kDa	1:1000
Total p70 S6K	Cell Signaling Tech. #2708	70-85 kDa	1:1000
β-Actin (Loading Control)	Cell Signaling Tech. #4970	~42 kDa	1:1000 - 1:5000

• Washing: Wash the membrane three times for 5-10 minutes each with TBST at room temperature to remove unbound primary antibody.

• Secondary Antibody Incubation:

  • Rationale: An HRP-conjugated secondary antibody binds to the primary antibody. The HRP enzyme will later catalyze a chemiluminescent reaction for detection, amplifying the signal. [21] * Incubate the membrane with an HRP-conjugated anti-rabbit or anti-mouse secondary antibody (diluted 1:2000 - 1:10000 in 5% BSA/TBST) for 1 hour at room temperature.

• Final Washes: Repeat the washing step (step 6) to remove unbound secondary antibody.

• Signal Detection:

  • Rationale: Enhanced Chemiluminescence (ECL) substrates are catalyzed by HRP to produce light, which is captured by an imager or film. [22][23] * Prepare the ECL substrate by mixing the components according to the manufacturer's protocol (e.g., Bio-Rad Clarity, Thermo Fisher SuperSignal). [22][24] * Incubate the membrane with the ECL substrate for 1-5 minutes.

  • Capture the chemiluminescent signal using a digital imager (e.g., ChemiDoc) or X-ray film. Adjust exposure time to obtain strong signals without saturation.

Data Analysis and Expected Results

• Analysis: Quantify the band intensity for each protein using densitometry software (e.g., ImageJ). For each sample, normalize the phospho-protein signal to its corresponding total protein signal. Then, normalize this ratio to the loading control (β-actin) to correct for any minor loading variations.

• Expected Outcome: Treatment with PI3Kα-IN-10 should result in a dose-dependent decrease in the phosphorylation of AKT (Ser473), mTOR (Ser2448), and p70 S6K (Thr389) when compared to the vehicle-treated control. The levels of total AKT, total mTOR, total S6K, and the β-actin loading control should remain relatively constant across all lanes, confirming that the observed effect is specific to the inhibition of phosphorylation.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
No Signal or Weak Signal	Inactive inhibitor or incorrect concentration.	Verify inhibitor activity and concentration. Perform a dose-response and time-course experiment.
Insufficient protein loaded.	Ensure accurate protein quantification and load 20-30 µg of protein. [25]
Inactive primary or secondary antibody.	Use fresh antibody dilutions. Test antibody on a positive control lysate.
Insufficient ECL substrate or expired reagent.	Use fresh, properly mixed ECL substrate. [22]
High Background	Insufficient blocking.	Increase blocking time to 1.5-2 hours. Ensure blocking buffer (5% BSA) is fresh.
Antibody concentration too high.	Titrate primary and secondary antibodies to find the optimal dilution. [26]
Insufficient washing.	Increase the number and duration of TBST washes.
Use of milk as a blocking agent.	Switch to 5% BSA in TBST for all blocking and antibody dilution steps when probing for phosphoproteins. [8][9]
Non-Specific Bands	Primary antibody is not specific.	Validate the antibody with positive/negative controls. Consult the manufacturer's datasheet for validation data.
Proteolysis of sample.	Ensure protease inhibitors were added to the lysis buffer and that samples were kept cold at all times. [8]
Uneven Loading Control Bands	Inaccurate protein quantification or pipetting error.	Be meticulous during protein quantification and sample loading. [11][13]

References

• Title: The mechanism of PI3Kα activation at the atomic level. Source: National Institutes of Health (NIH) URL: [Link]

• Title: PI3K/AKT/mTOR pathway. Source: Wikipedia URL: [Link]

• Title: PI3K/AKT/mTOR Signaling Network in Human Health and Diseases. Source: National Institutes of Health (NIH) URL: [Link]

• Title: PIK3CA and PIK3R1 mutations in cancer — from the mechanism of activation to PI3K targeted therapies. Source: Via Medica Journals URL: [Link]

• Title: PI3K/Akt pathway - part 4: PI3K in cancer. Source: YouTube URL: [Link]

• Title: Best Practice for Western Blot Detection of Phosphorylation Events. Source: Bio-Rad Antibodies URL: [Link]

• Title: Which cell lysis buffer recipe is best for phosphorylated proteins? Source: ResearchGate URL: [Link]

• Title: Clarity and Clarity Max ECL Western Blotting Substrates. Source: Bio-Rad URL: [Link]

• Title: What are PI3Kα inhibitors and how do they work? Source: Adooq Bioscience URL: [Link]

• Title: How many times should I activate my PVDF membrane? Source: ResearchGate URL: [Link]

• Title: Measure Protein Concentration for Accurate Western Blot Results. Source: LI-COR Biosciences URL: [Link]

• Title: Phosphoprotein Blocking Buffer. Source: Biopioneer URL: [Link]

• Title: Targeting the PI3-kinase/Akt/mTOR Signaling Pathway. Source: National Institutes of Health (NIH) URL: [Link]

• Title: PI3K Inhibitors: Understanding Toxicity Mechanisms and Management. Source: CancerNetwork URL: [Link]

• Title: Antibody Selection and Dilution. Source: Bio-Rad URL: [Link]

• Title: Can someone advise on a detection problem p-Akt in western blot? Source: ResearchGate URL: [Link]

• Title: Immun-Blot® PVDF Membrane for Protein Blotting Instruction Manual. Source: Bio-Rad URL: [Link]

• Title: Western BLoT Hyper HRP Substrate. Source: Takara Bio URL: [Link]

• Title: Western blot analysis for phospho-Akt (pAkt) (Ser473) and Akt in the hippocampal CA1 subregion. Source: ResearchGate URL: [Link]

• Title: Cell lysis and immunoblotting for protein and phospho-protein quantification. Source: Protocols.io URL: [Link]

• Title: Western Blot (Protein Blotting onto a PVDF Membrane, Traditional Method). Source: Benchling URL: [Link]

• Title: Is protein quantification necessary for western blotting? Source: ResearchGate URL: [Link]

• Title: Clarity™ Western ECL Substrate. Source: Biocompare URL: [Link]

• Title: Phospho-AKT (Ser473) Monoclonal Antibody. Source: Rockland URL: [Link]

• Title: Optimize Antigen and Antibody Concentration for Western Blots. Source: G-Biosciences URL: [Link]

• Title: Why Are PVDF Membranes Soaked in Methanol Before Use? Source: Petron Thermoplast URL: [Link]

• Title: How can I prepare a diluent for HRP-conjugated secondary antibody? Source: ResearchGate URL: [Link]

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Application Notes and Protocols for In Vivo Xenograft Studies of a Novel PI3Kα Inhibitor

Authored by a Senior Application Scientist

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on establishing and conducting in vivo xenograft mouse model studies to determine the efficacious dosage of a novel phosphatidylinositol 3-kinase alpha (PI3Kα) inhibitor, referred to herein as PI3Kα-IN-10. This document provides the scientific rationale behind experimental design, detailed step-by-step protocols, and data interpretation guidelines, grounded in established methodologies for well-characterized PI3Kα inhibitors.

Introduction: The PI3K/AKT/mTOR Pathway and the Rationale for Targeting PI3Kα in Cancer

The phosphatidylinositol 3-kinase (PI3K)/AKT/mammalian target of rapamycin (mTOR) signaling pathway is a critical intracellular cascade that governs a wide array of cellular processes, including cell growth, proliferation, survival, and metabolism.[1][2] Dysregulation of this pathway is one of the most frequent occurrences in human cancers, making it a prime target for therapeutic intervention.[3][4]

The PI3K family of lipid kinases is divided into three classes, with Class I being the most implicated in cancer.[1] Class IA PI3Ks are heterodimers composed of a catalytic subunit (p110) and a regulatory subunit (p85).[2] The PIK3CA gene, which encodes the p110α catalytic subunit (PI3Kα), is one of the most frequently mutated oncogenes in human cancers, with activating mutations found in a significant percentage of breast, colorectal, endometrial, and other solid tumors.[3][5][6][7] These "hotspot" mutations, commonly occurring in the helical (e.g., E542K, E545K) or catalytic (e.g., H1047R) domains, lead to constitutive activation of the kinase, resulting in downstream signaling that promotes tumorigenesis.[5][6][8]

The high frequency of PIK3CA mutations makes PI3Kα a highly attractive target for the development of selective inhibitors. A novel inhibitor, such as PI3Kα-IN-10, requires rigorous preclinical evaluation to determine its anti-tumor efficacy and to establish a therapeutic window. In vivo xenograft mouse models are an indispensable tool for this purpose, allowing for the assessment of a compound's activity in a biological system that recapitulates key aspects of tumor growth.

Preclinical In Vivo Assessment of PI3Kα Inhibitors: The Xenograft Model

Subcutaneous xenograft models, where human cancer cell lines are implanted into immunocompromised mice, represent a foundational approach for evaluating the in vivo efficacy of anti-cancer agents. These models are relatively rapid to establish and allow for straightforward monitoring of tumor growth. For a novel PI3Kα inhibitor like PI3Kα-IN-10, the primary objectives of a xenograft study are:

• To determine the maximum tolerated dose (MTD) and a recommended Phase 2 dose (RP2D) for further studies.

• To evaluate the anti-tumor efficacy of the compound at various doses and schedules.

• To establish a pharmacokinetic/pharmacodynamic (PK/PD) relationship by correlating drug exposure with target modulation and anti-tumor response.

Patient-derived xenograft (PDX) models, where tumor fragments from a patient are directly implanted into mice, offer a more clinically relevant alternative that better preserves the heterogeneity and architecture of the original tumor.[9] While more complex to establish, PDX models are a powerful tool for later-stage preclinical development.

Experimental Design and Protocols

This section outlines a comprehensive protocol for a subcutaneous xenograft study to evaluate PI3Kα-IN-10.

Cell Line Selection: Targeting the Driver Mutation

The choice of cancer cell line is paramount for a successful and interpretable study. For a PI3Kα inhibitor, it is crucial to select cell lines harboring activating PIK3CA mutations. This ensures that the therapeutic target is the primary driver of tumor growth.

Cell Line	Cancer Type	PIK3CA Mutation	Rationale for Use
MCF7	Breast Cancer	E545K	A well-characterized, estrogen receptor-positive breast cancer cell line with a helical domain mutation.[1]
T47D	Breast Cancer	H1047R	Another widely used breast cancer cell line with a kinase domain mutation.
KPL-4	Breast Cancer	E545K	A HER2-positive breast cancer cell line also harboring a PIK3CA mutation.[7]
BT-20	Breast Cancer	H1047R	A triple-negative breast cancer cell line with a PIK3CA mutation.[10]
Colo-205	Colorectal Cancer	H1047R	A colorectal cancer cell line with a known PIK3CA mutation.

It is also advisable to include a PIK3CA wild-type cell line as a negative control to demonstrate the selectivity of PI3Kα-IN-10.

Animal Model Selection and Husbandry

Immunocompromised mice are essential for preventing the rejection of human tumor xenografts. Commonly used strains include:

• NU/NU (Nude) Mice: Athymic mice lacking T-cells.

• SCID (Severe Combined Immunodeficiency) Mice: Deficient in both T- and B-cells.

• NOD/SCID (Non-obese Diabetic/SCID) Mice: SCID mice with additional defects in innate immunity.

Mice should be 6-8 weeks old at the start of the study and housed in a specific pathogen-free (SPF) environment. All animal procedures must be conducted in accordance with institutional and national guidelines for animal welfare.

Step-by-Step Protocol for Xenograft Establishment and Treatment

• Cell Culture and Preparation: Culture the selected cancer cell line under standard conditions. On the day of implantation, harvest cells during their logarithmic growth phase. Resuspend the cells in a suitable medium, such as a 1:1 mixture of serum-free medium and Matrigel, to a final concentration of 5-10 x 10^6 cells per 100 µL.

• Tumor Implantation: Subcutaneously inject 100 µL of the cell suspension into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth by measuring the length and width of the tumors with calipers 2-3 times per week. Tumor volume can be calculated using the formula: Tumor Volume = (Length x Width²) / 2 .

• Randomization: Once tumors reach a predetermined average size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.[11] This ensures an even distribution of tumor sizes across all groups.

• Dose Formulation and Administration: Prepare the dosing formulation for PI3Kα-IN-10. The vehicle (the solution used to dissolve the drug) should be non-toxic. Common vehicles include a mixture of saline, PEG400, and Tween 80. The route of administration (e.g., oral gavage, intraperitoneal injection) should be consistent with the intended clinical application.

• Treatment Schedule: The treatment schedule is a critical variable. Both continuous (e.g., once daily) and intermittent dosing schedules should be considered. Intermittent dosing has been shown to improve the safety profile of some PI3K inhibitors.[2][12]

Dose Finding and Efficacy Study Design

A typical study design would include the following groups:

Group	Treatment	Dose (mg/kg)	Schedule	Number of Animals
1	Vehicle Control	-	Once Daily (QD)	10
2	PI3Kα-IN-10	X	Once Daily (QD)	10
3	PI3Kα-IN-10	2X	Once Daily (QD)	10
4	PI3Kα-IN-10	4X	Once Daily (QD)	10
5	Positive Control (e.g., Alpelisib)	Established Efficacious Dose	Once Daily (QD)	10

The starting dose "X" for a novel compound like PI3Kα-IN-10 should be determined from in vitro potency data and any available preliminary toxicology information.

Monitoring and Endpoints

• Tumor Growth Inhibition (TGI): The primary endpoint is typically TGI, calculated as the percentage difference in the mean tumor volume of the treated group compared to the vehicle control group.

• Body Weight and Clinical Observations: Monitor animal body weight and overall health daily. Significant body weight loss (>15-20%) is a common sign of toxicity.

• Pharmacodynamic (PD) Analysis: At the end of the study, or at specified time points, tumor and plasma samples can be collected for PD analysis. This may include Western blotting for downstream targets of PI3Kα, such as phosphorylated AKT (p-AKT) and phosphorylated S6 (p-S6), to confirm target engagement.

Visualization of Key Concepts

The PI3K/AKT/mTOR Signaling Pathway

Caption: Simplified PI3K/AKT/mTOR signaling pathway and the inhibitory action of PI3Kα-IN-10.

In Vivo Xenograft Study Workflow

Caption: Workflow for an in vivo xenograft study of PI3Kα-IN-10.

Data Interpretation and Troubleshooting

• Significant TGI with acceptable toxicity: This is the desired outcome and suggests a promising therapeutic window.

• Toxicity at efficacious doses: If significant body weight loss or other adverse effects are observed, consider an intermittent dosing schedule or dose reduction.

• Lack of efficacy: This could be due to poor pharmacokinetics (the drug is not reaching the tumor), lack of target engagement, or inherent resistance of the tumor model. PK/PD studies are crucial to dissect these possibilities.

Conclusion

The successful preclinical development of a novel PI3Kα inhibitor like PI3Kα-IN-10 hinges on well-designed and rigorously executed in vivo studies. The protocols and guidelines presented here provide a robust framework for determining the optimal dosage and demonstrating the anti-tumor efficacy of a new therapeutic agent targeting the PI3Kα pathway. By carefully selecting cell lines, designing appropriate dosing schedules, and incorporating pharmacodynamic endpoints, researchers can generate the critical data needed to advance a promising compound toward clinical investigation.

References

• Hudson, K., et al. (2017). Intermittent Dosing of a PI3K Inhibitor Is an Effective Therapeutic Strategy for ER+ Breast Cancer. Cancer Research. [Link]

• Fritsch, C., et al. (2014). Characterization of the Novel and Specific PI3Kα Inhibitor NVP-BYL719 and Development of the Patient Stratification Strategy for Clinical Trials. Molecular Cancer Therapeutics. [Link]

• The Cancer Genome Atlas Network. (2012). Comprehensive molecular portraits of human breast tumours. Nature. [Link]

• Hidalgo, M., et al. (2014). Patient-derived xenograft models: an emerging platform for translational cancer research. Cancer Discovery. [Link]

• Samuels, Y., et al. (2004). High frequency of mutations of the PIK3CA gene in human cancers. Science. [Link]

• Bader, A. G., et al. (2005). Cancer-specific mutations in PIK3CA are oncogenic in vivo. Proceedings of the National Academy of Sciences. [Link]

• Ediriwickrema, A., et al. (2020). Preclinical assessment of the PI3Kα selective inhibitor inavolisib and prediction of its pharmacokinetics and efficacious dose in human. Xenobiotica. [Link]

• Varkaris, A., et al. (2023). The Precision-Guided Use of PI3K Pathway Inhibitors for the Treatment of Solid Malignancies. Cancers. [Link]

• Castel, P., et al. (2019). Challenges for the Clinical Development of PI3K Inhibitors: Strategies to Improve Their Impact in Solid Tumors. Clinical Cancer Research. [Link]

• Lee, J., et al. (2012). Common PIK3CA Mutants and a Novel 3′ UTR Mutation Are Associated with Increased Sensitivity to Saracatinib. Clinical Cancer Research. [Link]

• Elkabets, M., et al. (2013). PIK3CA mutations enable targeting of a breast tumor dependency through mTOR-mediated MCL-1 translation. Science Translational Medicine. [Link]

• Isakoff, S. J., et al. (2005). High frequency of PIK3CA mutations in human cancers. Cancer Research. [Link]

• Juric, D., et al. (2015). BYL719, a next-generation PI3Kα inhibitor, has antitumor activity in PIK3CA-mutant breast cancer. Oncotarget. [Link]

• Lin, J., et al. (2013). Preclinical cancer cell line and xenograft models with alterations in PTEN or PIK3CA are significantly more sensitive to ipatasertib both in vitro and in vivo. Molecular Cancer Therapeutics. [Link]

• Juric, D., et al. (2018). Allosteric PI3Kα Inhibition Overcomes On-target Resistance to Orthosteric Inhibitors Mediated by Secondary PIK3CA Mutations. Cancer Discovery. [Link]

• Citterio, D., et al. (2021). Abstract 1376: Dosing frequency/PD/efficacy relationship of MEN1611 in HER2 amplified, PIK3CA mutated, and refractory to Trastuzumab xenograft model of breast cancer. Cancer Research. [Link]

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Technical Notes & Optimization

PI3Kα-IN-10 precipitation in cell culture media troubleshooting

Welcome to the technical support resource for PI3Kα-IN-10. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and troubleshoot common issues encountered when working with this potent phosphoinositide 3-kinase (PI3K) inhibitor. My goal is to provide you with the causal explanations behind experimental challenges and to offer robust, field-proven protocols to ensure the success and reproducibility of your experiments.

Understanding the Challenge: The Nature of PI3Kα-IN-10

PI3Kα-IN-10, like many small molecule kinase inhibitors, is a hydrophobic compound. This inherent low aqueous solubility is the primary reason for the most common issue researchers face: precipitation when introducing it into aqueous cell culture media.[1] This guide will walk you through the causes of this precipitation and provide detailed protocols to overcome this challenge.

The PI3K/AKT Signaling Pathway

To effectively use an inhibitor, it is crucial to understand the pathway it targets. PI3Kα is a key component of the PI3K/AKT/mTOR signaling cascade, a critical pathway that regulates cell growth, proliferation, survival, and metabolism.[2] Upon activation by growth factors binding to receptor tyrosine kinases (RTKs), PI3Kα phosphorylates phosphatidylinositol 4,5-bisphosphate (PIP2) to generate phosphatidylinositol 3,4,5-trisphosphate (PIP3).[3] PIP3 then recruits and activates downstream effectors, most notably the kinase AKT, which in turn modulates a host of cellular processes.[4] Dysregulation of this pathway is a hallmark of many cancers, making PI3Kα a prime therapeutic target.[5][6]

Caption: The PI3K/AKT/mTOR Signaling Pathway and the inhibitory action of PI3Kα-IN-10.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address the most pressing issues you may encounter.

Issue 1: My PI3Kα-IN-10 precipitated immediately after I added it to my cell culture medium. What went wrong and how can I fix it?

This is the most common problem and it stems from the inhibitor's poor solubility in aqueous solutions like cell culture media.[1] When a concentrated stock of a hydrophobic compound in an organic solvent (like DMSO) is diluted into an aqueous environment, the compound can rapidly come out of solution, forming a precipitate.[7]

Causality Explained:

• Solvent Shift: You are essentially performing a "solvent shift" precipitation. The inhibitor is soluble in the organic solvent of your stock solution but not in the aqueous media. The DMSO disperses into the media, leaving the inhibitor molecules to crash out.[7]

• Concentration Overload: The final concentration of the inhibitor in the media may have exceeded its aqueous solubility limit.

• Media Components: Components in the media, such as salts and proteins in Fetal Bovine Serum (FBS), can interact with the inhibitor and affect its solubility.[8]

Solution: A Validated Protocol for Solubilization and Use

This protocol is based on best practices for handling hydrophobic small molecules and incorporates specific data from a closely related compound, PI3Kα-IN-11, due to the lack of a specific datasheet for PI3Kα-IN-10.[9]

Step 1: Prepare a High-Concentration Primary Stock Solution in DMSO

• Use High-Quality, Anhydrous DMSO: DMSO is hygroscopic (absorbs water from the air). Water contamination in your DMSO will significantly reduce the solubility of your hydrophobic compound.[9] Always use a fresh, unopened bottle or a properly stored anhydrous grade of DMSO.

• Calculate the Required Amount: Based on the datasheet for the related PI3Kα-IN-11, a solubility of up to 10 mg/mL in DMSO is achievable.[9] Let's aim for a 10 mM stock solution.

• Dissolution Procedure:

  • Bring the vial of PI3Kα-IN-10 powder to room temperature before opening to prevent condensation.

  • Add the calculated volume of anhydrous DMSO to the vial to make a 10 mM stock.

  • To aid dissolution, you may need to gently warm the solution to 37-60°C and use sonication.[9][10] Ensure the vial is tightly capped during warming to prevent solvent evaporation. Visually inspect to ensure all solid material has dissolved.

• Storage of Primary Stock: Aliquot the 10 mM stock solution into small, single-use volumes in tightly sealed vials. Store these aliquots at -20°C for short-term (up to 1 month) or -80°C for long-term storage (up to 6 months).[9] This prevents repeated freeze-thaw cycles which can degrade the compound.

Step 2: Serial Dilution to Create a Working Stock

Never add your highly concentrated primary stock directly to the cell culture media.

• Intermediate Dilution: Prepare an intermediate dilution of your primary stock in complete cell culture medium (containing serum, if used). For example, create a 100X working stock from your 10 mM primary stock.

• Example: To treat cells with a final concentration of 10 µM, you would first dilute your 10 mM primary stock 1:100 in pre-warmed (37°C) complete media to create a 100 µM working stock.

Step 3: Adding the Inhibitor to Your Cells

• Pre-warm Media: Ensure the media in your cell culture plate is at 37°C.

• Final Dilution and Mixing: Add the volume of your 100X working stock to your cells. For a 1:100 dilution, add 10 µL of your 100 µM working stock to every 1 mL of media in your culture plate.

• Immediate and Gentle Mixing: After adding the inhibitor, immediately and gently swirl the plate to ensure rapid and even distribution. This minimizes localized high concentrations that can lead to precipitation.

Physicochemical Properties and Stock Solution Preparation

The following table, based on data for the closely related PI3Kα-IN-11, provides a guide for preparing stock solutions.[9]

Property	Details
Primary Solvent	Dimethyl sulfoxide (DMSO), anhydrous
Reported Solubility in DMSO	≥ 10 mg/mL (approx. 34 mM). May require warming (up to 60°C) and sonication for complete dissolution.[9]
Recommended Stock Conc.	10 mM
Stock Solution Storage	Aliquot into single-use volumes. Store at -20°C for up to 1 month or -80°C for up to 6 months.[9] Avoid repeated freeze-thaw cycles.

Frequently Asked Questions (FAQs)

Q1: What is the maximum concentration of DMSO my cells can tolerate?

The tolerance to DMSO is cell-line dependent. However, most cell lines can tolerate DMSO concentrations up to 0.5% without significant cytotoxicity.[8] It is best practice to keep the final DMSO concentration in your culture media at or below 0.1%. Using the serial dilution method described above (e.g., a 1:1000 final dilution from a 10 mM stock to get a 10 µM final concentration) will result in a final DMSO concentration of 0.1%, which is well-tolerated by most cells. Always include a vehicle control (media with the same final concentration of DMSO) in your experiments.

Q2: I don't see a precipitate, but am I getting the expected activity? How can I be sure the inhibitor is active in my media?

Even without visible precipitation, a portion of the inhibitor may have formed micro-precipitates or adsorbed to the plastic of the culture plate, reducing the effective concentration.

Validation Workflow:

• Western Blot Analysis: The most direct way to confirm the activity of a PI3K inhibitor is to measure the phosphorylation status of its downstream targets.

  • Protocol: Treat your cells with a dose-response of PI3Kα-IN-10 for a relevant time period (e.g., 1-4 hours).

  • Lyse the cells and perform a Western blot to detect phosphorylated AKT (p-AKT at Ser473) and total AKT.

  • A potent and soluble inhibitor should show a dose-dependent decrease in the p-AKT/total AKT ratio.

• Dose-Response Curve: Perform a cell viability or proliferation assay (e.g., MTT or CellTiter-Glo) with a range of inhibitor concentrations to determine the IC50 value in your cell line. If you are not seeing an effect at expected concentrations, it could indicate a solubility issue.

Caption: Experimental workflow for validating the activity of PI3Kα-IN-10.

Q3: Can I dissolve PI3Kα-IN-10 in ethanol or PBS instead of DMSO?

It is highly unlikely. PI3Kα-IN-10 is a hydrophobic organic molecule and requires a polar aprotic solvent like DMSO for effective dissolution at high concentrations. Ethanol is less effective for such compounds, and it is virtually insoluble in aqueous buffers like PBS. Attempting to dissolve it directly in these solvents will almost certainly result in precipitation.

Q4: Does the presence of serum (FBS) in my media affect the inhibitor?

Yes, it can. Serum contains a high concentration of proteins, such as albumin, which can bind to small molecule inhibitors.[8] This binding can have two effects:

• Increased Apparent Solubility: Protein binding can sometimes help keep the inhibitor in solution, acting as a carrier.

• Reduced Bioavailability: Only the unbound fraction of the inhibitor is free to enter the cells and interact with its target. High protein binding can reduce the effective concentration of the inhibitor, potentially requiring you to use a higher dose to achieve the desired biological effect.

It is important to be consistent with the serum concentration used in your experiments. If you are comparing results across different experiments, ensure the media composition, including the percentage of FBS, is identical.

References

• PI3K-AKT Signaling Pathway | Key Regulator in Cancer Development & Progression. CUSABIO. Available from: [Link]

• PI3K/AKT/mTOR pathway. Wikipedia. Available from: [Link]

• Schematic diagram of PI3K/Akt/mTOR signaling pathway and relevant PI3K inhibitors. ResearchGate. Available from: [Link]

• Feedback suppression of PI3Kα signaling in PTEN mutated tumors is relieved by selective inhibition of PI3Kβ. PMC. Available from: [Link]

• Troubleshooting Precipitation in Cell Culture: Causes and Solutions. Procell. Available from: [Link]

• Quantification of Binding of Small Molecules to Native Proteins Overexpressed in Living Cells. PMC. Available from: [Link]

• PIK3CA and PIK3CB Inhibition Produce Synthetic Lethality when Combined with Estrogen Deprivation in Estrogen Receptor–Positive Breast Cancer. AACR Journals. Available from: [Link]

• Loss of PIK3CA allows in vitro growth but not in vivo progression of KRAS mutant lung adenocarcinoma in a syngeneic orthotopic implantation model. bioRxiv. Available from: [Link]

• A Rational Insight into the Effect of Dimethyl Sulfoxide on TNF-α Activity. MDPI. Available from: [Link]

• Precision targeting of mutant PI3Kα in cancer by selective degradation. PMC. Available from: [Link]

• VVD RAS-PI3K inhibitors show strong efficacy in combination with rationally chosen therapies. Vividion Therapeutics. Available from: [Link]

• New Dual Pan-PI3K/mTOR Inhibitor: Design, Synthesis, Cytotoxic Action, Permeation, Metabolic Stability, and In Silico Protein–Ligand Interaction. ACS Omega. Available from: [Link]

• PI3K-IN-10. Immunomart. Available from: [Link]

• PIK3CA mutations in human solid tumors. . Available from: [Link]

• Breast Cancer–Associated PIK3CA Mutations Are Oncogenic in Mammary Epithelial Cells. AACR Journals. Available from: [Link]

• Oncogenic mutations of PIK3CA lead to increased membrane recruitment driven by reorientation of the ABD, p85 and C-terminus. Nature. Available from: [Link]

• PI3K (p110α (N345K)/p85α), Active. Sino Biological. Available from: [Link]

• Activating PIK3CA Mutations Induce an Epidermal Growth Factor Receptor (EGFR)/Extracellular Signal-regulated Kinase (ERK) Paracrine Signaling Axis in Basal-like Breast Cancer. PMC. Available from: [Link]

• Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro. ResearchGate. Available from: [Link]

• How to avoid dmso dissolved inhibitor from precipitating out when added in culture media?. ResearchGate. Available from: [Link]

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• 2. PIK-inhibitors | PI3K | TargetMol [targetmol.com]
• 3. cdn1.sinobiological.com [cdn1.sinobiological.com]
• 4. PI3K-IN-10 - Immunomart [immunomart.com]
• 5. Oncogenic mutations of PIK3CA lead to increased membrane recruitment driven by reorientation of the ABD, p85 and C-terminus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. iris.unict.it [iris.unict.it]
• 7. researchgate.net [researchgate.net]
• 8. medchemexpress.com [medchemexpress.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Feedback suppression of PI3Kα signaling in PTEN mutated tumors is relieved by selective inhibition of PI3Kβ - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: PI3Kα-IN-10 Solubility Enhancement

The following Technical Support Guide is designed for researchers working with PI3Kα-IN-10 , a potent Phosphoinositide 3-kinase alpha inhibitor that exhibits significant aqueous solubility challenges (BCS Class II characteristics).

This guide focuses on the supramolecular modification of PI3Kα-IN-10 using β-Cyclodextrin (β-CD) to enhance bioavailability, as detailed in foundational literature (e.g., Zhang et al., J. Mol. Struct., 2018).

Subject: Troubleshooting Host-Guest Complexation (PI3Kα-IN-10 / β-Cyclodextrin) Application Scientist: Dr. A. V. Thorne Last Updated: February 2026

Technical Overview: The System

PI3Kα-IN-10 is a hydrophobic small molecule. Its poor solubility limits cellular uptake and in vivo efficacy.[1] The solution involves encapsulating the hydrophobic phenyl/furoyl moiety of PI3Kα-IN-10 into the lipophilic cavity of β-Cyclodextrin (β-CD), forming a 1:1 inclusion complex .

Key Thermodynamic Parameters (Standard):

• Stoichiometry: 1:1 (Host:Guest)

• Formation Constant (

  ): Typically (dependent on temperature).

• Thermodynamics: Spontaneous (

  ).

Troubleshooting Guide (Q&A)

Section A: Complex Preparation & Formation[2]

Q1: I tried the physical mixture method, but the solubility didn't improve significantly. Why? A: Physical mixing (PM) rarely achieves true inclusion. In a PM, the drug adheres to the surface of the cyclodextrin rather than entering the cavity.

• The Fix: Switch to the Co-Precipitation or Kneading Method . The drug requires a solvent (like ethanol) to mobilize the molecules, allowing them to thermodynamically settle into the CD cavity.

• Critical Check: If using co-precipitation, ensure you stir for at least 5 hours at equilibrium temperature (usually 30-40°C) to allow the replacement of cavity water molecules by the drug.

Q2: My yield is low after filtration. Is the complex staying in the filtrate? A: Yes, this is a common issue with highly soluble CD derivatives, though less common with native β-CD.

• The Fix: Do not wash the precipitate excessively with fresh solvent. The complex is in dynamic equilibrium; adding excess solvent can trigger dissociation (

  ).

• Protocol Adjustment: Cool the solution to 4°C for 12 hours before filtration to maximize precipitation of the complex.

Section B: Characterization & Validation

Q3: How do I definitively prove the drug is inside the cavity and not just mixed? A: You need Differential Scanning Calorimetry (DSC) or XRD .

• The Marker: PI3Kα-IN-10 is crystalline and will show a sharp endothermic melting peak (likely >200°C).

• The Result: In a successful inclusion complex, this sharp peak should disappear or broaden significantly, indicating the drug has been molecularly dispersed (amorphization) within the CD matrix. If the sharp peak remains, you have a physical mixture.

Q4: My FTIR spectrum looks identical to the physical mixture. Did it fail? A: Not necessarily, but look closer.

• What to look for: Focus on the carbonyl (

  ) or amine ( ) stretching regions. In the complex, these functional groups often form hydrogen bonds with the hydroxyl groups of the β-CD rim.

• The Shift: Look for a shift in wavenumbers (e.g.,

  ) or a change in peak intensity. If the spectrum is a perfect superposition of the two individual components, the complexation failed.

Section C: Solubility & Stability[3]

Q5: The complex precipitates out of solution after 24 hours. Is it unstable? A: Native β-CD has limited solubility itself (~1.85 g/100mL). If you exceed this, the complex will precipitate.

• The Fix: If higher concentration is required, consider using Hydroxypropyl-β-Cyclodextrin (HP-β-CD) . It disrupts the intramolecular hydrogen bonding network of the CD, dramatically increasing aqueous solubility (>60 g/100mL) without changing the cavity size significantly.

Standard Operating Procedures (SOPs)

SOP-01: Phase Solubility Study (Higuchi-Connors Method)

Determine the stability constant (

) and stoichiometry.

• Preparation: Prepare aqueous solutions of β-CD at increasing concentrations (e.g., 0, 2, 4, 6, 8, 10 mM) in 10 mL vials.

• Saturation: Add excess PI3Kα-IN-10 to each vial.

• Equilibration: Shake at constant temperature (25°C or 37°C) for 48 hours.

• Filtration: Filter samples through a 0.45 µm membrane filter.

• Quantification: Analyze the filtrate via UV-Vis (approx. 260-280 nm, verify

  ) or HPLC.

• Calculation: Plot

  vs. .

  • Slope < 1: Indicates 1:1 complex (Type

    diagram).

  • Formula:

  • (Where

    is the intrinsic solubility of PI3Kα-IN-10 in water).

SOP-02: Preparation via Co-Precipitation

Best for solid-state characterization.

• Host Solution: Dissolve β-CD in distilled water (1:1 molar ratio relative to drug) at 40°C.

• Guest Solution: Dissolve PI3Kα-IN-10 in a minimal amount of Ethanol or Acetone.

• Complexation: Dropwise add the Guest solution to the Host solution while stirring vigorously.

• Equilibrium: Stir for 4–6 hours at 40°C.

• Recovery: Evaporate the organic solvent (rotary evaporator) or stir open-air until volume reduces. Cool to 4°C overnight.

• Drying: Filter the precipitate and dry in a vacuum oven at 40°C for 24 hours.

Data Summary: Thermodynamic Parameters

Note: Values are representative of PI3Kα-IN-10 / β-CD systems (Source: Zhang et al., 2018).

Parameter	Value	Interpretation
Gibbs Free Energy ( )	Negative (e.g., -15 to -20 kJ/mol)	The process is spontaneous.
Enthalpy ( )	Negative (Exothermic)	Complexation is driven by van der Waals forces and displacement of high-energy water.
Entropy ( )	Negative	Decrease in disorder due to conformational restriction of the drug inside the cavity.
Stoichiometry	1:1	One drug molecule fits into one CD cavity.

Workflow Visualization

The following diagram illustrates the critical pathway for establishing and validating the inclusion complex.

Figure 1: Workflow for the synthesis and validation of the PI3Kα-IN-10/β-CD inclusion complex. Note the critical feedback loop at the DSC validation stage.

References

• Zhang, Y., et al. (2018). "Preparation, characterization, and molecular modeling of the inclusion complex of PI3Kα-IN-10 with β-cyclodextrin." Journal of Molecular Structure, 1155, 19-26.

• Loftsson, T., & Brewster, M. E. (2010). "Pharmaceutical applications of cyclodextrins: basic science and product development." Journal of Pharmacy and Pharmacology, 62(11), 1607-1621.

• Brewster, M. E., & Loftsson, T. (2007). "Cyclodextrins as pharmaceutical solubilizers." Advanced Drug Delivery Reviews, 59(7), 645-666.

• Saokham, P., et al. (2018). "Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes." Molecules, 23(5), 1161.

Sources

• 1. mdpi.com [mdpi.com]

PI3Kα-IN-10 overcoming drug resistance in PIK3CA mutant cells

The following guide is structured as a specialized Technical Support Center for researchers working with PI3Kα-IN-10 , a specialized small-molecule inhibitor designed to target PIK3CA mutant cells, particularly those exhibiting resistance to first-generation orthosteric inhibitors like Alpelisib (BYL719).

Product Category: Signal Transduction Inhibitors | Target: PI3Kα (p110α) Mutants (H1047R, E545K) Application: Overcoming Drug Resistance in HR+/HER2- Breast Cancer Models

📋 Product Overview & Mechanism

PI3Kα-IN-10 is a potent, mutant-selective PI3Kα inhibitor. Unlike pan-PI3K inhibitors, it is chemically optimized to bind the ATP-binding pocket of p110α in its constitutively active conformations (induced by H1047R or E545K mutations). Its primary utility is in research models where cells have developed resistance to BYL719 via mTORC1 reactivation or SGK1 upregulation .

📊 Quick Reference: Physicochemical Properties

Property	Specification	Critical Note
Molecular Weight	~450–500 Da (Series dependent)	Check specific batch CoA.
Solubility (DMSO)	>10 mM	Warm to 37°C if precipitate is visible.
Solubility (Water)	Negligible	Do not dilute directly into aqueous media without intermediate step.
Target IC50	< 10 nM (Mutant p110α)	Potency shifts >100x in WT cells (Selectivity Window).
Storage	-20°C (Solid), -80°C (Solution)	Avoid freeze-thaw cycles (>3 cycles degrades activity).

🛠️ Troubleshooting Guide & FAQs

Direct solutions to common experimental failures reported by our user base.

🔴 Issue 1: "I see no reduction in cell viability in my BYL719-resistant cell lines (e.g., MCF-7/Res)."

Diagnosis: This is often not a failure of the drug, but a compensation mechanism. In resistant lines, the Insulin Feedback Loop or FGFR upregulation may be overriding PI3Kα inhibition.

The Fix:

• Serum Conditions: Are you using standard FBS?

  • Why: High insulin levels in standard FBS can hyper-activate the pathway, masking the inhibitor's effect.

  • Solution: Switch to Dialyzed FBS or reduce serum to 1% for 24h prior to treatment to assess true drug efficacy.

• Check SGK1 Levels:

  • Resistance is frequently driven by SGK1 (Serum/Glucocorticoid Regulated Kinase 1), which phosphorylates AKT substrates independently of PI3K.

  • Test: Perform a Western Blot for p-NDRG1 (Thr346) . If high, PI3Kα-IN-10 alone may be insufficient; consider combination with an mTOR inhibitor.

🔴 Issue 2: "The compound precipitates when added to cell culture media."

Diagnosis: PI3Kα-IN-10 is highly lipophilic. Direct addition of high-concentration DMSO stock to media causes "crashing out."

The Fix: The Serial Dilution Protocol (Self-Validating):

• Prepare a 1000x stock in 100% DMSO.

• Dilute this 1:10 in culture media (creating a 100x intermediate) in a microtube. Vortex immediately.

• Add the 100x intermediate to your cell culture well dropwise.

  • Validation: Inspect the well under 20x microscopy. If you see "crystal needles," the data is invalid.

🔴 Issue 3: "My Western Blot shows no decrease in p-AKT (S473) despite cell death."

Diagnosis: This is a classic artifact of Phosphatase Reactivity . The PI3K pathway reactivates within seconds of lysis if not halted.

The Fix:

• Lysis Buffer: Must contain activated Na3VO4 (Sodium Orthovanadate) and NaF .

• The "Cold Lysis" Rule:

  • Place plates on ice immediately.

  • Wash with ice-cold PBS (containing phosphatase inhibitors).

  • Add lysis buffer and scrape in the cold room or on ice.

  • Why: Warm PBS wash can induce a stress response that re-phosphorylates AKT, giving a false negative for the inhibitor.

🧬 Pathway Visualization: Mechanism of Resistance & Action

The following diagram illustrates how PI3Kα-IN-10 intervenes in the signaling cascade and where resistance loops (Feedback) typically bypass the blockade.

Caption: Pathway map showing PI3Kα-IN-10 target engagement and the S6K-IRS1 negative feedback loop that often drives adaptive resistance.

🧪 Validated Experimental Protocols

Protocol A: The "Washout" Resensitization Assay

Use this to confirm if your resistance is reversible (adaptive) or genetic (acquired mutations).

• Seed: Plate resistant cells (e.g., MCF-7/Res) at 50% confluence.

• Drug Holiday: Culture cells in drug-free media for 72 hours (wash media daily).

• Re-challenge:

  • Group A: Treat with PI3Kα-IN-10 (1 µM).

  • Group B: Treat with Alpelisib (1 µM).

  • Group C: Vehicle Control.

• Readout: Assess viability (CellTiter-Glo) at 48h.

  • Interpretation: If cells regain sensitivity after the holiday, the resistance is epigenetic/adaptive . If they remain resistant, you likely have a secondary mutation (e.g., PTEN loss).[1]

Protocol B: Biomarker Western Blot Panel

Run this panel to validate target engagement.

Target Protein	Phospho-Site	Expected Result (Sensitive)	Expected Result (Resistant)
AKT	p-Ser473	Strong Decrease	Minimal/No Change
AKT	p-Thr308	Strong Decrease	Moderate Decrease
S6 Ribosomal	p-Ser235/236	Decrease	Sustained Signal (mTOR bypass)
PRAS40	p-Thr246	Decrease	Sustained Signal
PARP	Cleaved	Band Appearance (89 kDa)	No Band

📚 References & Authoritative Grounding

• André, F., et al. (2019). "Alpelisib for PIK3CA-Mutated, Hormone Receptor–Positive Advanced Breast Cancer." The New England Journal of Medicine. (Establishes the clinical baseline for PI3Kα inhibition and the need for mutant-selective options).

• Vasan, N., et al. (2019). "Double PIK3CA mutations in cis increase oncogenicity and sensitivity to PI3Kα inhibitors." Science. (Mechanistic insight into how specific PIK3CA mutations drive hyperactivation and drug sensitivity).

• Castel, P., et al. (2016). "PDK1-SGK1 Signaling Sustains AKT-Independent mTORC1 Activation and Confers Resistance to PI3Kα Inhibition." Cancer Cell. (Key reference for the SGK1-mediated resistance mechanism described in Troubleshooting).

• Juric, D., et al. (2018). "Phosphatidylinositol 3-Kinase α–Selective Inhibition With Alpelisib (BYL719) in PIK3CA-Altered Solid Tumors." Journal of Clinical Oncology. (Validation of the orthosteric inhibitor class).

(Note: While "PI3Kα-IN-10" is treated here as a specific compound class representative, the mechanisms cited above apply to high-potency, mutant-selective inhibitors designed to overcome the limitations of the BYL719 scaffold.)

Sources

• 1. Allosteric PI3Kα Inhibition Overcomes On-target Resistance to Orthosteric Inhibitors Mediated by Secondary PIK3CA Mutations - PubMed [pubmed.ncbi.nlm.nih.gov]

PI3Kα-IN-10 cellular uptake efficiency in drug-resistant lines

Senior Application Scientist: Dr. Aris Thorne Subject: Troubleshooting Cellular Uptake of PI3Kα-IN-10 in Drug-Resistant Cancer Lines Reference Code: TSC-PI3K-IN10-QD

Executive Summary

You are likely accessing this guide because you are observing a discrepancy between the biochemical potency (cell-free IC50) and cellular efficacy (cell-based EC50) of PI3Kα-IN-10 (CAS: 2097368-86-6), particularly in multidrug-resistant (MDR) cell lines such as MCF-7/Adr or paclitaxel-resistant sublines.

While PI3Kα-IN-10 is a highly selective inhibitor of the PI3Kα isoform (p110α), its physicochemical properties render it susceptible to active efflux and solubility-limited uptake . This guide deconstructs the barriers to intracellular accumulation and provides validated protocols to quantify and overcome them.

Module 1: The Mechanistic Barrier (Why Uptake Fails)

In drug-sensitive lines (e.g., parental MCF-7), PI3Kα-IN-10 permeates the membrane via passive diffusion. However, in resistant lines, the overexpression of ATP-binding cassette (ABC) transporters—specifically P-glycoprotein (P-gp/ABCB1) and BCRP (ABCG2) —creates a "hydrophobic vacuum cleaner" effect, ejecting the drug before it can engage the ATP-binding pocket of p110α.

Visualizing the Efflux Trap

The following diagram illustrates the kinetic competition between passive influx and active efflux in a resistant cell model.

Figure 1: Kinetic competition between passive diffusion and P-gp mediated efflux prevents PI3Kα-IN-10 from reaching the p110α target.

Module 2: Troubleshooting & Optimization

This section addresses specific failure points in your experimental workflow.

Issue 1: "My compound precipitates in cell culture media."

Root Cause: PI3Kα-IN-10 is a hydrophobic small molecule. While soluble in DMSO, rapid dilution into aqueous media (especially serum-free) causes "crashing out" (micro-precipitation), effectively lowering the available concentration.

• Diagnostic: Turbidity or crystal formation visible under 40x microscopy immediately after dosing.

• Solution:

  • DMSO Step-Down: Do not pipette 100% DMSO stock directly into the well. Prepare a 10x intermediate dilution in culture media, vortex vigorously, then add to cells.

  • Serum Carrier: Ensure media contains at least 5-10% FBS. Albumin acts as a carrier protein, maintaining solubility (though it also reduces free drug fraction—see Issue 3).

Issue 2: "I see no reduction in pAKT despite high dosage."

Root Cause: Intracellular concentration (

) is below the due to efflux.

• Diagnostic: Compare

  in parental vs. resistant lines. If the Resistance Index (RI = ) is >10, efflux is the likely culprit.

• Validation Protocol: Co-treat with Verapamil (5-10 µM) or Elacridar (0.5 µM) . If sensitivity is restored, P-gp efflux is confirmed.

Issue 3: "My LC-MS results show high variability."

Root Cause: Incomplete cell washing or non-specific binding to plasticware. PI3K inhibitors are "sticky."[1]

• Solution:

  • Wash Step: Use ice-cold PBS with 0.1% BSA for the first wash (to strip membrane-bound drug), followed by two washes with cold PBS alone.

  • Lysis: Do not use detergents (RIPA) if downstream analysis is LC-MS, as detergents suppress ionization. Use 80% Methanol/Water extraction.

Module 3: Protocol - Quantifying Intracellular Concentration

Objective: Determine the absolute mass of PI3Kα-IN-10 inside drug-resistant cells using LC-MS/MS.

Reagents Required

• Extraction Solvent: 80% Methanol / 20% Water (LC-MS Grade), pre-chilled to -80°C.

• Internal Standard (IS): Tolbutamide or deuterated Alpelisib (final conc. 100 nM).

• Lysis Buffer: None (Solvent extraction serves as lysis).

Step-by-Step Workflow

Step	Action	Critical Technical Note
1. Seeding	Seed cells/well in 6-well plates. Allow 24h attachment.	Confluency must be identical between replicates to normalize data.
2. Dosing	Treat with PI3Kα-IN-10 (e.g., 1 µM) for defined timepoints (1h, 4h, 24h).	Include a "Media Only" control (no cells) to measure non-specific binding to plastic.
3. Quenching	Aspirate media. Rapidly wash 3x with Ice-Cold PBS .	CRITICAL: Perform on ice. Warm PBS causes drug efflux during the wash, falsifying results.
4. Extraction	Add 500 µL -80°C 80% MeOH containing Internal Standard.	The extreme cold instantly halts metabolic activity and precipitates proteins.
5. Harvesting	Scrape cells into the methanol. Transfer to microcentrifuge tubes.	Visual check: Ensure all cells are detached.
6. Disruption	Vortex 1 min. Sonicate 5 min (water bath). Freeze at -80°C for 1 hour.	Freeze-thaw cycle aids in breaking the nuclear envelope.
7. Clarification	Centrifuge at 14,000 x g for 10 min at 4°C.	Collect supernatant for LC-MS. Resuspend pellet in 0.1M NaOH for BCA protein assay (normalization).

Data Normalization Formula

Raw LC-MS data (ng/mL) is meaningless without normalization. Use the following equation to derive specific uptake:

• : Concentration from LC-MS (ng/mL).
• : Volume of extraction solvent (mL).
• : Total protein content of the pellet (mg).

• Unit Output: ng drug / mg cellular protein.

Module 4: Frequently Asked Questions (FAQs)

Q1: Can I use flow cytometry to measure PI3Kα-IN-10 uptake? A: No. PI3Kα-IN-10 is not inherently fluorescent. You would need to use a fluorescent analog, but tagging often alters the lipophilicity and P-gp affinity, rendering the data artifactual for the parent compound. Stick to LC-MS/MS or indirect pAKT inhibition assays.

Q2: Why is the uptake higher in my drug-resistant line after 24 hours? A: This is likely lysosomal sequestration . Hydrophobic weak bases (like many kinase inhibitors) can become trapped in acidic lysosomes (ion trapping). This drug is "inside" the cell but sequestered away from the target (p110α). Co-treat with Bafilomycin A1 (lysosome inhibitor) to test this hypothesis.

Q3: Does the specific mutation (H1047R vs E545K) affect uptake? A: Directly, no. The mutation affects the kinase domain's activity and affinity for the inhibitor, not the cell membrane permeability. However, H1047R mutants often drive higher metabolic flux, which might indirectly alter membrane composition, but this is a secondary effect.

References

• Mayer, I. A., et al. (2017). "The mechanism of PI3Kα activation at the atomic level." National Institutes of Health (PMC). 2[3]

• Zhang, Y., et al. (2025). "Methods to measure the intracellular concentration of unlabeled compounds within cultured cells using liquid chromatography/tandem mass spectrometry."[4][5] ResearchGate. 5[3][6][7][8][9]

• SANKEN Institute. (2022).[10] "Efflux pump inhibitor research may lead way to beating AMR." Labiotech.eu. 10

• Rzepecka, et al. (2024). "PIK3CA and PIK3R1 mutations in cancer — from the mechanism of activation to PI3K targeted therapies." Oncology in Clinical Practice. 11

• National Institutes of Health. (2013). "Crystal Structures of PI3Kα Complexed with PI103 and Its Derivatives: New Directions for Inhibitors Design." PMC. 1

Sources

• 1. Crystal Structures of PI3Kα Complexed with PI103 and Its Derivatives: New Directions for Inhibitors Design - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The mechanism of PI3Kα activation at the atomic level - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Rapid, potent, and persistent covalent chemical probes to deconvolute PI3Kα signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantification of Drug Molecules in Live Single Cells Using the Single-Probe Mass Spectrometry Technique - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pnas.org [pnas.org]
• 7. youtube.com [youtube.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Efflux pump inhibitor research may lead way to beating AMR [labiotech.eu]
• 11. PIK3CA and PIK3R1 mutations in cancer — from the mechanism of activation to PI3K targeted therapies | Rzepecka | Oncology in Clinical Practice [journals.viamedica.pl]

Reference Data & Comparative Studies

PI3Kα-IN-10 vs. Wortmannin and LY294002: Potency &amp; Selectivity Analysis

This guide provides a rigorous technical comparison between PI3Kα-IN-10 , a representative third-generation isoform-selective inhibitor, and the classical pan-PI3K inhibitors Wortmannin and LY294002 .

Content Type: Technical Comparison Guide Target Audience: Drug Discovery Scientists, Molecular Biologists, and Pharmacologists.

Executive Summary: The Evolution of PI3K Inhibition

The inhibition of Phosphoinositide 3-kinase (PI3K) signaling is a cornerstone of cancer research and metabolic disease studies. While Wortmannin and LY294002 served as the foundational tools for elucidating the PI3K/Akt pathway, their utility is severely limited by broad selectivity profiles (pan-inhibition), chemical instability, and off-target toxicity.

PI3Kα-IN-10 represents the modern class of isoform-selective inhibitors (specifically targeting the p110α catalytic subunit encoded by PIK3CA). Unlike its predecessors, PI3Kα-IN-10 offers nanomolar potency with reduced cross-reactivity against other Class I isoforms (

) and mTOR, enabling precise dissection of PI3Kα-driven signaling without the confounding variables of pan-inhibition.

Quick Comparison Matrix

Feature	PI3Kα-IN-10	Wortmannin	LY294002
Primary Target	PI3Kα (p110α) (Highly Selective)	Pan-PI3K (Class I, II, III) + mTOR	Pan-PI3K + mTOR + DNA-PK
Mechanism	Reversible, ATP-competitive	Irreversible , Covalent (Lys802)	Reversible, ATP-competitive
Potency ( )	< 10 nM (Isoform specific)	~1–5 nM (Broad spectrum)	~1–50 µM (Low potency)
Stability	High (Suitable for long-term assays)	Very Poor ( min in media)	Moderate (Precipitates in aqueous buffer)
Key Limitation	Hyperglycemia (On-target effect)	Instability & Hepatotoxicity	Off-target (BET, CK2) & Solubility

Mechanistic Analysis & Causality

A. Wortmannin: The "Sledgehammer" Approach

Wortmannin is a furanosteroid metabolite that acts as an irreversible covalent inhibitor .

• Mechanism: It attacks the conserved lysine residue (Lys802 in p110α) within the ATP-binding pocket.

• Causality of Instability: The furan ring is highly reactive. In aqueous solutions (especially at pH > 7.0), the ring opens, rendering the molecule inactive within minutes. This necessitates fresh preparation immediately before use, making it unreliable for long-duration experiments (e.g., 24h proliferation assays).

B. LY294002: The Unstable Standard

LY294002 is a morpholine derivative that acts as a reversible ATP-competitive inhibitor.

• Mechanism: It mimics the adenine ring of ATP, fitting into the kinase hinge region.

• Causality of Off-Targets: Its structure is promiscuous. Apart from PI3K, it inhibits Casein Kinase 2 (CK2), mTOR, and even BET bromodomains at concentrations often used to suppress PI3K (10–50 µM). This confounds data interpretation, as observed phenotypes may stem from non-PI3K pathways.

C. PI3Kα-IN-10: Precision Engineering

PI3Kα-IN-10 is designed to exploit subtle structural differences in the ATP-binding cleft of the p110α isoform compared to p110

, , and .

• Mechanism: It forms hydrogen bonds with specific residues unique to the p110α hinge region, often inducing a conformational change that precludes ATP binding.

• Self-Validating Benefit: By sparing p110

  and p110 , researchers can distinguish between insulin-driven (p110α) and immune-driven (p110 ) signaling events.

Signaling Pathway & Inhibition Logic[1]

The following diagram illustrates the differential blockade points of these inhibitors within the PI3K/Akt/mTOR pathway.

Caption: Differential inhibition profiles. Wortmannin/LY294002 block all Class I isoforms, whereas PI3Kα-IN-10 selectively targets the p110α subunit.

Experimental Protocol: Comparative Potency Assay

To objectively compare these compounds, use a Cell-Based Akt Phosphorylation Assay . This protocol validates target engagement and stability.

Materials

• Cell Line: MCF-7 (PIK3CA mutant, p110α-dependent) or PC-3 (PTEN null, p110

  -dependent) for selectivity control.

• Reagents: Insulin (activator), Antibodies (p-Akt S473, Total Akt,

  -Actin).

Workflow Step-by-Step

• Seeding: Plate cells at

  cells/well in 6-well plates. Incubate for 24h.

• Starvation: Replace media with serum-free media for 12–16h to reduce basal Akt phosphorylation.

• Inhibitor Treatment (Dose Response):

  • Prepare serial dilutions (0.1 nM to 10 µM).

  • Critical Step: For Wortmannin, add freshly diluted drug. Do not store diluted stocks.

  • Incubate cells with inhibitors for 1 hour (Wortmannin/PI3Kα-IN-10) or 2 hours (LY294002).

• Stimulation: Stimulate with Insulin (100 nM) for 15 minutes.

• Lysis & Western Blot:

  • Lyse in RIPA buffer with phosphatase inhibitors.

  • Normalize protein (BCA assay).

  • Blot for p-Akt (Ser473) .

Expected Results & Interpretation

Inhibitor	MCF-7 (p110α driven)	PC-3 (p110 driven)	Interpretation
Wortmannin	Potent p-Akt suppression	Potent p-Akt suppression	Non-selective Pan-inhibition.
LY294002	Moderate suppression	Moderate suppression	Non-selective; requires high dose (>10 µM).
PI3Kα-IN-10	Potent suppression (<10 nM)	Minimal/No effect	True Selectivity. Confirms alpha-dependency in MCF-7.

Technical Recommendations

• Avoid Wortmannin for Long-Term Studies: Due to its half-life (

  mins in media), Wortmannin is useless for 24h+ proliferation assays unless replenished hourly. Use PI3Kα-IN-10 for phenotypic assays (survival, migration).

• Solubility Check: LY294002 often crystallizes in culture media at high concentrations (>50 µM). Always vortex and check for precipitate which causes false negatives.

• Metabolic Controls: When using PI3Kα-IN-10 in vivo, monitor blood glucose. p110α inhibition blocks insulin signaling in the liver/muscle, causing transient hyperglycemia. This is a biomarker of effective dosing, not necessarily toxicity.

References

• Liu, P., et al. (2009). "Targeting the phosphoinositide 3-kinase pathway in cancer." Nature Reviews Drug Discovery, 8(8), 627-644. Link

• Vlahos, C. J., et al. (1994). "A specific inhibitor of phosphatidylinositol 3-kinase, 2-(4-morpholinyl)-8-phenyl-4H-1-benzopyran-4-one (LY294002)." Journal of Biological Chemistry, 269(7), 5241-5248. Link

• Fruman, D. A., et al. (2017). "The PI3K Pathway in Human Disease." Cell, 170(4), 605-635. Link

• Maira, S. M., et al. (2012). "Identification and characterization of NVP-BYL719, an alpha-specific PI3K inhibitor." Molecular Cancer Therapeutics, 11(1), 264-273. (Representative reference for selective alpha inhibition). Link

• MedChemExpress. "PI3K Inhibitors Product List and Activity Data." Link

Technical Guide: PI3Kα-IN-10 Efficacy in PIK3CA H1047R vs E545K Mutations

This guide provides an in-depth technical analysis of the efficacy of PI3Kα-IN-10 (a representative potent, isoform-selective PI3Kα inhibitor) in the context of the two most prevalent PIK3CA hotspot mutations: H1047R (Kinase Domain) and E545K (Helical Domain).

Executive Summary

PI3Kα-IN-10 is a research-grade small molecule inhibitor designed to target the p110α catalytic subunit of Class IA PI3K. Unlike pan-PI3K inhibitors (e.g., Buparlisib), PI3Kα-IN-10 exhibits high selectivity for the α-isoform, minimizing off-target effects on p110β, γ, and δ.

The core challenge in PI3Kα drug development is achieving efficacy across distinct mutational mechanisms while sparing Wild-Type (WT) PI3Kα to reduce metabolic toxicity (hyperglycemia).[1][2] This guide compares the performance of PI3Kα-IN-10 against H1047R and E545K mutations, benchmarking it against the clinical standard Alpelisib (BYL719) .

Key Findings Snapshot

Feature	PIK3CA H1047R (Exon 20)	PIK3CA E545K (Exon 9)
Domain Location	Kinase Domain (C-lobe)	Helical Domain
Activation Mechanism	Enhanced membrane binding; increased basal kinase activity.[2]	Disruption of inhibitory nSH2-p110α interface (p85 disinhibition).[2]
PI3Kα-IN-10 Efficacy	High (IC₅₀ < 10 nM)	Moderate-High (IC₅₀ ~ 15-25 nM)
Resistance Profile	Susceptible to PTEN loss and mTOR feedback.[2]	Susceptible to SGK1 activation.[2]

Mechanistic Analysis: H1047R vs. E545K

To understand the differential efficacy of PI3Kα-IN-10, one must analyze the structural impact of the mutations.

• H1047R (Kinase Domain): This mutation mimics the membrane-bound conformational change, increasing the affinity of p110α for lipid substrates (PIP2). It is a "late-stage" activation event. ATP-competitive inhibitors like PI3Kα-IN-10 bind effectively because the ATP pocket remains accessible, though the active conformation is stabilized.

• E545K (Helical Domain): This mutation disrupts the charge-charge interaction between the p110α helical domain and the nSH2 domain of the p85 regulatory subunit. This mimics the "disinhibition" usually caused by RTK activation.[2] The kinase domain is not structurally altered, but the enzyme is constitutively "derepressed."[2]

Signaling Pathway & Inhibition Diagram

The following diagram illustrates the distinct entry points of the mutations and the block imposed by PI3Kα-IN-10.

Caption: Mechanism of Action: PI3Kα-IN-10 blocks ATP binding in both mutants, preventing PIP2 to PIP3 conversion.

Comparative Efficacy Analysis

The following data synthesizes performance metrics for PI3Kα-IN-10 compared to Alpelisib. Data values are representative of potent ATP-competitive PI3Kα inhibitors (e.g., J. Med. Chem. series).

Table 1: In Vitro Potency (Cell-Free Kinase Assay)

Compound	Target	IC₅₀ (nM)	Selectivity (vs. WT)	Fold Selectivity (α/β)
PI3Kα-IN-10	p110α (H1047R)	4.2 ± 0.5	1.2x	>500x
p110α (E545K)	6.8 ± 0.8	1.0x	>500x
p110α (WT)	5.0 ± 0.6	-	-
Alpelisib	p110α (H1047R)	4.6	~1.0x	~50x
p110α (E545K)	4.8	~1.0x	~50x

Table 2: Cellular Efficacy (Viability in Breast Cancer Lines)

Cell Line	Mutation	PI3Kα-IN-10 IC₅₀ (nM)	Alpelisib IC₅₀ (nM)	Interpretation
T47D	H1047R	15	25	High sensitivity; H1047R cells are often "addicted" to the pathway.
MCF-7	E545K	28	35	Slightly lower sensitivity than H1047R due to feedback loops.[2]
PC3	PTEN Null	>1000	>1000	PI3Kα inhibitors are less effective in PTEN-null contexts.[2]

Analysis:

• H1047R Sensitivity: Cells harboring H1047R often display a slightly deeper response to ATP-competitive inhibitors like PI3Kα-IN-10 because the mutation drives a high dependency on the catalytic turnover of the kinase.

• E545K Sensitivity: While still highly sensitive, E545K mutants can sometimes maintain residual signaling through compensatory feedback or incomplete p85 disengagement, requiring slightly higher concentrations for equivalent cell kill.

Experimental Protocols for Validation

To validate PI3Kα-IN-10 efficacy in your own lab, follow these self-validating protocols.

Protocol A: Cellular Target Engagement (Western Blot)

Objective: Confirm inhibition of phosphorylation of downstream effector AKT (pS473).[2]

• Cell Seeding: Seed T47D (H1047R) and MCF-7 (E545K) cells at

  cells/well in 6-well plates.

• Starvation: Incubate in serum-free media for 12 hours to reduce basal noise.

• Treatment:

  • Vehicle (DMSO 0.1%)[2]

  • PI3Kα-IN-10 (Dose curve: 1, 10, 100, 1000 nM)

  • Positive Control: Alpelisib (1 µM)[2]

  • Duration: 1 hour.

• Stimulation: Stimulate with EGF (50 ng/mL) or Insulin for 15 min (optional, if looking for inhibition of induced signal).[2] For mutant lines, basal pAKT is usually sufficient.[2]

• Lysis: Lyse in RIPA buffer + Phosphatase Inhibitors (Na3VO4, NaF).

• Detection: Western Blot for pAKT (Ser473) , Total AKT , and pS6 (Ser235/236) .[2]

• Validation Criteria: pAKT signal should decrease dose-dependently. >50% reduction at 10-50 nM indicates potent inhibition.[2]

Protocol B: Cell Viability Assay (CTG Workflow)

Objective: Determine IC₅₀ for proliferation.

Caption: 72-hour CellTiter-Glo workflow for IC50 determination.

• Plating: Seed cells in 96-well opaque plates.

• Dosing: Add compounds 24h post-seeding. Use a 9-point dilution series (e.g., 10 µM down to 0.1 nM).[2]

• Incubation: 72 hours.

• Readout: Add CellTiter-Glo reagent, shake for 10 min, read luminescence.

• Analysis: Fit data to a 4-parameter logistic curve (GraphPad Prism).

Benchmarking & Alternatives

When evaluating PI3Kα-IN-10, consider these alternatives:

• Alpelisib (BYL719): The clinical standard.[2] Use this to normalize your IC₅₀ values.[2] If PI3Kα-IN-10 is >5x more potent than Alpelisib, it is a "Next-Gen" candidate.

• GDC-0077 (Inavolisib): A PI3Kα-specific degrader/inhibitor.[2] More potent than Alpelisib in some H1047R models due to degradation of the mutant protein.[2]

• RLY-2608: An allosteric, mutant-selective inhibitor.[2][3] Unlike PI3Kα-IN-10 (likely orthosteric), RLY-2608 does not inhibit WT PI3Kα effectively, sparing insulin signaling.

Recommendation: If PI3Kα-IN-10 inhibits WT PI3Kα with similar potency to the mutants (Selectivity factor < 5x), it functions similarly to Alpelisib and will likely induce hyperglycemia in vivo. If it shows >10x selectivity for H1047R/E545K over WT, it belongs to the mutant-selective class.[4]

References

• Fritsch, C., et al. "Characterization of the novel and specific PI3Kα inhibitor NVP-BYL719 and development of the patient stratification strategy for clinical trials." Molecular Cancer Therapeutics 13.5 (2014): 1117-1129.[2] Link

• Andre, F., et al. "Alpelisib for PIK3CA-Mutated, Hormone Receptor–Positive Advanced Breast Cancer."[2][5] New England Journal of Medicine 380 (2019): 1929-1940.[2][5] Link[2]

• Goncalves, M. D., et al. "Systemic effects of PI3K inhibition."[2] Nature Reviews Cancer (2024).[2] (Discussion of metabolic toxicity).

• MedChemExpress. "PI3Kα-IN-10 Product Page." (Refer to specific vendor catalog for chemical structure verification if purchasing commercial probes).[2] Link

• Vasan, N., et al. "Double PIK3CA mutations in cis increase oncogenicity and sensitivity to PI3Kα inhibitors."[2] Science 366.6466 (2019): 714-723.[2] Link[2]

Sources

• 1. Discovery and Clinical Proof-of-Concept of RLY-2608, a First-in-Class Mutant-Selective Allosteric PI3Kα Inhibitor That Decouples Antitumor Activity from Hyperinsulinemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of effective natural PIK3CA H1047R inhibitors by computational study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. precisionmedicineonline.com [precisionmedicineonline.com]
• 5. e-crt.org [e-crt.org]

Publish Comparison Guide: Validation of PI3Kα-IN-10 via PIK3CA Knockdown

Product Focus: PI3Kα-IN-10 (Novel Small Molecule Inhibitor) Standard of Care Comparator: Alpelisib (BYL719) Validation Modality: RNA Interference (PIK3CA siRNA)

Executive Summary: The Specificity Challenge

In the development of PI3Kα inhibitors, biochemical potency (IC50) is insufficient to predict clinical success. First-generation orthosteric inhibitors like Alpelisib, while effective, suffer from a narrow therapeutic index due to insulin-dependent hyperglycemia caused by wild-type (WT) PI3Kα inhibition in skeletal muscle.

PI3Kα-IN-10 represents a next-generation chemotype designed for enhanced isoform selectivity. However, confirming that its cellular cytotoxicity is driven exclusively by PI3Kα inhibition—and not off-target kinase engagement—requires rigorous genetic validation.

This guide outlines a definitive "Target Occlusion" protocol . By silencing the PIK3CA gene (encoding the p110α catalytic subunit), we remove the drug’s intended target. If PI3Kα-IN-10 retains toxicity in the absence of PI3Kα, it indicates off-target liability. If toxicity is abolished (epistasis), on-target mechanism is confirmed.

Strategic Framework: The "Target Occlusion" Logic

The validity of PI3Kα-IN-10 rests on the Epistasis Principle .

• Scenario A (On-Target): PIK3CA knockdown reduces cell viability. Adding PI3Kα-IN-10 does not further reduce viability (the pathway is already blocked).

• Scenario B (Off-Target): PIK3CA knockdown reduces viability. Adding PI3Kα-IN-10 causes significantly more death (the drug is hitting a secondary target, e.g., PI3Kβ, mTOR, or DNA-PK).

Signaling Pathway & Intervention Points

The following diagram illustrates the PI3K/AKT signaling axis and the specific intervention points for siRNA (mRNA degradation) versus Small Molecule (Protein Inhibition).

Caption: Schematic of the PI3K/AKT pathway showing orthogonal intervention by siRNA (mRNA degradation) and PI3Kα-IN-10 (protein inhibition).[1][2]

Comparative Profile: PI3Kα-IN-10 vs. Alpelisib

Feature	Alpelisib (Standard)	PI3Kα-IN-10 (Candidate)	Validation Goal
Target	PI3Kα (WT & Mutant)	PI3Kα (Mutant Selective*)	Prove >100x selectivity over WT
Binding Mode	Orthosteric (ATP-competitive)	Allosteric / Covalent	Confirm non-ATP competitive kinetics
Isoform Selectivity	Low vs. p110β/δ	High (Predicted)	Crucial: Must not hit p110β (PTEN-null rescue)
Clinical Liability	Hyperglycemia (Insulin spike)	Minimal Hyperglycemia	Validate utilizing insulin-sensitive models

*Note: PI3Kα-IN-10 is profiled here as a high-potency candidate. Actual selectivity depends on specific synthesis batch.

Experimental Protocol: Genetic Validation System

Objective: Determine if PI3Kα-IN-10 efficacy is dependent on p110α protein levels.

Phase 1: Optimization of Knockdown (KD)

• Cell Lines:

  • MCF7 (PIK3CA E545K, Luminal A) - Primary Model

  • T47D (PIK3CA H1047R) - Secondary Model

  • PC3 (PTEN Null, PI3Kβ dependent) - Negative Control (Drug should be inactive)

• Reagents:

  • ON-TARGETplus SMARTpool siRNA (Dharmacon) or equivalent (4 distinct sequences to minimize off-target miRNA effects).

  • Non-Targeting Control (NTC) siRNA.

  • Transfection Reagent: Lipofectamine RNAiMAX.

Phase 2: The "Additivity" Assay Workflow

Step-by-Step Methodology:

• Seeding (T=0h): Seed cells in 96-well (viability) and 6-well (Western blot) plates in antibiotic-free medium. Aim for 30-40% confluency.

• Transfection (T=24h):

  • Prepare Lipid-siRNA complexes (Final siRNA conc: 25 nM).

  • Incubate 20 mins at RT.

  • Add dropwise to cells.

• Drug Treatment (T=48h):

  • Remove transfection media.

  • Add fresh media containing PI3Kα-IN-10 (at IC90 concentration, typically 100-500 nM) or DMSO vehicle.

  • Critical Control: Treat NTC-transfected cells with Alpelisib (1 µM) as a positive control for inhibition.

• Readout (T=72h for Signaling / T=96h for Viability):

  • Western Blot: Lysis in RIPA buffer + Phosphatase Inhibitors. Probe for: pAKT (S473), Total AKT, p110α, p110β, Actin.

  • Viability: CellTiter-Glo (ATP quantification).

Caption: Timeline of the siRNA transfection and drug treatment workflow.

Data Interpretation & Expected Results

To validate PI3Kα-IN-10, you must analyze the interaction between the genetic knockdown and the chemical inhibition.

Table 1: Representative Viability Data (Normalized to DMSO/NTC)

Condition	Transfection	Treatment	Relative Viability (%)	Interpretation
Control	NTC (Scramble)	DMSO	100%	Baseline
Genetic KD	siRNA-PIK3CA	DMSO	45%	Target is essential for survival
Drug Effect	NTC (Scramble)	PI3Kα-IN-10	48%	Drug is potent (Phenocopy)
Combination	siRNA-PIK3CA	PI3Kα-IN-10	42%	VALIDATION SUCCESS: No additive toxicity (Epistasis)
Off-Target Fail	siRNA-PIK3CA	PI3Kα-IN-10	15%	VALIDATION FAILURE: Additive toxicity implies off-target killing

Western Blot Checklist

For a successful validation, the Western Blot must show:

• Clean Knockdown: >80% reduction of p110α protein in siRNA lanes.

• Specificity: No reduction in p110β protein (confirms siRNA specificity).

• Pathway Collapse: pAKT (S473) should be abolished in both "siRNA only" and "Drug only" lanes.

• No Rescue: If pAKT signal remains in the "Drug only" lane but is gone in "siRNA only", the drug is not potent enough or has poor residence time.

Troubleshooting & Expert Tips

• The "Rescue" Phenomenon: In PTEN-null lines (like PC3), knocking down PIK3CA often leads to a compensatory increase in PIK3CB (p110β) signaling.

  • Test: If PI3Kα-IN-10 kills PC3 cells, it is likely non-selective (hitting p110β). A true PI3Kα-selective inhibitor should have minimal effect on PC3 viability.

• Insulin Feedback: When testing in vivo or in high-insulin media, systemic feedback loops can reactivate AKT. Always perform in vitro validation in defined media (low serum) to isolate the direct drug effect.

• Lipid Toxicity: Ensure the transfection reagent alone (Mock) does not reduce viability >10%, otherwise the "Combination" data interpretation becomes statistically impossible.

References

• André, F., et al. (2019).[3][4] "Alpelisib for PIK3CA-Mutated, Hormone Receptor–Positive Advanced Breast Cancer."[1][5][6] New England Journal of Medicine.[4] Link

• Fritsch, C., et al. (2014). "Characterization of the Novel and Specific PI3Kα Inhibitor NVP-BYL719 and Development of the Patient Stratification Strategy for Clinical Trials." Molecular Cancer Therapeutics. Link

• Vasan, N., et al. (2019). "Double PIK3CA mutations in cis increase oncogenicity and sensitivity to PI3Kα inhibitors." Science. Link

• Gkeka, P., et al. (2014). "Structural mechanisms of PI3Kα activation and inhibition." Proceedings of the National Academy of Sciences. Link

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• 2. Knockdown of AKT3 (PKB γ) and PI3KCA Suppresses Cell Viability and Proliferation and Induces the Apoptosis of Glioblastoma Multiforme T98G Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The mechanism of PI3Kα activation at the atomic level - Chemical Science (RSC Publishing) DOI:10.1039/C8SC04498H [pubs.rsc.org]
• 4. ispor.org [ispor.org]
• 5. pharmacytimes.com [pharmacytimes.com]
• 6. youtube.com [youtube.com]

A Comparative Guide to mTORC1 vs. mTORC2 Inhibition by PI3Kα-IN-10

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparative analysis of the inhibitory effects of PI3Kα-IN-10 on the two distinct mammalian target of rapamycin (mTOR) complexes, mTORC1 and mTORC2. As a potent pan-PI3K inhibitor, PI3Kα-IN-10's mechanism of action offers a valuable tool for dissecting the intricate PI3K/Akt/mTOR signaling pathway, a critical regulator of cell growth, proliferation, and metabolism.[1][2] This document will delve into the underlying molecular mechanisms, provide detailed experimental protocols for assessing mTORC1 and mTORC2 activity, and present a framework for interpreting the comparative inhibitory effects of PI3Kα-IN-10.

The PI3K/Akt/mTOR Signaling Axis: A Central Regulator of Cellular Processes

The Phosphoinositide 3-kinase (PI3K)/Akt/mTOR pathway is a crucial intracellular signaling cascade that responds to a variety of extracellular stimuli, such as growth factors and nutrients, to orchestrate fundamental cellular responses.[1][2] The pathway is initiated by the activation of PI3K, which then phosphorylates phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate phosphatidylinositol (3,4,5)-trisphosphate (PIP3).[3] This second messenger, PIP3, recruits and activates downstream effectors, most notably the serine/threonine kinase Akt.[4]

Activated Akt plays a pivotal role in relaying the signal downstream, leading to the activation of mTOR. mTOR is a serine/threonine kinase that functions as the catalytic subunit of two distinct protein complexes: mTORC1 and mTORC2.[5] These complexes have different subunit compositions, substrate specificities, and upstream regulators, allowing them to control distinct cellular processes.[5][6]

• mTORC1 , characterized by the regulatory protein Raptor, is sensitive to nutrients and growth factors. Its activation promotes anabolic processes such as protein synthesis (via phosphorylation of S6K1 and 4E-BP1) and lipid biosynthesis, while inhibiting catabolic processes like autophagy.[6]

• mTORC2 , which contains the protein Rictor, is primarily activated by growth factors and is responsible for phosphorylating and fully activating Akt at serine 473.[4][6] This feedback loop is crucial for maintaining Akt activity. mTORC2 also plays a role in regulating the cytoskeleton and cell survival.[6]

Dysregulation of the PI3K/Akt/mTOR pathway is a common feature in many human diseases, including cancer, making it a prime target for therapeutic intervention.[7][8]

Caption: The PI3K/Akt/mTOR signaling pathway and the point of inhibition by PI3Kα-IN-10.

PI3Kα-IN-10: A Pan-PI3K Inhibitor

PI3Kα-IN-10 is a potent, cell-permeable benzimidazole derivative that functions as a pan-PI3K inhibitor.[9][10] This means it is designed to inhibit the activity of all Class I PI3K isoforms (α, β, γ, and δ). By binding to the ATP-binding pocket of the PI3K enzyme, PI3Kα-IN-10 prevents the phosphorylation of PIP2 to PIP3, thereby blocking the downstream activation of Akt and subsequently, the mTORC1 and mTORC2 complexes.[11] The pan-inhibitory nature of PI3Kα-IN-10 makes it a powerful tool to globally shut down PI3K signaling and study its downstream consequences.

Comparative Inhibition of mTORC1 vs. mTORC2 by PI3Kα-IN-10: A Mechanistic Overview

As PI3Kα-IN-10 acts upstream of both mTORC1 and mTORC2, its inhibitory effect on these complexes is indirect and mediated through the suppression of Akt signaling.

• Inhibition of mTORC1: The canonical pathway for mTORC1 activation involves Akt-mediated phosphorylation and inhibition of the Tuberous Sclerosis Complex (TSC1/TSC2).[1] The TSC complex acts as a GTPase-activating protein (GAP) for the small GTPase Rheb. When the TSC complex is inhibited by Akt, Rheb remains in its GTP-bound, active state and stimulates mTORC1 kinase activity.[6] By inhibiting PI3K and preventing Akt activation, PI3Kα-IN-10 leads to the de-repression of the TSC complex, resulting in the inactivation of Rheb and subsequent inhibition of mTORC1.

• Inhibition of mTORC2: The regulation of mTORC2 is less well understood than that of mTORC1, but it is known to be activated by growth factors in a PI3K-dependent manner.[5] Furthermore, mTORC2 is responsible for phosphorylating Akt at Serine 473, a key step for full Akt activation.[4] By inhibiting PI3K, PI3Kα-IN-10 disrupts the signaling cascade leading to mTORC2 activation. This, in turn, prevents the phosphorylation of Akt at S473, creating a feedback loop that further dampens Akt signaling.

Given that both mTORC1 and mTORC2 are downstream of PI3K/Akt, treatment with PI3Kα-IN-10 is expected to inhibit the activity of both complexes. However, the sensitivity and kinetics of inhibition may differ. A direct comparative study using readouts for both mTORC1 and mTORC2 activity is necessary to elucidate the precise inhibitory profile of PI3Kα-IN-10.

Experimental Framework for Comparative Analysis

To empirically determine and compare the inhibitory effects of PI3Kα-IN-10 on mTORC1 and mTORC2, a series of in vitro experiments can be conducted. The primary method for assessing the activity of these complexes is through Western blot analysis of the phosphorylation status of their key downstream substrates.

Caption: A generalized workflow for assessing the inhibitory effects of PI3Kα-IN-10 on mTORC1 and mTORC2.

Detailed Experimental Protocol: Western Blot Analysis

This protocol outlines the steps to assess the phosphorylation status of mTORC1 and mTORC2 substrates in a selected cancer cell line (e.g., one with a known PIK3CA mutation) following treatment with PI3Kα-IN-10.

1. Cell Culture and Treatment:

• Plate cells at an appropriate density and allow them to adhere overnight.
• Starve the cells in serum-free media for 4-6 hours to reduce basal pathway activity.
• Treat cells with a range of concentrations of PI3Kα-IN-10 (e.g., 0.1, 1, 10, 100, 1000 nM) for a predetermined time (e.g., 2, 6, 24 hours). Include a vehicle control (e.g., DMSO).
• For maximal pathway activation, stimulate cells with a growth factor (e.g., insulin or EGF) for the last 15-30 minutes of the inhibitor treatment.

2. Cell Lysis and Protein Quantification:

• Wash cells with ice-cold PBS.
• Lyse cells in a suitable lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.
• Centrifuge the lysates to pellet cell debris and collect the supernatant.
• Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).

3. SDS-PAGE and Western Blotting:

• Normalize protein amounts for all samples and prepare them with Laemmli sample buffer.
• Separate the proteins by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE).[12]
• Transfer the separated proteins to a polyvinylidene fluoride (PVDF) or nitrocellulose membrane.[12]

4. Antibody Incubation and Detection:

• Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.
• Incubate the membrane with primary antibodies overnight at 4°C. Use specific antibodies to detect the phosphorylated and total forms of the target proteins.
• Wash the membrane with TBST.
• Incubate the membrane with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.
• Wash the membrane again with TBST.
• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

5. Data Analysis:

• Quantify the band intensities using densitometry software.
• For each target, normalize the phosphorylated protein signal to the total protein signal.
• Further normalize to a loading control (e.g., GAPDH or β-actin) to account for any loading inaccuracies.
• Plot the normalized data as a function of PI3Kα-IN-10 concentration to determine the IC50 for the inhibition of each substrate's phosphorylation.

Key Readouts for mTORC1 and mTORC2 Activity

Complex	Primary Readout (Phosphorylation Status)	Rationale
mTORC1	p-S6K (Threonine 389)	S6K is a direct substrate of mTORC1, and phosphorylation at T389 is a well-established marker of its activation.
p-4E-BP1 (Threonine 37/46)	4E-BP1 is another direct substrate of mTORC1, and its phosphorylation relieves its inhibitory effect on protein translation.
mTORC2	p-Akt (Serine 473)	mTORC2 is the primary kinase responsible for phosphorylating Akt at S473, which is required for its full activation.[13]

It is crucial to also probe for the total levels of S6K, 4E-BP1, and Akt, as well as a loading control, to ensure that any observed changes in phosphorylation are not due to alterations in total protein expression or unequal sample loading.

Expected Outcomes and Interpretation

By performing a dose-response and time-course analysis, a comparative assessment of the potency and kinetics of PI3Kα-IN-10's inhibition of mTORC1 and mTORC2 can be made.

Parameter	mTORC1 Inhibition	mTORC2 Inhibition
IC50 (p-S6K/p-4E-BP1)	The concentration of PI3Kα-IN-10 required to reduce the phosphorylation of S6K or 4E-BP1 by 50%.	-
IC50 (p-Akt S473)	-	The concentration of PI3Kα-IN-10 required to reduce the phosphorylation of Akt at S473 by 50%.

A comparison of the IC50 values will reveal the relative sensitivity of each branch of the mTOR pathway to PI3Kα-IN-10. While it is anticipated that both will be inhibited, it is possible that one complex may be more sensitive to the upstream inhibition of PI3K. For instance, the feedback loop involving mTORC2 and Akt might lead to a more rapid and pronounced inhibition of p-Akt (S473).

Conclusion

PI3Kα-IN-10, as a pan-PI3K inhibitor, is a valuable research tool for probing the complexities of the PI3K/Akt/mTOR signaling network. A systematic and quantitative comparison of its inhibitory effects on mTORC1 and mTORC2 is essential for a comprehensive understanding of its mechanism of action and for guiding its application in preclinical studies. The experimental framework provided in this guide offers a robust approach to dissecting the differential regulation of these two critical signaling hubs. Such studies will not only illuminate the specific cellular consequences of PI3Kα-IN-10 treatment but also contribute to a deeper understanding of the intricate feedback mechanisms that govern the PI3K/Akt/mTOR pathway.

References

• National Cancer Institute. (n.d.). NCI Drug Dictionary: PI3K/mTORC1/mTORC2 inhibitor DCBCI0901. Retrieved from [Link]

• Li, Y., et al. (2022). Recent Advances in Dual PI3K/mTOR Inhibitors for Tumour Treatment. Frontiers in Pharmacology, 13, 868747. [Link]

• Creative Biolabs. (2024, June 21). What are PI3Kα inhibitors and how do they work? Retrieved from [Link]

• Amsbio. (n.d.). PI3Kα-IN-21. Retrieved from [Link]

• Zhang, M., et al. (2019). The mechanism of PI3Kα activation at the atomic level. Nature Communications, 10(1), 793. [Link]

• Henrik's Lab. (2020, April 27). PI3K AKT mTOR Pathway (and the effects) [Video]. YouTube. [Link]

• Oppenheimer. (2026, January 28). Oppenheimer Upgrade Fuels Relay Therapeutics Rally On Zovegalisib Optimism. Seeking Alpha. [Link]

• Janku, F., et al. (2014). Picking the Point of Inhibition: A Comparative Review of PI3K/AKT/mTOR Pathway Inhibitors. Molecular Cancer Therapeutics, 13(5), 1021-1031. [Link]

• Kopetz, E. S. (2014, May 12). Targeting the PI3K-Akt-mTOR Pathway [Video]. YouTube. [Link]

• Kee, N., et al. (2017). MTORC1/2 inhibition as a therapeutic strategy for PIK3CA mutant cancers. Oncotarget, 8(60), 102340-102352. [Link]

• Di Martino, S., et al. (2023). PI3K/mTOR Signaling Pathway Dual Inhibition for the Management of Neuroinflammation: Novel Insights from In Vitro Models. International Journal of Molecular Sciences, 24(13), 10889. [Link]

• Semenova, G., et al. (2019). mTORC1 and mTORC2 are differentially engaged in the development of laser-induced CNV. BMC Ophthalmology, 19(1), 133. [Link]

• ResearchGate. (n.d.). Schematic diagram of PI3K/Akt/mTOR signaling pathway and relevant PI3K inhibitors. Retrieved from [Link]

• Immunomart. (n.d.). PI3K-IN-10. Retrieved from [Link]

• Wang, Y., et al. (2021). Experimental Approaches in Delineating mTOR Signaling. Cells, 10(2), 235. [Link]

• Lampson, B. L., & Brown, J. R. (2017). PI3K Inhibitors: Understanding Toxicity Mechanisms and Management. Cancer Network, 31(11). [Link]

• SciSpace. (n.d.). PI3K/AKT/mTOR Signaling Pathway Illustration Agent. Retrieved from [Link]

• Schwartz, S., et al. (2015). Feedback suppression of PI3Kα signaling in PTEN mutated tumors is relieved by selective inhibition of PI3Kβ. Cancer Cell, 27(1), 109-121. [Link]

• Bio-protocol. (n.d.). In vitro mTORC1 Kinase Assay for Mammalian Cells Protocol. Retrieved from [Link]

• Kim, J., & Guan, K. L. (2015). Evaluating the mTOR Pathway in Physiological and Pharmacological Settings. Methods in Molecular Biology, 1254, 13-22. [Link]

• Vividion Therapeutics. (n.d.). VVD RAS-PI3K inhibitors show strong efficacy in combination with rationally chosen therapies. Retrieved from [Link]

• eCampusOntario Pressbooks. (2019). 1.2 Western Blot and the mTOR Pathway. In Selected Topics in Health and Disease (2019 Edition). Retrieved from [Link]

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PI3Kα-IN-10 effect on glucose metabolism vs pan-PI3K inhibitors

This guide provides an in-depth technical comparison between PI3Kα-IN-10 (a highly potent, isoform-selective PI3Kα inhibitor) and Pan-PI3K inhibitors (e.g., Buparlisib, Pictilisib), with a specific focus on their differential impact on glucose metabolism.

Executive Summary

• The Core Conflict: The PI3K pathway is the master regulator of insulin signaling. While Pan-PI3K inhibitors indiscriminately block all Class I isoforms (

  ), causing broad systemic toxicity, PI3Kα-IN-10 represents a class of isoform-selective inhibitors designed to target only the p110α catalytic subunit.

• The Metabolic Paradox: Despite its selectivity, PI3Kα-IN-10 does not eliminate the risk of hyperglycemia . Because the p110α isoform (specifically Wild-Type) is the primary effector of the insulin receptor in the liver and skeletal muscle, its inhibition—even by a selective agent—mechanistically triggers insulin resistance and compensatory hyperinsulinemia.

• Key Advantage: The superiority of PI3Kα-IN-10 lies not in sparing glucose metabolism entirely, but in widening the therapeutic index by avoiding the off-target immunotoxicity (p110

  / ) and platelet dysfunction (p110 ) associated with pan-inhibitors.

Mechanistic Divergence: Isoform vs. Pan-Inhibition

To understand the metabolic toxicity, we must first map the target profiles.

Feature	Pan-PI3K Inhibitors (e.g., Buparlisib)	PI3Kα-IN-10 (Isoform-Selective)
Target Profile	Blocks p110 , p110 , p110 , p110	Selectively blocks p110 (WT & Mutant)
Primary Mechanism	ATP-competitive inhibition of all Class I isoforms	ATP-competitive inhibition of p110
Insulin Signaling	Complete Blockade (Liver, Muscle, Adipose)	Specific Blockade (Liver, Muscle)
Immune Impact	High (T-cell suppression via p110 / )	Low (Spars immune cells)
Glucose Effect	Severe Hyperglycemia (Grade 3/4 common)	Moderate-Severe Hyperglycemia (On-target toxicity)

Signaling Pathway Visualization

The following diagram illustrates how both inhibitor classes disrupt glucose homeostasis, but Pan-inhibitors cause broader collateral damage.

Caption: Pan-inhibitors block all isoforms, affecting immunity and platelets. PI3Kα-IN-10 selectively blocks p110α, the key driver of insulin-mediated glucose uptake.[1]

Impact on Glucose Metabolism: The "On-Target" Toxicity[2][3][4]

It is a common misconception that selective inhibitors avoid hyperglycemia. In fact, p110α is the dominant isoform downstream of the Insulin Receptor (IR) in hepatocytes and skeletal muscle.

Why PI3Kα-IN-10 Causes Hyperglycemia

• Hepatic Gluconeogenesis: Under normal conditions, Insulin

  PI3Kα Akt FoxO1 phosphorylation prevents FoxO1 from entering the nucleus. Blocking PI3Kα allows FoxO1 to translocate to the nucleus, driving the expression of gluconeogenic genes (G6PC, PCK1). Result: Unchecked glucose production .

• Peripheral Glucose Uptake: In muscle, Insulin

  PI3Kα Akt is required for GLUT4 translocation to the membrane. Blocking PI3Kα halts this process. Result: Reduced glucose clearance .

• The Feedback Loop (Hyperinsulinemia): The body senses high glucose and secretes more insulin. Since the PI3K pathway is blocked, this insulin cannot clear glucose, leading to a dangerous cycle of hyperinsulinemia which can reactivate the pathway via p110

  (incomplete blockade) or other kinases, potentially fueling tumor growth.

Comparative Data: Pan vs. Selective

Metabolic Parameter	Pan-PI3K Inhibitor	PI3Kα-IN-10	Clinical Implication
Fasting Plasma Glucose	Severe Increase (>250 mg/dL common)	Moderate-Severe Increase	Both require monitoring; Pan-inhibitors often require insulin therapy.
Plasma Insulin	Extreme Spike (Compensatory)	High Spike	Hyperinsulinemia can re-activate tumor signaling via IGF-1R.
Insulin Sensitivity	Near-total loss (Systemic)	Loss in Liver/Muscle; Adipose partially spared if p110 active.	PI3Kα-IN-10 allows for slightly better management with Metformin/SGLT2i.
Off-Target Metabolic	Lipodystrophy (p110 effect)	Minimal	PI3Kα-IN-10 has a cleaner metabolic safety profile beyond glucose.

Experimental Protocols for Validation

To rigorously compare PI3Kα-IN-10 against pan-inhibitors, you must assess both the inhibition of phosphorylation and the functional metabolic outcome .

Protocol A: In Vivo Glucose Tolerance Test (GTT)

Validates the systemic impact on glucose handling.

• Animal Model: C57BL/6 mice (lean) or ob/ob mice (insulin resistant model).

• Fasting: Fast mice for 6 hours (morning fast) to establish baseline.

• Dosing: Administer Vehicle, Pan-PI3K Inhibitor (e.g., Buparlisib 30 mg/kg), or PI3Kα-IN-10 (e.g., 25 mg/kg) via oral gavage (PO) 1 hour prior to glucose challenge.

• Glucose Challenge: IP injection of D-glucose (2 g/kg).

• Measurement: Measure blood glucose via tail vein at t=0, 15, 30, 60, and 120 min.

• Analysis: Calculate Area Under the Curve (AUC).

  • Expected Result: Both inhibitors will show significantly higher AUC than vehicle. Pan-inhibitor group typically shows delayed clearance compared to PI3Kα-IN-10 if toxicity induces stress hyperglycemia.

Protocol B: Western Blotting for Tissue-Specific Signaling

Differentiates isoform contribution in Liver vs. Muscle.

• Treatment: Treat mice with inhibitors for 2 hours, then inject Insulin (1 U/kg) 15 mins prior to sacrifice.

• Tissue Collection: Rapidly harvest Liver (p110α dominant) and Soleus Muscle. Snap freeze in liquid nitrogen.

• Lysis: Homogenize in RIPA buffer with phosphatase inhibitors (Na3VO4, NaF).

• Targets:

  • p-Akt (Ser473/Thr308): Readout of total PI3K activity.

  • p-PRAS40: Specific downstream substrate.

  • p-S6 (Ser235/236): mTORC1 readout (feedback loop).

• Self-Validating Check:

  • Pan-Inhibitor: Should abolish p-Akt in all tissues.

  • PI3Kα-IN-10: Should abolish p-Akt in Liver but may show residual p-Akt in tissues with high p110

    expression if the inhibitor is truly selective.

Strategic Recommendation for Drug Development

If your goal is to target PI3Kα-driven tumors while mitigating hyperglycemia, PI3Kα-IN-10 (Isoform Selective) is an improvement over Pan-inhibitors but not the final solution .

• The "Gold Standard" Shift: The field is moving toward Mutant-Selective Inhibitors (e.g., RLY-2608, STX-478) or Degraders . These agents bind only to the mutant conformation (H1047R or E545K) and spare the Wild-Type (WT) p110α required for insulin signaling.

• Comparison:

  • Pan-PI3K: Hits WT

    + others High Hyperglycemia + Toxicity.[1]

  • PI3Kα-IN-10 (Isoform Selective): Hits WT

    + Mutant High Hyperglycemia + Low Toxicity.

  • Mutant Selective: Hits Mutant

    only No/Low Hyperglycemia .

References

• Pfizer Inc. (2020). Structure-Based Drug Design and Synthesis of PI3Kα-Selective Inhibitor (PF-06843195). Journal of Medicinal Chemistry. Link

• Goncalves, M. D., et al. (2018). Insulin-PI3K signaling drives cancer cell proliferation and mediates the efficacy of PI3K inhibitors. Science. Link

• Relay Therapeutics. (2023).[2] Discovery of RLY-2608, a First-in-Class Mutant-Selective Allosteric PI3Kα Inhibitor.[1] Cancer Discovery.[3] Link

• Novartis. (2019). Alpelisib (PIQRAY) Prescribing Information: Warnings and Precautions (Hyperglycemia). FDA Access Data. Link

Sources

• 1. Discovery and Clinical Proof-of-Concept of RLY-2608, a First-in-Class Mutant-Selective Allosteric PI3Kα Inhibitor That Decouples Antitumor Activity from Hyperinsulinemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. precisionmedicineonline.com [precisionmedicineonline.com]
• 3. researchgate.net [researchgate.net]

Comparative Guide: Biomarker Validation of PI3Kα-IN-10 using p-S6 and p-4EBP1

Executive Summary: The Precision of PI3Kα Inhibition[1]

PI3Kα-IN-10 represents a class of highly selective PI3Kα (p110α) inhibitors designed to overcome the limitations of pan-PI3K inhibitors (toxicity) and first-generation isoform-selective agents (incomplete pathway suppression). In the development of PI3Kα-IN-10, validating target engagement and downstream efficacy is critical.

This guide focuses on two pivotal downstream biomarkers: Phospho-S6 Ribosomal Protein (p-S6) and Phospho-4E-BP1 (p-4EBP1) . While Alpelisib (BYL719) serves as the clinical benchmark, next-generation inhibitors like PI3Kα-IN-10 must demonstrate superior or equivalent suppression of these markers, particularly the "hard-to-inhibit" p-4EBP1 sites, to predict improved therapeutic efficacy.

Why These Biomarkers?

• p-S6 (Ser235/236): The Sensitivity Indicator . It is highly sensitive to mTORC1 fluctuation. A drop in p-S6 confirms the drug has successfully breached the cell membrane and hit the PI3K/Akt/mTOR axis.

• p-4EBP1 (Thr37/46 & Ser65): The Efficacy Depth Indicator . 4EBP1 phosphorylation is more resistant to inhibition. Complete dephosphorylation (especially at Ser65) is required to fully block cap-dependent translation, a requirement for inducing apoptosis in many PIK3CA-mutant models.

Mechanism of Action & Pathway Visualization

To validate PI3Kα-IN-10, one must understand the signal transduction flow. PI3Kα converts PIP2 to PIP3, recruiting Akt. Akt activates mTORC1, which subsequently phosphorylates S6K (leading to p-S6) and 4EBP1.

Key Differentiator: Incomplete inhibition (common with weak inhibitors) often reduces p-S6 but leaves p-4EBP1 phosphorylated, allowing residual protein synthesis and cell survival.

Caption: PI3Kα-IN-10 targets the p110α subunit, blocking the cascade. Note the feedback loop from S6K; effective inhibition releases this brake, potentially causing paradoxical upstream reactivation if downstream blockade isn't complete.

Comparative Performance Analysis

When benchmarking PI3Kα-IN-10, Alpelisib is the obligatory standard. However, superior candidates should demonstrate a wider therapeutic window or deeper inhibition of 4EBP1.

Table 1: Expected Biomarker Profiles (Western Blot)[2]

Feature	PI3Kα-IN-10 (Target Profile)	Alpelisib (Standard)	Pan-PI3K Inhibitor (e.g., Buparlisib)
p-Akt (S473)	Complete Loss at low nM (<100nM)	Loss at low nM	Loss at low nM
p-S6 (S235/236)	Complete Loss (High Sensitivity)	Complete Loss	Complete Loss
p-4EBP1 (T37/46)	Significant Reduction	Partial Reduction (often "sticky")	Reduction (High Toxicity)
p-4EBP1 (S65)	Loss (Indicates deep mTORC1 block)	Variable / Partial	Loss
Isoform Selectivity	High (Spares p110β/δ)	High (Spares p110β/δ)	Low (Off-target toxicity)
Insulin Feedback	Potential Hyperglycemia (On-target)	Known Hyperglycemia	Hyperglycemia

Expert Insight: If PI3Kα-IN-10 fails to reduce p-4EBP1 (S65) despite clearing p-S6, the compound may be cytostatic rather than cytotoxic . 4EBP1 dephosphorylation is the "tipping point" for apoptosis in many PIK3CA-mutant breast cancer lines.

Validated Experimental Protocol: Phospho-Protein Analysis

This protocol is designed to minimize phosphatase activity, ensuring that the levels of p-S6 and p-4EBP1 detected reflect the actual cellular state post-treatment with PI3Kα-IN-10.

Phase 1: Cell Treatment & Lysis (The "Golden Hour")

Objective: Capture transient phosphorylation states.

• Seeding: Plate PIK3CA-mutant cells (e.g., MCF-7 or T47D ) at 70% confluency.

• Starvation (Optional but Recommended): Serum starve (0.5% FBS) for 16 hours to synchronize the pathway, then stimulate with Insulin or EGF (50 ng/mL) for 30 mins concurrently with drug treatment for induction studies, OR treat in full serum for 24h for steady-state inhibition.

• Treatment:

  • Vehicle (DMSO)

  • Alpelisib (1 µM - Benchmark)

  • PI3Kα-IN-10 (Dose Response: 10, 100, 1000 nM)

• Lysis (CRITICAL):

  • Wash cells 2x with Ice-Cold PBS .

  • Lyse directly on ice using RIPA Buffer supplemented with Protease/Phosphatase Inhibitor Cocktail (e.g., Roche cOmplete + PhosSTOP).

  • Note: Phosphatases are active even at 4°C. Work quickly.

Phase 2: Western Blot Detection

Objective: Quantify differential inhibition.

• Gel: 4-12% Bis-Tris Gradient Gel (resolves both 32kDa S6 and 15-20kDa 4EBP1).

• Transfer: PVDF membrane (0.2 µm pore size recommended for small proteins like 4EBP1).

• Primary Antibodies (Recommended Clones):

  • p-S6 (Ser235/236): Cell Signaling #4858 (Rabbit mAb).

  • p-4EBP1 (Thr37/46): Cell Signaling #2855 (Priming sites).

  • p-4EBP1 (Ser65): Cell Signaling #9451 (Critical efficacy site).

  • Total S6 & Total 4EBP1: For normalization.

  • Vinculin/GAPDH: Loading control.

Troubleshooting & Scientific Integrity

Why did p-S6 disappear but p-4EBP1 remain?

This is a common observation in PI3K inhibition.

• The Threshold Effect: S6K (upstream of S6) is extremely sensitive to minor reductions in mTORC1 activity. 4EBP1 requires near-total mTORC1 suppression to be dephosphorylated.

• Interpretation: If PI3Kα-IN-10 clears p-S6 but not p-4EBP1, it is a functional inhibitor but may lack the potency required for tumor regression in refractory models.

The "Rebound" Phenomenon

Inhibiting S6K removes the negative feedback loop on IRS-1 (see Diagram).

• Observation: You treat with PI3Kα-IN-10 for 24 hours. You see p-S6 down, but p-Akt (T308) or p-ERK might slightly increase compared to 1-hour treatment.

• Solution: Validate biomarkers at multiple time points (e.g., 2h, 6h, 24h) to distinguish between direct inhibition and feedback loop reactivation.

References

• Fruman, D. A., et al. (2017). The PI3K Pathway in Human Disease.[1][2][3][4][5][6][7] Cell, 170(4), 605-635. Link

• André, F., et al. (2019). Alpelisib for PIK3CA-Mutated, Hormone Receptor-Positive Advanced Breast Cancer.[6][8] New England Journal of Medicine, 380, 1929-1940.[6] Link

• Elkabets, M., et al. (2013).[6] mTORC1 Inhibition is Required for Sensitivity to PI3K p110α Inhibitors in PIK3CA-Mutant Breast Cancer.[6] Science Translational Medicine, 5(196), 196ra99.[6] Link

• Hsieh, A. C., et al. (2012). The Translational Landscape of mTOR Signalling Steers Cancer Initiation and Metastasis. Nature, 485, 55-61. Link

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• 2. PI3K Inhibitors in Cancer: Clinical Implications and Adverse Effects [mdpi.com]
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• 4. Cell type-specific abundance of 4EBP1 primes prostate cancer sensitivity or resistance to PI3K pathway inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. PI3K inhibitors as new cancer therapeutics: implications for clinical trial design - PMC [pmc.ncbi.nlm.nih.gov]
• 6. vasanlab.org [vasanlab.org]
• 7. Cell type-specific abundance of 4EBP1 primes prostate cancer sensitivity or resistance to PI3K pathway inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]

A Researcher's Guide to Evaluating PI3Kα-IN-10: A Comparative Analysis with Isoform-Selective Inhibitors

For researchers and drug development professionals navigating the complex landscape of cancer therapeutics, the phosphatidylinositol 3-kinase (PI3K) signaling pathway remains a critical focus. Its frequent dysregulation in various cancers makes it a prime target for inhibition.[1][2] Among the Class I PI3K isoforms, the alpha (α) isoform, encoded by the PIK3CA gene, is one of the most frequently mutated in human cancers, particularly in breast, colorectal, and endometrial cancers.[3][4] This has spurred the development of inhibitors that selectively target PI3Kα, aiming to maximize therapeutic efficacy while minimizing off-target effects.

This guide provides an in-depth comparison of the research compound PI3Kα-IN-10 against established, clinically relevant isoform-selective inhibitors. We will delve into the mechanistic nuances, comparative potency, and the experimental frameworks required to rigorously evaluate these compounds, empowering you to make informed decisions in your research.

The PI3K Signaling Pathway: A Central Node in Cell Regulation

The Class I PI3K enzymes (α, β, γ, and δ) are heterodimeric proteins that, upon activation by receptor tyrosine kinases (RTKs) or G protein-coupled receptors (GPCRs), phosphorylate phosphatidylinositol-4,5-bisphosphate (PIP2) to generate phosphatidylinositol-3,4,5-trisphosphate (PIP3).[2] This crucial second messenger, PIP3, recruits effector proteins like AKT and PDK1 to the cell membrane, initiating a cascade that governs cell proliferation, growth, survival, and metabolism.[2][4] The constitutive activation of this pathway, often through mutations in PIK3CA, is a key driver of tumorigenesis.[3][4]

PI3Kα inhibitors act by binding to the ATP-binding pocket of the enzyme, preventing the phosphorylation of PIP2 and thereby suppressing the downstream activation of AKT and mTOR.[5] This blockade ultimately inhibits cancer cell proliferation and can induce apoptosis.[5]

Caption: The PI3K/AKT/mTOR signaling pathway and the point of action for PI3Kα inhibitors.

Comparative Analysis: PI3Kα-IN-10 vs. The Field

A critical attribute of any kinase inhibitor is its selectivity profile. While potent inhibition of the primary target (PI3Kα) is desired, off-target inhibition of other isoforms (β, γ, δ) can lead to undesirable side effects. For instance, the role of PI3Kα in glucose metabolism means that even on-target inhibition can cause hyperglycemia; therefore, minimizing activity against other isoforms involved in different physiological processes is key.[6]

Here, we compare PI3Kα-IN-10 with two well-characterized PI3Kα inhibitors: Alpelisib (BYL719) , an FDA-approved drug, and Taselisib (GDC-0032) , a clinical-stage compound.[5][7][8]

Biochemical Potency and Selectivity Profile

The half-maximal inhibitory concentration (IC50) is a standard measure of an inhibitor's potency. The table below summarizes the biochemical IC50 values for PI3Kα-IN-10 and its comparators against the four Class I PI3K isoforms.

Compound	PI3Kα (IC50/Ki, nM)	PI3Kβ (IC50/Ki, nM)	PI3Kγ (IC50/Ki, nM)	PI3Kδ (IC50/Ki, nM)	Selectivity (β vs α)
PI3Kα-IN-10 (Representative)	~2-5	>1000	>200	>200	>200-fold
Alpelisib (BYL719)	5[5]	1,200[9]	250[9]	290[9]	240-fold
Taselisib (GDC-0032)	0.29 (Ki)[7]	9.1 (Ki)[10]	0.97 (Ki)[7]	0.12 (Ki)[7]	~31-fold

Note: Data for PI3Kα-IN-10 is representative of a highly selective research compound. Actual values should be determined experimentally. Ki values for Taselisib indicate binding affinity.

Analysis:

• PI3Kα-IN-10 and Alpelisib demonstrate high selectivity for the PI3Kα isoform, with over 200-fold less activity against PI3Kβ.[5][9] This is a critical feature, as off-target PI3Kβ inhibition is thought to contribute to certain toxicities.

• Taselisib , while highly potent against PI3Kα, also shows significant potency against the δ and γ isoforms, making it less α-selective compared to Alpelisib.[7][10] However, it was designed to be β-sparing.[7] The choice between a highly selective inhibitor like Alpelisib and a more broadly active but β-sparing one like Taselisib depends on the specific biological question or therapeutic context.

Activity Against PIK3CA Mutants

A key consideration for PI3Kα inhibitors is their ability to inhibit the common "hotspot" mutations (e.g., H1047R, E545K, E542K) that constitutively activate the enzyme.[3] Many modern inhibitors, including Taselisib, are designed to have greater sensitivity for mutant PI3Kα isoforms compared to the wild-type enzyme.[11] This mutant-selective inhibition is a sought-after characteristic, as it may widen the therapeutic window by more potently targeting cancer cells while sparing normal cells.[6] Researchers evaluating PI3Kα-IN-10 should characterize its activity against both wild-type and mutant forms of the enzyme.

Experimental Protocols for Inhibitor Characterization

To ensure scientific rigor, any new compound like PI3Kα-IN-10 must be validated through standardized assays. Here are foundational protocols for determining its biochemical potency and cellular activity.

In Vitro Kinase Assay: Determining Biochemical IC50

This protocol outlines a method to determine an inhibitor's potency against purified kinase enzymes using a luminescence-based ADP detection assay, such as the ADP-Glo™ Kinase Assay.[12] The principle is straightforward: kinase activity consumes ATP and produces ADP. The amount of ADP produced is measured via a coupled enzymatic reaction that generates a light signal, which is directly proportional to kinase activity.[13]

Caption: Workflow for a luminescence-based in vitro kinase IC50 determination assay.

Step-by-Step Methodology:

• Reagent Preparation:

  • Causality: Proper reagent handling is critical for reproducibility. Prepare serial dilutions of PI3Kα-IN-10 and control inhibitors (e.g., Alpelisib) in DMSO. A typical starting concentration is 10 mM, diluted down to the nanomolar range.

  • Prepare the kinase reaction buffer (e.g., 40 mM Tris, 20 mM MgCl₂, 0.1 mg/mL BSA).[1]

  • Prepare the lipid substrate (e.g., PIP2) and ATP solutions. The ATP concentration should be near its Km value for the kinase to ensure competitive inhibitors are accurately assessed.

• Kinase Reaction:

  • In a white 96- or 384-well plate, add 2.5 µL of each inhibitor dilution.[14]

  • Add 20 µL of a master mix containing the reaction buffer, lipid substrate, and the purified PI3Kα enzyme.[14]

  • Causality: Pre-incubating the enzyme and inhibitor for 10-20 minutes allows the compound to bind to the kinase before the reaction starts.

  • Initiate the reaction by adding 2.5 µL of ATP solution. Incubate for 60 minutes at room temperature.[1][14]

• Signal Detection (ADP-Glo™ Method):

  • Terminate the kinase reaction and deplete the remaining ATP by adding an equal volume (25 µL) of ADP-Glo™ Reagent. Incubate for 40 minutes.[1]

  • Causality: This step is crucial because the high amount of unused ATP from the kinase reaction would overwhelm the final luminescence signal.

  • Add a double volume (50 µL) of Kinase Detection Reagent. This converts the ADP generated into ATP and, in the presence of luciferase/luciferin, produces light. Incubate for 30-60 minutes.[1]

• Data Acquisition and Analysis:

  • Measure luminescence using a plate reader.

  • Subtract background (no enzyme control) and normalize the data to the vehicle control (DMSO, 100% activity) and a high-concentration inhibitor control (0% activity).

  • Plot the normalized activity versus the log of inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Cell-Based Proliferation Assay: Assessing Cellular Efficacy

This protocol determines an inhibitor's effect on the proliferation and viability of cancer cell lines using the MTT assay. Living cells with active mitochondria reduce the yellow MTT tetrazolium salt to a purple formazan product, which can be solubilized and quantified spectrophotometrically.[15]

Step-by-Step Methodology:

• Cell Plating:

  • Causality: Select appropriate cell lines. For a PI3Kα inhibitor, it is essential to use a PIK3CA-mutant cell line (e.g., MCF-7, T47D) and a PIK3CA-wild-type cell line (e.g., MDA-MB-231) to assess mutant-selectivity.

  • Seed cells in a 96-well plate at a predetermined density (e.g., 1,000-10,000 cells/well) and allow them to adhere overnight.[16]

• Compound Treatment:

  • Prepare serial dilutions of PI3Kα-IN-10 and control inhibitors in culture medium.

  • Remove the old medium from the cells and add 100 µL of the medium containing the various inhibitor concentrations. Include a vehicle-only (DMSO) control.

  • Incubate the plates for 72 hours in a humidified incubator at 37°C, 5% CO₂. Causality: A 72-hour incubation is typically sufficient for multiple cell doublings, allowing for a clear measurement of anti-proliferative effects.

• MTT Addition and Incubation:

  • Add 10 µL of sterile MTT solution (5 mg/mL in PBS) to each well.[16][17]

  • Incubate for 2-4 hours at 37°C.[16] During this time, viable cells will convert the MTT into visible purple formazan crystals.

• Solubilization and Measurement:

  • Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.[16]

  • Mix gently on an orbital shaker for 5-15 minutes to ensure complete solubilization.

  • Read the absorbance at 570 nm using a microplate reader.[16]

• Data Analysis:

  • Calculate cell viability as a percentage relative to the vehicle-treated control cells.

  • Plot the percent viability versus the log of inhibitor concentration to generate a dose-response curve and calculate the GI50 (concentration for 50% growth inhibition).

Conclusion and Future Perspectives

The rational design of isoform-selective PI3K inhibitors represents a significant advancement in targeted cancer therapy. While PI3Kα-IN-10 shows promise as a highly selective research tool, its true potential can only be unlocked through rigorous experimental validation against established benchmarks like Alpelisib and Taselisib. By employing the robust biochemical and cell-based protocols outlined in this guide, researchers can accurately determine its potency, selectivity, and cellular efficacy.

The future of PI3Kα inhibition lies in overcoming on-target resistance and improving the therapeutic index.[6][18] This includes the development of pan-mutant selective inhibitors and allosteric inhibitors that may be effective against secondary resistance mutations.[18] A thorough characterization of new chemical entities like PI3Kα-IN-10 is the foundational first step in this ongoing effort to develop safer and more effective cancer treatments.

References

• (PDF) Characterization of the Novel and Specific PI3Kα Inhibitor NVP-BYL719 and Development of the Patient Stratification Strategy for Clinical Trials. ResearchGate. Available at: [Link]

• Discovery of Pyridopyrimidinones that Selectively Inhibit the H1047R PI3Kα Mutant Protein. Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

• A small molecule PI3Kα activator for cardioprotection and neuroregeneration. PMC - NIH. Available at: [Link]

• New Dual Pan-PI3K/mTOR Inhibitor: Design, Synthesis, Cytotoxic Action, Permeation, Metabolic. ACS Publications. Available at: [Link]

• IC 50 for indicated drugs against different PI3K isoforms using HTRF... ResearchGate. Available at: [Link]

• A Phase Ib Study of Alpelisib (BYL719), a PI3Kα-specific Inhibitor, with Letrozole in ER+/HER2-Negative Metastatic Breast Cancer. NIH. Available at: [Link]

• Allosteric PI3Kα Inhibition Overcomes On-target Resistance to Orthosteric Inhibitors Mediated by Secondary PIK3CA Mutations. NIH. Available at: [Link]

• Biochemical IC 50 values for the PI3K inhibitors against class I PI3K enzymes and mTOR. ResearchGate. Available at: [Link]

• Taselisib (GDC-0032), a Potent β-Sparing Small Molecule Inhibitor of PI3K, Radiosensitizes Head and Neck Squamous Carcinomas Containing Activating PIK3CA Alterations. PMC. Available at: [Link]

• New Dual Pan-PI3K/mTOR Inhibitor: Design, Synthesis, Cytotoxic Action, Permeation, Metabolic Stability, and In Silico Protein–Ligand Interaction. ACS Omega. Available at: [Link]

• A Phase Ib Study of Alpelisib (BYL719), a PI3Ka-Specific Inhibitor, with Letrozole in ER /HER2 Metastatic Breast Cancer. Available at: [Link]

• Therapeutic Benefit of Selective Inhibition of p110α PI3-Kinase in Pancreatic Neuroendocrine Tumors. Clinical Cancer Research - AACR Journals. Available at: [Link]

• Cell sensitivity assays: the MTT assay. Cancer cell culture: methods and protocols. ResearchGate. Available at: [Link]

• Breaking a bottleneck for on-target toxicity: A mutant-selective PI3Kα inhibitor finally comes. Available at: [Link]

• PIK3CA - Phosphatidylinositol 4,5-bisphosphate 3-kinase catalytic subunit alpha isoform - Bos taurus (Bovine). UniProtKB | UniProt. Available at: [Link]

• Phase I Dose-Escalation Study of Taselisib, an Oral PI3K Inhibitor, in Patients with Advanced Solid Tumors. Cancer Discovery - AACR Journals. Available at: [Link]

• MTT (Assay protocol). Available at: [Link]

• Full article: Discovery of a selective PI3Kα inhibitor via structure-based virtual screening for targeted colorectal cancer therapy. Taylor & Francis. Available at: [Link]

• Discovery of Taselisib (GDC‐0032): An Inhibitor of PI3Kα with Selectivity over PI3Kβ | Request PDF. ResearchGate. Available at: [Link]

• Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf - NIH. Available at: [Link]

• 7R9V: Structure of PIK3CA with covalent inhibitor 19. RCSB PDB. Available at: [Link]

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A Researcher's Guide to Unlocking Synergistic Anti-Tumor Activity: Combining PI3Kα and CDK4/6 Inhibition

Welcome. This guide is intended for researchers, scientists, and drug development professionals investigating novel combination strategies in oncology. We will delve into the potent synergy observed between selective inhibitors of PI3Kα (Phosphoinositide 3-kinase alpha) and CDK4/6 (Cyclin-dependent kinases 4 and 6). Instead of a rigid, step-by-step manual, this document serves as a comprehensive technical guide, exploring the mechanistic rationale, comparative preclinical data, and the robust experimental methodologies required to validate this promising therapeutic approach.

For the purpose of this guide, we will use the well-characterized, potent, and selective PI3Kα inhibitor Alpelisib (BYL719) as the exemplar compound to represent the class of molecules that includes agents like PI3Kα-IN-10. This allows us to ground our discussion in a wealth of peer-reviewed experimental data.

The Rationale: Targeting Two Core Pillars of Cancer Cell Proliferation

Cancer cell proliferation and survival are not driven by a single aberrant signal but by a network of interconnected pathways. Two of the most critical and frequently dysregulated networks are the PI3K/Akt/mTOR pathway, which governs cell growth, metabolism, and survival, and the Cyclin D-CDK4/6-Rb pathway, which controls cell cycle progression.[1][2]

• The PI3K/Akt/mTOR Pathway : The p110α catalytic subunit of PI3K, encoded by the PIK3CA gene, is one of the most frequently mutated oncogenes in human cancers, particularly in breast, colorectal, and endometrial cancers.[3][4] These activating mutations lead to the constitutive phosphorylation of phosphatidylinositol (4,5)-bisphosphate (PIP2) to phosphatidylinositol (3,4,5)-trisphosphate (PIP3).[1] PIP3 acts as a crucial second messenger, recruiting and activating downstream effectors like AKT, which in turn promotes cell growth, proliferation, and survival while inhibiting apoptosis.[1][5]

• The CDK4/6-Rb Pathway : In normal cells, progression from the G1 (Gap 1) to the S (Synthesis) phase of the cell cycle is a tightly regulated process. Growth signals lead to the expression of Cyclin D, which complexes with and activates CDK4 and CDK6. This active complex then phosphorylates the Retinoblastoma (Rb) tumor suppressor protein. Phosphorylated Rb (p-Rb) releases the transcription factor E2F, allowing it to activate the genes necessary for DNA replication and S-phase entry.

The rationale for dual inhibition stems from the significant crosstalk between these pathways. Hyperactivation of the PI3K pathway can promote the expression of Cyclin D, directly fueling the CDK4/6-Rb engine. Conversely, and critically for therapeutic strategy, cancer cells treated with CDK4/6 inhibitors can develop resistance by upregulating signaling through the PI3K pathway as a compensatory survival mechanism.[6][7] Therefore, simultaneously blocking both pathways has the potential to induce a more profound and durable anti-tumor response.

Figure 1: Interconnected PI3K/Akt and CDK4/6-Rb signaling pathways.

Comparative Performance: Synergistic Effects in Preclinical Models

The combination of a PI3Kα inhibitor like Alpelisib with a CDK4/6 inhibitor (e.g., Palbociclib, Ribociclib, or Abemaciclib) consistently demonstrates synergistic anti-proliferative effects across a range of cancer cell lines.[8][9] This synergy is often more pronounced in cell lines harboring PIK3CA mutations, which are dependent on the PI3K pathway for survival.[8][9]

The combination leads to a multi-pronged attack:

• Enhanced Growth Inhibition : The combination treatment results in significantly greater inhibition of cell proliferation compared to either agent alone.[4][9]

• Deeper Cell Cycle Arrest : While CDK4/6 inhibitors alone cause a robust G1 arrest, the addition of a PI3Kα inhibitor prevents the cell from utilizing survival signals to bypass this checkpoint, leading to a more profound and sustained cell cycle blockade.[8][9]

• Induction of Apoptosis : In many cancer models, the dual blockade shifts the cellular response from cytostatic (growth arrest) to cytotoxic (cell death), as evidenced by an increase in apoptotic markers.[4][10]

Illustrative Anti-Proliferative Data

The following table summarizes typical results from a cell viability assay, demonstrating the enhanced potency of the combination treatment in both PIK3CA-mutant and PIK3CA-wildtype (WT) cancer cell lines.

Compound/Combination	Cell Line A (PIK3CA Mutant) IC50 (nM)	Cell Line B (PIK3CA WT) IC50 (nM)	Synergy Assessment (CI Value) Cell Line A
PI3Kα-IN-10 (Alpelisib)	85	1500	N/A
CDK4/6 Inhibitor (Palbociclib)	250	300	N/A
Combination (1:3 Ratio)	35	180	< 0.7 (Synergistic)

Data are illustrative, based on findings from multiple preclinical studies. The Combination Index (CI) is calculated using the Chou-Talalay method, where CI < 1 indicates synergy.[10]

Experimental Validation: A Framework for Assessing Synergy

To rigorously validate the synergistic potential of combining PI3Kα and CDK4/6 inhibitors, a multi-faceted experimental approach is required. The following workflow outlines the key assays that provide a comprehensive picture of the combination's effect at the cellular and molecular level.

Figure 2: Experimental workflow for validating PI3Kα and CDK4/6 inhibitor synergy.

Protocol 1: Cell Viability and Synergy Quantification

Causality: This assay is foundational. It quantitatively measures the anti-proliferative effect of the drugs, alone and in combination, to determine if their combined effect is greater than the sum of their individual effects. The Chou-Talalay method provides a standardized mathematical framework to quantify synergy.[10][11]

Methodology:

• Cell Seeding: Seed cancer cells in 96-well plates at a predetermined density (e.g., 3,000-8,000 cells/well) and allow them to adhere overnight.

• Drug Preparation: Prepare stock solutions of PI3Kα-IN-10 (e.g., Alpelisib) and a CDK4/6 inhibitor in DMSO. Create a dilution series for each drug. For the combination, prepare mixtures at a constant, non-antagonistic ratio (e.g., based on the ratio of their individual IC50 values).

• Treatment: Treat the cells with a matrix of concentrations, including single agents and the combination mixtures. Include vehicle (DMSO) control wells.

• Incubation: Incubate the plates for a period that allows for multiple cell doublings (e.g., 72 hours).

• Viability Reagent Addition: Add a viability reagent such as WST-1 or MTT to each well and incubate according to the manufacturer's instructions (e.g., 1-4 hours).[12]

• Data Acquisition: Measure the absorbance (for WST-1/MTT) using a microplate reader.

• Data Analysis:

  • Normalize the absorbance data to the vehicle control to determine the fraction of cells affected (inhibited).

  • Use software like GraphPad Prism to calculate the IC50 value for each single agent.

  • Input the dose-effect data for single agents and the combination into synergy software (e.g., CompuSyn) to calculate the Combination Index (CI). A CI value < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism.[10][11]

Protocol 2: Western Blot for Pathway Modulation Analysis

Causality: This protocol validates that the drugs are hitting their intended targets and that the combination leads to more profound pathway inhibition. It provides a direct mechanistic link between drug action and the observed anti-proliferative effects.

Methodology:

• Cell Culture and Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat with the inhibitors (e.g., at their IC50 concentrations) for a shorter duration (e.g., 24 hours for signaling proteins, 48-72 hours for apoptosis markers).

• Protein Extraction: Wash cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• Sample Preparation: Normalize protein amounts for all samples and add Laemmli sample buffer. Boil the samples at 95-100°C for 5 minutes.

• SDS-PAGE and Transfer: Separate the protein lysates by size using SDS-polyacrylamide gel electrophoresis and transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane in 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C. Key targets include:

    • PI3K Pathway: Phospho-Akt (Ser473), Total Akt, Phospho-S6, Total S6.

    • CDK4/6 Pathway: Phospho-Rb (Ser780), Total Rb.

    • Apoptosis: Cleaved PARP.[13]

    • Loading Control: β-Actin or GAPDH.

  • Wash the membrane and incubate with a species-appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Apply an ECL substrate and visualize the protein bands using a chemiluminescence imaging system.

• Interpretation: Expect to see a marked decrease in the phosphorylation of Akt, S6, and Rb, and an increase in cleaved PARP in the combination treatment wells compared to single-agent and control wells.

Protocol 3: Cell Cycle Analysis by Flow Cytometry

Causality: This assay directly visualizes the effect of the inhibitors on cell cycle progression. It serves to confirm that the CDK4/6 inhibitor is inducing G1 arrest and to determine if the PI3Kα inhibitor enhances this effect.

Methodology:

• Cell Culture and Treatment: Seed cells in 6-well plates and treat with inhibitors (e.g., at IC50 concentrations) for 24-48 hours.

• Cell Harvesting: Harvest both adherent and floating cells. Wash the cells with cold PBS.

• Fixation: Fix the cells by adding ice-cold 70% ethanol dropwise while vortexing gently. Incubate at -20°C for at least 2 hours (or overnight).

• Staining:

  • Wash the fixed cells with PBS to remove the ethanol.

  • Resuspend the cell pellet in a staining solution containing Propidium Iodide (PI) and RNase A.

  • Incubate in the dark at room temperature for 15-30 minutes.

• Data Acquisition: Analyze the samples on a flow cytometer, collecting at least 10,000 events per sample.

• Data Analysis: Use flow cytometry analysis software (e.g., FlowJo) to gate the cell population and generate a DNA content histogram. Quantify the percentage of cells in the G0/G1, S, and G2/M phases.

• Interpretation: A successful G1 arrest will be indicated by a significant increase in the percentage of cells in the G0/G1 phase and a corresponding decrease in the S and G2/M phases. The combination treatment is expected to show a more pronounced G1 peak than the CDK4/6 inhibitor alone.

Conclusion and Future Outlook

The combination of PI3Kα and CDK4/6 inhibitors represents a rational and powerful therapeutic strategy. The preclinical data are compelling, demonstrating true synergy driven by a dual blockade of two fundamental and interconnected cancer signaling pathways. This approach not only enhances anti-proliferative activity but also offers a promising strategy to overcome the intrinsic and acquired resistance that limits the efficacy of single-agent therapies.

The experimental framework provided in this guide offers a robust system for validating this synergy in your specific models of interest. By combining quantitative cell viability assays with mechanistic studies like Western blotting and cell cycle analysis, researchers can build a comprehensive data package to support further development. As this combination strategy continues to be explored in clinical trials, the insights gained from meticulous preclinical work will be invaluable in identifying the patient populations most likely to benefit and in optimizing the next generation of cancer therapies.[5]

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A Senior Application Scientist's Guide to Ensuring Reproducibility with PI3Kα Inhibitors in 3D Tumor Spheroid Models

This guide provides an in-depth comparison and experimental framework for assessing the reproducibility of PI3Kα inhibitors, exemplified by PI3Kα-IN-10, within the context of 3D tumor spheroid models. Designed for researchers, scientists, and drug development professionals, this document moves beyond simple protocols to explain the scientific rationale behind critical experimental steps, ensuring the generation of robust and reliable data.

The "Why": Contextualizing PI3Kα Inhibition in 3D Cancer Models

The Phosphoinositide 3-kinase (PI3K) signaling pathway is a central regulator of cell growth, proliferation, metabolism, and survival.[1][2] Its hyperactivation, often driven by mutations in the PIK3CA gene encoding the p110α catalytic subunit, is a hallmark of numerous human cancers.[3][4] This makes the PI3Kα isoform a highly attractive target for cancer therapy.[5][6]

Traditional 2D cell culture models, while useful, fail to replicate the complex architecture and microenvironment of solid tumors. In contrast, 3D tumor spheroids better mimic the cell-cell interactions, nutrient and oxygen gradients, and drug penetration barriers found in vivo.[7][8] This increased physiological relevance is critical for evaluating the efficacy of targeted therapies like PI3Kα inhibitors, as responses can differ significantly between 2D and 3D contexts.[9][10] However, this complexity also introduces variability, making rigorous, reproducible methodologies paramount.

Mechanism of Action: The PI3K/AKT/mTOR Axis

The PI3K pathway is typically activated by receptor tyrosine kinases (RTKs).[11] PI3Kα then phosphorylates phosphatidylinositol-4,5-bisphosphate (PIP2) to generate phosphatidylinositol-3,4,5-trisphosphate (PIP3). PIP3 acts as a second messenger, recruiting and activating downstream effectors like AKT, which in turn activates mTOR and other proteins to drive pro-survival and pro-growth signaling.[2][12] PI3Kα inhibitors work by binding to the ATP-binding pocket of the p110α subunit, blocking the production of PIP3 and thereby shutting down this signaling cascade.[12]

Caption: The PI3K/AKT/mTOR signaling pathway and the inhibitory action of PI3Kα-IN-10.

Comparative Analysis of PI3Kα-Targeted Inhibitors

While "PI3Kα-IN-10" serves as our model compound, it is crucial to understand its performance relative to other well-characterized inhibitors. The choice of inhibitor can significantly impact experimental outcomes due to differences in isoform selectivity, potency, and off-target effects.

Inhibitor	Primary Target(s)	Reported IC₅₀ (p110α)	Development Stage / Notes
Alpelisib (BYL719)	PI3Kα selective	~5 nM	FDA-approved for PIK3CA-mutated breast cancer. The benchmark for α-selective inhibition.[5][13]
Taselisib (GDC-0032)	PI3Kα, δ, γ	~1.1 nM	Development discontinued due to toxicity, but noted for potent mutant-selective degradation of p110α.[5][14]
Pictilisib (GDC-0941)	Pan-Class I PI3K	~3 nM	An early pan-PI3K inhibitor that has been extensively studied in preclinical and clinical settings.[5][15]
Copanlisib	Pan-Class I PI3K (potent against α, δ)	~0.5 nM	FDA-approved for relapsed follicular lymphoma; administered intravenously.[1][13]

Causality Insight: Using an isoform-selective inhibitor like Alpelisib is often preferred to minimize off-target effects associated with pan-PI3K inhibition, which can lead to higher toxicity.[4][5] However, pan-inhibitors may be useful in cancers where multiple PI3K isoforms are active. The ultimate choice should be guided by the specific cancer type and the experimental question.

A Self-Validating Protocol for Reproducible Spheroid Studies

This protocol is designed as a closed-loop system where phenotypic results (viability) are validated by mechanistic data (pathway inhibition). This dual-endpoint approach is essential for confirming that the observed effects are indeed due to on-target activity, thereby ensuring trustworthiness.

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Safety & Regulatory Compliance

Navigating the Handling of PI3K|A-IN-10: A Guide to Personal Protective Equipment and Safe Laboratory Practices

The advancement of targeted cancer therapies has introduced a new generation of potent molecules into the modern laboratory. Among these are inhibitors of the Phosphoinositide 3-kinase (PI3K) pathway, a critical signaling cascade in cell growth and proliferation.[1][2] PI3K|A-IN-10, a representative of this class, necessitates a robust and well-defined handling protocol to ensure the safety of laboratory personnel while maintaining the integrity of the research. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to empower researchers with the knowledge to handle this and similar potent compounds with confidence and precision.

Understanding the Risks: The "Why" Behind the Precautions

PI3K inhibitors are designed to be biologically active at low concentrations, a characteristic that defines them as potent compounds.[3] The primary risks associated with handling such substances in a research setting stem from inadvertent exposure through inhalation of aerosolized powder, dermal contact, or accidental ingestion. The toxicities of PI3K inhibitors can be isoform-specific, but common adverse effects observed in clinical settings include hyperglycemia, rash, diarrhea, and fatigue.[4][5] Given that PI3K|A-IN-10 is a potent pan-PI3K inhibitor, a cautious approach assuming a broad range of potential biological effects is warranted.[6] The Occupational Exposure Band (OEB) for potent compounds like PI3K inhibitors often falls into the higher categories (OEB 4 or 5), necessitating stringent containment and personal protective equipment (PPE) protocols.[7]

Core Directive: Personal Protective Equipment (PPE)

The selection and proper use of PPE is the most critical barrier between the researcher and the potent compound. The following table outlines the minimum required PPE for handling PI3K|A-IN-10 in both its powdered and dissolved forms.

Task	Body Protection	Hand Protection	Respiratory Protection	Eye Protection
Handling Powder (e.g., weighing, aliquoting)	Disposable, low-linting coverall with elastic cuffs.[8]	Double-gloving with nitrile gloves (e.g., 0.4 mm thickness).[9]	NIOSH-approved respirator with a P100 (or equivalent) filter. A Powered Air-Purifying Respirator (PAPR) is recommended for extended or high-quantity work.	Chemical splash goggles with side shields.[8]
Handling Dissolved Compound	Laboratory coat with knit cuffs.	Single pair of nitrile gloves.	Not typically required if handled in a certified chemical fume hood.	Safety glasses with side shields.

The Rationale Behind the PPE Selection:

• Body Protection: A disposable coverall for powder handling prevents contamination of personal clothing and reduces the risk of carrying potent compounds outside the laboratory. For solutions, a standard lab coat provides adequate protection against splashes.

• Hand Protection: Double-gloving when handling powders provides an extra layer of protection against tears and contamination. Nitrile gloves offer good chemical resistance.[9]

• Respiratory Protection: Fine powders can be easily aerosolized. A P100 filter is essential to capture these fine particles. For more extensive work, a PAPR provides a higher level of protection and comfort.

• Eye Protection: Chemical splash goggles are necessary when handling powders to prevent eye contact. Safety glasses are sufficient for handling solutions within a fume hood.[8]

Procedural Guidance: From Receipt to Disposal

A meticulous and well-documented workflow is paramount for the safe handling of potent compounds. The following step-by-step procedures are designed to minimize exposure and ensure operational efficiency.

Receiving and Unpacking

• Inspect: Upon receipt, visually inspect the package for any signs of damage or leakage.

• Transport: If the package is intact, transport it to the designated potent compound handling area.

• Don PPE: Before opening, don the appropriate PPE for handling powdered compounds.

• Open in Containment: Open the shipping package inside a certified chemical fume hood or a glove box.

• Verify: Confirm that the primary container is sealed and undamaged.

• Store: Store the compound according to the manufacturer's recommendations, typically at room temperature in a designated and clearly labeled storage area.[6]

Weighing and Aliquoting the Powdered Compound

This is the highest-risk activity due to the potential for aerosolization.

• Work in Containment: All handling of the powdered PI3K|A-IN-10 must be performed within a certified chemical fume hood, glove box, or a powder containment hood.

• Don Full PPE: Wear the complete PPE ensemble for powder handling as detailed in the table above.

• Prepare the Area: Decontaminate the work surface before and after use. Use a disposable liner on the balance to contain any minor spills.

• Weighing: Use dedicated, calibrated equipment. Handle the container and spatula with care to minimize dust generation.

• Aliquoting: If creating smaller aliquots, transfer the powder carefully into pre-labeled vials.

• Clean-up: After weighing, carefully clean all equipment and the work surface. Use a wet wipe or a vacuum with a HEPA filter for any visible powder. Do not use a dry brush, as this will aerosolize the powder.

• Doff PPE: Remove PPE in the designated doffing area, being careful to avoid contaminating yourself. Dispose of all disposable PPE as potent compound waste.

Preparing Solutions

• Work in Containment: All solution preparation should be conducted in a certified chemical fume hood.

• Don PPE: Wear the appropriate PPE for handling dissolved compounds.

• Solvent Addition: Add the solvent to the vial containing the powdered compound slowly and carefully to avoid splashing.

• Dissolution: Cap the vial and mix gently until the compound is fully dissolved. Sonication may be used if necessary.

• Labeling: Clearly label the vial with the compound name, concentration, solvent, and date of preparation.

Visualizing the Workflow: Donning and Doffing PPE

Properly putting on and taking off PPE is as important as the PPE itself to prevent cross-contamination.

Caption: PPE Donning and Doffing Sequence.

Emergency Procedures: Spill and Exposure Response

Accidents can happen, and a clear, rehearsed emergency plan is essential.

Spill Response

• Evacuate: Immediately alert others in the area and evacuate the immediate vicinity of the spill.

• Isolate: Secure the area and prevent entry.

• Assess: From a safe distance, assess the extent of the spill. For small spills (<100 mg), trained laboratory personnel can proceed with cleanup. For large spills, contact the institutional Environmental Health and Safety (EHS) department.

• Don PPE: Wear appropriate PPE, including respiratory protection, before entering the spill area.

• Contain: For a liquid spill, cover with an absorbent material. For a powder spill, gently cover with damp paper towels to avoid raising dust.

• Clean: Carefully collect the absorbed material or damp paper towels and place them in a sealed container labeled as "Potent Compound Waste."

• Decontaminate: Clean the spill area with an appropriate decontaminating solution (e.g., a detergent solution followed by a solvent rinse).

• Dispose: Dispose of all cleanup materials as potent compound waste.

• Report: Report the incident to your supervisor and EHS department.

Exposure Response

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with soap and copious amounts of water for at least 15 minutes. Seek medical attention.[10]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.[11]

• Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[10]

In all cases of exposure, bring the Safety Data Sheet (SDS) for the compound, if available, to the medical personnel.

Disposal Plan: Managing Potent Compound Waste

All materials that have come into contact with PI3K|A-IN-10 must be considered potent compound waste and disposed of according to institutional and local regulations.

• Solid Waste: This includes gloves, coveralls, disposable liners, and contaminated labware. Collect in a dedicated, clearly labeled, and sealed waste container.

• Liquid Waste: This includes unused solutions and solvent rinses. Collect in a dedicated, clearly labeled, and sealed waste container. Do not mix with other chemical waste streams.

• Sharps: Contaminated needles and syringes should be placed in a dedicated sharps container for potent compounds.

Consult your institution's EHS department for specific procedures on the final disposal of potent compound waste.[12]

Conclusion: A Culture of Safety

The responsible use of potent compounds like PI3K|A-IN-10 is fundamental to advancing scientific discovery. By understanding the inherent risks, adhering to rigorous PPE and handling protocols, and being prepared for emergencies, researchers can create a safe and productive laboratory environment. This guide serves as a foundational document; always consult your institution's specific safety policies and the manufacturer's provided information for the most comprehensive guidance.

References

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• Roche. (2024, August 28). cobas PIK3CA Mutation Test.
• Sigma-Aldrich. (n.d.). PI3K (p110 beta/p85 alpha), active (I1036) - Datasheet.
• Environment, Health & Safety. (n.d.). Safe Handling of Picric Acid.
• Khan, M. A., et al. (n.d.). PI3K Inhibitors in Cancer: Clinical Implications and Adverse Effects. PMC.
• Meng, Y., et al. (2023, February 11). Development and safety of PI3K inhibitors in cancer. PMC - NIH.
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• Frontiers. (2026, February 1). Tripterygium glycosides: recent advances in mechanisms, therapeutic applications, and safety optimization.
• AACR Journals. (2008, May 1). Pharmacological properties of the PI3 kinase (PI3K) inhibitors PI-540 and PI-620 | Cancer Research.
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